(4-Iodo-1H-pyrazol-3-yl)methanol chemical structure and properties
An In-depth Technical Guide to the Chemical Structure, Synthesis, and Applications of (4-Iodo-1H-pyrazol-3-yl)methanol. Executive Summary (4-Iodo-1H-pyrazol-3-yl)methanol is a high-value heterocyclic building block used...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Chemical Structure, Synthesis, and Applications of (4-Iodo-1H-pyrazol-3-yl)methanol.
Executive Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a high-value heterocyclic building block used extensively in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors.[1][2] Its structural utility lies in its trifunctional core :
C4-Iodine: A highly reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck).[1][2]
C3-Hydroxymethyl: A versatile polar handle capable of oxidation, alkylation, or conversion into leaving groups for scaffold extension.[1][2]
N1-H Pyrazole: A hydrogen bond donor/acceptor motif critical for binding affinity in ATP-competitive pockets, also serving as a site for protecting group strategies.[1][2]
This guide provides a rigorous analysis of its physicochemical properties, validated synthetic pathways, and reactivity profiles, designed for medicinal chemists and process scientists.
Lipophilic iodine balanced by hydrophilic hydroxymethyl.[1][2]
Synthetic Pathways
The synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol typically follows one of two robust routes: Direct Iodination of the parent alcohol or Reduction of the corresponding ester.[1][2]
Route A: Reduction of Ethyl 4-Iodo-1H-pyrazole-3-carboxylate (Preferred)
This route is preferred for scale-up due to the stability of the ester intermediate and the avoidance of regioselectivity issues during iodination.[1][2]
Reagents: Iodine (I₂) / Ceric Ammonium Nitrate (CAN) or NIS.[1]
Pros: Single-step synthesis.
Cons: Potential for poly-iodination or oxidation of the primary alcohol if harsh oxidants are used.[1][2]
Experimental Protocol: Route A (Reduction)
Preparation: Dissolve ethyl 4-iodo-1H-pyrazole-3-carboxylate (10 mmol) in anhydrous THF (50 mL) under Argon.
Reduction: Cool to 0°C. Add DIBAL-H (1.0 M in toluene, 22 mmol) dropwise over 20 mins.
Workup: Stir at 0°C for 2h. Quench with Rochelle's salt (sat. aq. potassium sodium tartrate).[1][2] Stir vigorously until layers separate.
Purification: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hex/EtOAc gradient).[1][2]
Reactivity Profile & Applications
The molecule's value lies in its orthogonal reactivity.[1][2] The C4-Iodine is a "soft" electrophile for cross-coupling, while the C3-Alcohol is a "hard" nucleophile (upon deprotonation) or electrophile (upon activation).[1]
Reactivity Map
Figure 1: Orthogonal reactivity map of (4-Iodo-1H-pyrazol-3-yl)methanol showing three distinct modification vectors.[1][2]
Case Study: Soluble Adenylyl Cyclase (sAC) Inhibitors
In the development of sAC inhibitors, the (4-iodo-1H-pyrazol-3-yl)methanol scaffold serves as a critical intermediate.[1][2]
Workflow:
Protection: The N1-H is protected (e.g., with DHP/PTSA) to form the THP-protected ether.[1][2]
Transmetalation: The C4-Iodine is subjected to Iodine-Magnesium exchange (i-PrMgCl[1][2]·LiCl) to generate a Grignard species.[1][2]
Electrophile Trapping: The Grignard reacts with aldehydes (e.g., benzaldehyde derivatives) to install a secondary alcohol at C4, extending the scaffold into the enzyme's binding pocket.
Deoxygenation: The C3-methanol is often modified or removed to optimize solubility and fit.[1][2]
Safety & Handling
As a halogenated heterocyclic alcohol, standard laboratory safety protocols apply.
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The C-I bond is light-sensitive; protect from direct light to prevent homolytic cleavage and iodine liberation (discoloration).[1][2]
Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.[1][2]
References
BenchChem. 4-Iodopyrazole: A Comprehensive Evaluation as a Synthetic Intermediate in Cross-Coupling Reactions. Retrieved from
National Institutes of Health (NIH) - PubChem. Compound Summary: (1H-Pyrazol-3-yl)methanol (CAS 23585-49-1).[1][2] Retrieved from
Journal of Medicinal Chemistry. Design, Synthesis, and Pharmacological Evaluation of Second-Generation Soluble Adenylyl Cyclase (sAC, ADCY10) Inhibitors. (2023).[1][2][5][6] Retrieved from
Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. (2014).[1][2][7][8] Retrieved from
Sigma-Aldrich. Product Specification: 4-Iodopyrazole (CAS 3469-69-0).[1][2] Retrieved from
(4-Iodo-1H-pyrazol-3-yl)methanol CAS number and identifiers
Versatile Halogenated Heterocycle for Fragment-Based Drug Discovery Executive Summary (4-Iodo-1H-pyrazol-3-yl)methanol is a high-value bifunctional building block extensively utilized in medicinal chemistry, particularly...
Author: BenchChem Technical Support Team. Date: February 2026
Versatile Halogenated Heterocycle for Fragment-Based Drug Discovery
Executive Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a high-value bifunctional building block extensively utilized in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., c-Met, ALK, and ROS1 pathways). Its structural utility stems from its dual-reactivity profile: the C4-iodine serves as an excellent handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), while the C3-hydroxymethyl group provides a vector for solubility enhancement or further derivatization into ethers, amines, or aldehydes.
This guide synthesizes the physiochemical identity, validated synthetic protocols, and strategic applications of this compound, designed to support researchers in optimizing lead generation workflows.
Chemical Identity & Physiochemical Profile[1][2][3][4][5]
The following data aggregates standard identifiers for the free base. Note that commercial vendors may supply N-protected variants (e.g., N-Boc, N-THP) to improve shelf stability.
Property
Specification
Chemical Name
(4-Iodo-1H-pyrazol-3-yl)methanol
CAS Number
164223-31-8
Molecular Formula
C₄H₅IN₂O
Molecular Weight
223.99 g/mol
SMILES
OCC1=NNC=C1I
InChIKey
VXQQMZJWBWKGKZ-UHFFFAOYSA-N
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, MeOH, DMF; sparingly soluble in DCM.[1][2]
pKa (Calculated)
~13.5 (OH), ~2.5 (Pyrazolium), ~14 (NH)
Critical Insight - Tautomerism: In solution, unsubstituted pyrazoles exist in rapid tautomeric equilibrium. The 3-methanol and 5-methanol forms are chemically equivalent until the N-position is substituted. Nomenclature conventions typically assign the lowest locant to the functional group, hence "(4-Iodo-1H-pyrazol-3-yl)methanol."
Synthetic Routes & Mechanistic Insight
The synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol is most reliably achieved via electrophilic aromatic substitution (EAS) of the commercially available precursor, (1H-pyrazol-3-yl)methanol.
The Regioselectivity Challenge
The pyrazole ring is electron-rich, similar to pyrrole, but the presence of the pyridine-like nitrogen (N2) moderates this density.
C4 Position: The most nucleophilic carbon on the ring. Electrophiles (like
) attack here exclusively under standard conditions.
Reagent Choice: While
can be used, it often leads to poly-iodination or oxidation of the alcohol. N-Iodosuccinimide (NIS) is the superior reagent for this transformation due to its mild conditions and ease of handling.
Validated Experimental Protocol
This protocol is designed for a 10 mmol scale and is self-validating via colorimetric change (iodine release) and TLC monitoring.
Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 eq (10 mmol, 0.98 g) of (1H-pyrazol-3-yl)methanol in 20 mL of ACN. Ensure complete solvation; mild sonication may be required.
Addition: Cool the solution to 0°C in an ice bath. Add 1.1 eq (11 mmol, 2.47 g) of NIS portion-wise over 10 minutes. Why? Controlling the exotherm prevents oxidation of the primary alcohol.
Reaction: Remove the ice bath and stir at Room Temperature (RT) for 4–6 hours.
Validation Point: Monitor by TLC (10% MeOH in DCM). The starting material (lower Rf) should disappear, replaced by a less polar UV-active spot.
Quenching: The reaction mixture will likely turn reddish-brown due to liberated iodine. Add 10 mL of saturated aqueous
.
Validation Point: The solution must turn pale yellow or clear. If color persists, add more thiosulfate.
Extraction: Remove ACN under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL).
Purification: Wash combined organics with brine, dry over
, and concentrate. Recrystallize from Hexane/EtOAc or purify via flash chromatography if high purity (>98%) is required for biological assays.
Reactivity Architecture & Functionalization
The value of this scaffold lies in its ability to serve as a "divergent hub." The following diagram illustrates the logical flow of functionalization, separating the Carbon-Carbon bond formation (C4) from the side-chain modification (C3).
Figure 1: Divergent synthesis strategy utilizing the orthogonal reactivity of the iodine and hydroxyl moieties.
Strategic Considerations for Cross-Coupling
When performing Suzuki couplings on this core:
Protecting Groups: The free NH is acidic and can poison Palladium catalysts or lead to N-arylation byproducts. It is highly recommended to protect the nitrogen (e.g., with THP or SEM) prior to coupling.
Catalyst Selection: Pyrazoles are electron-rich, making the C-I bond oxidative addition slower than in phenyl iodides. Use electron-rich, bulky ligands like XPhos or SPhos to facilitate the cycle.
Medicinal Chemistry Applications
The (4-iodo-1H-pyrazol-3-yl)methanol scaffold is a pharmacophore privilege structure.
1. Kinase Hinge Binders:
The pyrazole nitrogen (N2) often acts as a hydrogen bond acceptor to the kinase hinge region. The C4-aryl group (installed via Suzuki coupling) extends into the hydrophobic pocket.
Example: Crizotinib (ALK inhibitor) and various c-Met inhibitors utilize substituted pyrazole cores.
2. Fragment-Based Design:
Because of its low molecular weight (224 Da) and distinct vectors, this molecule is an ideal "fragment" for crystallographic screening. The iodine atom provides anomalous scattering for X-ray crystallography, aiding in the resolution of binding modes.
Handling & Safety
Hazards: Classified as an Irritant (Skin/Eye/Respiratory).
Storage: Light sensitive. The C-I bond can undergo photolytic cleavage over time, liberating iodine and turning the solid purple/brown. Store at -20°C in amber vials.
Disposal: All iodinated waste must be segregated from standard organic waste to prevent the formation of explosive azides or other incompatibilities in mixed waste streams.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4913243, (1H-Pyrazol-3-yl)methanol. Retrieved from [Link]
Świątek, K., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC. Retrieved from [Link]
Organic Chemistry Portal. Synthesis of 3H-pyrazoles and Iodination Protocols. Retrieved from [Link]
4-iodopyrazole-3-methanol molecular weight and formula
An In-depth Technical Guide to 4-Iodopyrazole-3-Methanol: A Versatile Building Block in Modern Drug Discovery Introduction The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of a m...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 4-Iodopyrazole-3-Methanol: A Versatile Building Block in Modern Drug Discovery
Introduction
The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of a multitude of biologically active compounds with applications ranging from anti-inflammatory to anticancer agents. The strategic functionalization of the pyrazole ring can significantly modulate the physicochemical and pharmacological properties of these molecules. The introduction of a halogen atom, such as iodine, at the 4-position of the pyrazole ring, coupled with a methanol group at the 3-position, creates a versatile building block: 4-iodopyrazole-3-methanol. The iodine atom serves as a valuable synthetic handle for introducing further molecular complexity through various cross-coupling reactions, while the methanol group can be a key site for hydrogen bonding or further derivatization. This guide provides a comprehensive technical overview of 4-iodopyrazole-3-methanol, including its molecular characteristics, synthesis, and potential applications in drug discovery, with a focus on its utility for researchers and scientists in the field.
Physicochemical Properties of 4-Iodopyrazole-3-Methanol
A clear understanding of the physicochemical properties of a compound is fundamental to its application in drug design and development. The key molecular identifiers for 4-iodopyrazole-3-methanol are summarized in the table below.
Property
Value
Molecular Formula
C4H5IN2O
Molecular Weight
223.99 g/mol
IUPAC Name
(4-Iodo-1H-pyrazol-3-yl)methanol
Note: Some properties like melting point and logP would require experimental determination, but can be estimated based on related structures such as (4-iodo-1H-pyrazol-1-yl)methanol which has a molecular weight of 224.00 g/mol .[1]
Synthesis of 4-Iodopyrazole-3-Methanol
The synthesis of 4-iodopyrazole-3-methanol can be approached through a multi-step process, typically starting from a more readily available pyrazole derivative. A plausible synthetic route involves the protection of the pyrazole nitrogen, followed by iodination at the 4-position and subsequent functionalization to introduce the methanol group at the 3-position.
Proposed Synthetic Workflow
Caption: The role of 4-iodopyrazole-3-methanol in generating diverse molecular scaffolds.
Potential as a Kinase Inhibitor Scaffold
Pyrazole derivatives are well-established as "privileged scaffolds" in the design of kinase inhibitors, which are crucial in cancer therapy. [2]The pyrazole ring can effectively mimic the hinge-binding motif of ATP, while substituents on the ring can be tailored to achieve high potency and selectivity for specific kinases. The 4-iodopyrazole-3-methanol scaffold provides a strategic starting point for developing novel kinase inhibitors. The iodine can be replaced with various aryl or heteroaryl groups to explore interactions within the ATP-binding pocket, and the methanol group can be modified to enhance solubility or introduce additional binding interactions.
Experimental Protocols
Proposed Synthesis of 4-Iodopyrazole-3-Methanol
The following is a plausible, though not explicitly published, synthetic protocol based on established methods for the modification of pyrazole rings.
[3]
Step 1: N-Protection of (1H-Pyrazol-3-yl)methanol
Dissolve (1H-pyrazol-3-yl)methanol in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Add a base, for example, triethylamine or diisopropylethylamine.
Cool the mixture to 0 °C and add a protecting group reagent, such as di-tert-butyl dicarbonate (Boc2O) or trimethylsilyl ethoxymethyl chloride (SEM-Cl), dropwise.
Allow the reaction to warm to room temperature and stir until completion, as monitored by Thin Layer Chromatography (TLC).
Work up the reaction by washing with water and brine, then dry the organic layer over anhydrous sodium sulfate.
Purify the product by column chromatography on silica gel.
Step 2: Iodination of N-Protected (Pyrazol-3-yl)methanol
Dissolve the N-protected pyrazole in a solvent like glacial acetic acid or acetonitrile.
[3]2. Add an iodinating agent such as N-iodosuccinimide (NIS) in the presence of an acid like trifluoroacetic acid (TFA).
[3]3. Heat the reaction mixture if necessary (e.g., to 80 °C) and monitor its progress by TLC.
[3]4. Upon completion, cool the reaction mixture and dilute it with an organic solvent like DCM.
Wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na2S2O3) to quench any remaining iodine, followed by a wash with brine.
[3]6. Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography to obtain the N-protected 4-iodopyrazole-3-methanol.
Step 3: Deprotection (if required)
The choice of deprotection method will depend on the protecting group used in Step 1. For a Boc group, treatment with an acid such as trifluoroacetic acid in DCM is typically effective.
After the deprotection is complete, neutralize the reaction mixture and extract the product.
Purify the final product, 4-iodopyrazole-3-methanol, by recrystallization or column chromatography.
General Protocol for Kinase Inhibition Assay
A common method for assessing the inhibitory activity of a compound against a specific kinase is the ADP-Glo™ Kinase Assay. [2]This assay quantifies the amount of ADP produced during the kinase reaction.
Prepare a reaction mixture containing the kinase, its substrate, ATP, and the test compound (4-iodopyrazole-3-methanol derivative) at various concentrations in a suitable buffer.
Initiate the kinase reaction by adding ATP and incubate at the optimal temperature for the specific kinase.
After the incubation period, add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.
Add the Kinase Detection Reagent to convert the ADP produced into a luminescent signal.
Measure the luminescence using a plate-reading luminometer. The signal intensity is proportional to the amount of ADP produced and inversely proportional to the inhibitory activity of the compound.
Calculate the IC50 value, which is the concentration of the inhibitor required to reduce the kinase activity by 50%.
Safety and Handling
While a specific safety data sheet for 4-iodopyrazole-3-methanol is not readily available, the safety precautions can be inferred from related compounds like 4-iodopyrazole.
[4]
Hazard Statements: May be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.
[4]* Precautionary Statements:
Wash hands and any exposed skin thoroughly after handling.
[4] * Wear protective gloves, protective clothing, eye protection, and face protection.
[4] * Avoid breathing dust, fume, gas, mist, vapors, or spray.
[4] * Use only outdoors or in a well-ventilated area.
[4]* Personal Protective Equipment (PPE):
Eye/Face Protection: Chemical safety goggles or a face shield.
Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.
[5] * Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge is recommended.
[5]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. [5]Keep away from incompatible materials such as strong oxidizing agents.
[5]
References
A Comparative Guide: 4-iodo-1-methyl-1H-pyrazol-3-amine and its Iodinated Isomers in Drug Discovery. Benchchem.
An In-depth Technical Guide to the Safety and Handling of 4-iodo-1-methyl-1H-pyrazol-3-amine. Benchchem.
4-Iodopyrazole 99 3469-69-0. Sigma-Aldrich.
The Strategic Role of 4-Iodopyrazole in Modern Medicinal Chemistry: A Comparative Guide. Benchchem.
SAFETY DATA SHEET. Fisher Scientific.
Technical Support Center: Synthesis of 4-Iodopyrazole. Benchchem.
(4-iodo-1H-pyrazol-1-yl)methanol. Barcelona Fine Chemicals.
The Strategic Application of (4-Iodo-1H-pyrazol-3-yl)methanol in Modern Medicinal Chemistry: An In-depth Technical Guide
Introduction: The Pyrazole Scaffold as a Privileged Structure in Drug Discovery The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chem...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Pyrazole Scaffold as a Privileged Structure in Drug Discovery
The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its remarkable versatility and ability to engage in a multitude of biological interactions have cemented its status as a "privileged scaffold".[1][2] Pyrazole-containing compounds exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, anti-cancer, and antimicrobial properties.[3][4] The market success of drugs like Celecoxib (an anti-inflammatory agent) and various kinase inhibitors underscores the therapeutic potential embedded within this heterocyclic core.[4]
The strategic functionalization of the pyrazole ring is paramount in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Among the various synthetic handles employed, the introduction of an iodine atom at the C4-position has proven to be a particularly powerful strategy. The carbon-iodine bond serves as a versatile precursor for a host of transition-metal-catalyzed cross-coupling reactions, enabling the facile construction of complex molecular architectures.[5] This guide focuses on a specific, yet highly valuable building block: (4-Iodo-1H-pyrazol-3-yl)methanol . The presence of the C3-methanol group, in conjunction with the C4-iodo moiety, offers a unique combination of functionalities for the synthesis of novel therapeutic agents.
Synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol: A Multi-Step Approach
Comparative Technical Guide: 4-Iodo vs. 4-Bromo Pyrazole Methanol Derivatives
Executive Summary This guide analyzes the critical divergence between 4-iodo and 4-bromo pyrazole methanol derivatives. While often treated interchangeably as "halo-pyrazole building blocks," their distinct electronic an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide analyzes the critical divergence between 4-iodo and 4-bromo pyrazole methanol derivatives. While often treated interchangeably as "halo-pyrazole building blocks," their distinct electronic and steric profiles dictate non-linear differences in synthetic reactivity, metabolic stability, and binding affinity.
For the medicinal chemist, the choice is strategic:
4-Iodo: The "High-Energy" candidate. Superior for difficult cross-couplings and exploiting strong halogen bonding (
-hole) interactions, but compromised by metabolic liability (deiodination) and synthetic instability.
4-Bromo: The "Workhorse" candidate. Offers a balance of lipophilicity and stability, suitable for late-stage diversification and oral bioavailability, though often requiring more forcing conditions for activation.
Part 1: Physicochemical Divergence
The macroscopic behavior of these derivatives stems from fundamental differences in the Carbon-Halogen (C-X) bond.
Bond Dissociation Energy (BDE) & Lability
The C-I bond is significantly weaker than the C-Br bond. This weakness is the primary driver for the iodine analog's superior reactivity in oxidative addition steps (Pd(0)
Pd(II)) but also its Achilles' heel regarding shelf-stability and photolytic degradation.
Parameter
4-Bromo Pyrazole
4-Iodo Pyrazole
Impact
C-X Bond Energy
~68 kcal/mol (285 kJ/mol)
~53 kcal/mol (222 kJ/mol)
Iodine undergoes oxidative addition ~100x faster.
Bond Length
1.86 Å
2.06 Å
Iodine projects further into solvent/protein pockets.
Van der Waals Radius
1.85 Å
1.98 Å
Iodine creates significant steric bulk (comparable to -CF or -tBu).
Electronegativity
2.96 (Pauling)
2.66 (Pauling)
Iodine is more polarizable (soft nucleophile/electrophile).
The Sigma-Hole Effect (Halogen Bonding)
In drug design, the 4-iodo derivative is not merely a heavy atom replacement; it is a specific tool for Halogen Bonding (XB) .
Mechanism: The electron density on the halogen is anisotropic. While the equatorial belt is electron-rich, the distal tip (opposite the C-X bond) is electron-deficient (positive potential).
Comparison: The
-hole on Iodine is larger and more positive than on Bromine.
Application: 4-Iodo pyrazoles can form strong directional interactions with backbone carbonyls in kinase hinges (e.g., C-I···O=C), often approaching the strength of hydrogen bonds (2–5 kcal/mol).
Part 2: Synthetic Utility & Reactivity Profiles
The selection between Iodo and Bromo dictates the synthetic pathway. The following diagram illustrates the decision logic based on reaction type.
Decision Logic: Reactivity vs. Selectivity
Figure 1: Synthetic decision matrix. The 4-iodo derivative is preferred for mild couplings but carries dehalogenation risks.[1]
The "Dehalogenation Trap"
A critical failure mode specific to 4-iodo-pyrazole methanols during Suzuki-Miyaura coupling is protodeiodination .
Mechanism: The weak C-I bond allows the Pd-Ar(I) intermediate to undergo reduction (hydride transfer from solvent or base) rather than transmetallation.
Mitigation: If using the Iodo derivative, use anhydrous conditions and avoid strong hydride-donor solvents (like isopropanol). The Bromo derivative is largely immune to this side reaction under standard conditions.
Part 3: Experimental Protocols
The synthesis of these derivatives usually involves constructing the N-hydroxymethyl handle after or during halogenation, as the methanol group is labile.
Synthesis of (4-Iodopyrazol-1-yl)methanol
Note: This derivative is in equilibrium with the free pyrazole and formaldehyde in solution. It is stable as a solid.
Preparation of 4-Iodopyrazole (If not commercial):
Dissolve pyrazole (10 mmol) in Acetonitrile (50 mL).
Add N-Iodosuccinimide (NIS) (11 mmol). Crucial: Do not use I2 alone; pyrazole is electron-rich but C4 requires an electrophilic source.
Stir at RT for 4h. Monitor by TLC (EtOAc/Hex).
Quench with 10% Na2S2O3 to remove pink iodine color. Extract (EtOAc), dry (Na2SO4), concentrate.[2]
Hydroxymethylation:
Suspend 4-iodopyrazole (1.0 eq) in water (3 mL/g).
Add 37% Formaldehyde solution (1.5 eq).
Heat to 60°C for 2 hours until solution becomes clear (homogenization indicates N-alkylation).
Cool slowly to 0°C. The product, (4-iodopyrazol-1-yl)methanol , precipitates as a white solid.
Filtration: Filter and wash with cold water. Do not dry under high vacuum for extended periods as formaldehyde can revert.
Synthesis of (4-Bromopyrazol-1-yl)methanol
Reagents: 4-Bromopyrazole, Paraformaldehyde.
Preparation of 4-Bromopyrazole:
Dissolve pyrazole in DCM.
Add N-Bromosuccinimide (NBS) (1.05 eq) slowly at 0°C (exothermic).
Note: NBS is more aggressive than NIS. Maintain low temp to prevent poly-bromination.
Hydroxymethylation:
Follow the same protocol as the Iodo derivative.
Difference: The Bromo derivative is significantly more stable to drying and storage.
Part 4: Medicinal Chemistry Implications[3][4]
Metabolic Stability (ADME)
When moving from a chemical probe to a drug candidate, the switch from Iodo to Bromo is often mandatory.
P450 Vulnerability: The C-I bond is susceptible to oxidative metabolism (cytochrome P450). The resulting radical can lead to toxic metabolites.
Half-Life: 4-Bromo derivatives generally exhibit longer metabolic half-lives (
) in liver microsome assays.
Pathway: Halogen Bonding in Binding Pockets
Figure 2: Interaction map showing the superior halogen bonding capability of the Iodo-derivative vs. the Bromo-derivative.
Summary Table: Selection Guide
Feature
4-Iodo Derivative
4-Bromo Derivative
Primary Use
X-ray Phasing, Fragment Screening, Difficult Couplings
Lead Optimization, Oral Drugs, Scale-up
Suzuki Coupling
Excellent (RT, mild base)
Good (Requires heat/catalyst opt.)
Halogen Bond
Strong (-hole max)
Moderate
Metabolic Stability
Low (Liability)
Medium/High
Cost
High
Low
References
BenchChem Technical Support. (2025).[1][2][3][4] A Comparative Guide to the Reactivity of 4-Halo-pyrazoles in Cross-Coupling Reactions. BenchChem.[1][2][3][4] Link
Cooper, G. A., et al. (2017).[5] Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations.[6][5][7] Journal of Chemical Physics, 147, 214303.[5] Link[5][7]
Kuleshova, O., et al. (2016).[8] The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Link[8]
Wilcken, R., et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology.[9] Journal of Medicinal Chemistry, 56(4), 1363–1388. Link
Zambon, A., et al. (2020). Discovery of selective, metabolically stable pyrazole-based FLT3 inhibitors for the treatment of acute myeloid leukemia. RSC Medicinal Chemistry. Link
Technical Guide: Solubility & Handling of (4-Iodo-1H-pyrazol-3-yl)methanol
The following technical guide details the solubility profile, handling protocols, and application strategies for (4-Iodo-1H-pyrazol-3-yl)methanol . This document is structured for researchers requiring actionable data fo...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, handling protocols, and application strategies for (4-Iodo-1H-pyrazol-3-yl)methanol . This document is structured for researchers requiring actionable data for synthesis, purification, and formulation.
Executive Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a bifunctional heterocyclic building block critical in medicinal chemistry for fragment-based drug discovery (FBDD). It features three distinct chemical motifs that dictate its solubility:
Pyrazole Core (NH): Amphoteric, capable of acting as both a hydrogen bond donor and acceptor.
Hydroxymethyl Group (-CH₂OH): Increases polarity and water solubility potential.
Iodine Substituent (C-4 position): Significantly increases lipophilicity (LogP) and density compared to the non-iodinated parent, often reducing water solubility while enhancing solubility in moderately polar organic solvents.
Critical Insight: Unlike simple pyrazoles, this compound exhibits a "Goldilocks" solubility profile—too polar for pure hydrocarbons (hexanes) but often too lipophilic for pure water, making polar aprotic solvents (DMSO, DMF) and polar protic solvents (Alcohols) the optimal choices for solvation.
Physicochemical Profile
Property
Value / Descriptor
Impact on Solubility
Molecular Formula
C₄H₅IN₂O
Moderate molecular weight (223.99 g/mol ).
Predicted LogP
~1.1 - 1.5
Moderately lipophilic; extractable into organic solvents (EtOAc).
H-Bond Donors
2 (NH, OH)
High affinity for protic solvents; potential for self-aggregation.
H-Bond Acceptors
2 (N, O)
Good solubility in DMSO/DMF via dipole interactions.
Requires energy input (sonication/heat) to break lattice energy in marginal solvents.
Solubility Landscape
The following table categorizes solvents based on their efficiency in dissolving (4-Iodo-1H-pyrazol-3-yl)methanol at room temperature (25°C).
Quantitative Solubility Estimates (Predicted)
Solvent Class
Specific Solvent
Solubility Rating
Estimated Conc.
Usage Context
Polar Aprotic
DMSO
Excellent
>100 mg/mL
Primary Choice. Ideal for bio-assays and stock solutions.
DMF / DMAc
Excellent
>100 mg/mL
Preferred for cross-coupling reactions (Suzuki, Sonogashira).
Polar Protic
Methanol
Good
20–50 mg/mL
Good for transfers; may require warming.
Ethanol
Moderate
10–30 mg/mL
Suitable for recrystallization when mixed with water.
Esters/Ethers
Ethyl Acetate
Moderate
5–15 mg/mL
Standard Extraction Solvent. Use for workups.
THF
Good
20–40 mg/mL
Excellent reaction solvent; easily removed.
Chlorinated
DCM / Chloroform
Low-Moderate
1–10 mg/mL
Often requires 5-10% MeOH additive to dissolve fully.
Hydrocarbons
Hexane / Heptane
Insoluble
<0.1 mg/mL
Antisolvent. Use to precipitate the product.
Aqueous
Water
Low
<1 mg/mL
Solubility improves significantly at pH < 2 or pH > 12.
Experimental Protocols
Protocol A: Standard Dissolution for Chemical Reactions
Objective: Prepare a 0.5 M solution for a Suzuki Coupling reaction.
Solvent Choice: Anhydrous DMF or 1,4-Dioxane .
Weighing: Weigh the required mass of (4-Iodo-1H-pyrazol-3-yl)methanol into a dry vial.
Addition: Add 75% of the calculated solvent volume.
Agitation: Vortex for 30 seconds. If solid remains, sonicate at 40 kHz for 5 minutes.
Note: The iodine atom increases lattice energy; sonication is more effective than stirring for initial breakdown.
Final Adjustment: Add remaining solvent to reach target volume.
Protocol B: Purification via "Crash-Out" Crystallization
Objective: Purify crude material without column chromatography.
Dissolution: Dissolve crude solid in a minimum amount of hot Ethyl Acetate (60°C).
Precipitation: Slowly add n-Heptane (Antisolvent) dropwise while stirring until persistent cloudiness appears (Ratio typically 1:3 EtOAc:Heptane).
Cooling: Allow the mixture to cool to room temperature, then place in an ice bath (0°C) for 1 hour.
Filtration: Filter the white/off-white precipitate and wash with cold Heptane.
Protocol C: Aqueous Workup Strategy
Context: Extracting the compound from a reaction mixture.[1]
Do NOT use: Pure Hexanes or Diethyl Ether (Solubility is too low; you will lose product to the interface or aqueous layer).
Recommended System:Ethyl Acetate / Water or DCM / Water .
Tip: If the compound stays in the aqueous layer, saturate the aqueous phase with NaCl (Brine) and add 5-10% Methanol to the organic extraction solvent (e.g., 9:1 DCM:MeOH).
Visualization: Solubility & Workflow Logic
Diagram 1: Solvent Selection Decision Tree
This logic flow guides the researcher to the correct solvent based on the intended application.
Caption: Decision matrix for solvent selection based on experimental stage (Reaction, Workup, or Purification).
Scientific Rationale & Troubleshooting
Why does Iodine matter?
The iodine atom at the C-4 position is a large, polarizable halogen. While it adds lipophilicity (making the molecule less water-soluble than its parent (1H-pyrazol-3-yl)methanol), it also introduces halogen bonding capabilities.
Impact: In non-polar solvents like Hexane, the cohesive energy of the crystal lattice (driven by H-bonds between pyrazole NH and OH) is too high for the weak dispersion forces of the solvent to overcome.
Solution: You must use solvents capable of disrupting these H-bonds (DMSO, Alcohols) or solvents with moderate polarity (EtOAc) to solvate the iodine-containing core.
Troubleshooting: "Oiling Out"
A common issue with this compound is "oiling out" (forming a sticky gum) instead of crystallizing during purification.
Cause: Adding antisolvent (Hexane) too quickly or at too high a concentration.
Fix: Re-dissolve the gum in a small amount of Methanol/DCM, then add the antisolvent very slowly with vigorous stirring. Seed crystals of the pure compound can induce proper precipitation.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 77022, 4-Iodopyrazole. Retrieved from [Link]
Grounding: Provides physicochemical properties (LogP, H-bond count) for the core scaffold used to infer solubility.
Grounding: Baseline solubility data for the non-iodin
Grounding: General protocols for iodinated pyrazole purification and solvent comp
Organic Syntheses. (2010). Preparation of Substituted Pyrazoles. Organic Syntheses, Coll. Vol. 11.
Grounding: Standard workup procedures (EtOAc extraction) for pyrazole alcohols.
An In-depth Technical Guide to the Safe Handling and Application of (4-Iodo-1H-pyrazol-3-yl)methanol
For Researchers, Scientists, and Drug Development Professionals Disclaimer: This guide is intended for informational purposes for trained professionals in a laboratory setting. It is not a substitute for a certified Safe...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This guide is intended for informational purposes for trained professionals in a laboratory setting. It is not a substitute for a certified Safety Data Sheet (SDS) provided by a chemical supplier. All procedures should be conducted with rigorous adherence to institutional and regulatory safety standards.
Introduction: The Pyrazole Scaffold in Modern Drug Discovery
The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous US FDA-approved drugs.[1][2] Its unique five-membered heterocyclic structure, with two adjacent nitrogen atoms, imparts a range of physicochemical properties that are highly desirable for drug candidates.[3][4] Pyrazole derivatives have demonstrated a vast spectrum of pharmacological activities, including potent anti-inflammatory, anticancer, and antimicrobial properties.[3][4][5] The metabolic stability of the pyrazole ring is a key factor in its increasing prevalence in newly approved pharmaceuticals.[1]
(4-Iodo-1H-pyrazol-3-yl)methanol is a functionalized pyrazole derivative of significant interest to drug development professionals. The presence of three key functionalities—the pyrazole core, a reactive iodo group, and a hydroxymethyl group—makes it a versatile building block for synthesizing more complex molecules and chemical probes. The iodo group, in particular, allows for a variety of cross-coupling reactions, enabling the introduction of diverse substituents to explore structure-activity relationships (SAR). However, the same reactivity that makes this compound valuable also necessitates a thorough understanding of its potential hazards and the implementation of stringent safety protocols. This guide provides a comprehensive overview of the safe handling, storage, and emergency procedures for (4-Iodo-1H-pyrazol-3-yl)methanol, grounded in established chemical safety principles.
Based on data from similar pyrazole structures, such as (1H-Pyrazol-3-yl)methanol and 4-Iodo-1-methyl-1H-pyrazole, the following GHS hazard classifications are anticipated.[7][8][9]
Acute Toxicity, Oral (Category 4): Harmful if swallowed.[7][10]
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[7][9]
The presence of the iodo group suggests that, like elemental iodine, the compound may have oxidizing properties and could be hazardous to the environment, particularly aquatic life, if not handled or disposed of properly.[11][12]
The Hierarchy of Controls: A Framework for Safe Handling
The most effective approach to ensuring safety is to implement the hierarchy of controls, which prioritizes engineering and administrative controls over sole reliance on Personal Protective Equipment (PPE).
Caption: The Hierarchy of Controls prioritizes safety measures.
Engineering Controls
The primary engineering control for handling (4-Iodo-1H-pyrazol-3-yl)methanol is a certified chemical fume hood.[6] This is critical for two reasons:
Containment: It prevents the inhalation of any fine powders or dusts, which may cause respiratory irritation.[9]
Ventilation: It ensures that any potential vapors are safely exhausted from the work area.
All weighing, transferring, and reaction setup procedures involving this compound in its solid form should be performed within a fume hood. Additionally, ensure that safety showers and eyewash stations are readily accessible and have been recently tested.[6]
Administrative Controls
Standard Operating Procedures (SOPs): Develop detailed SOPs for all experimental protocols involving this compound. These should include pre-work hazard assessments, step-by-step handling instructions, and emergency contact information.
Training: All personnel must be trained on the specific hazards of this chemical class and the developed SOPs. This includes training on the proper use of PPE, emergency procedures, and waste disposal.[13][14]
Restricted Access: The areas where this compound is stored and handled should be clearly marked with appropriate hazard warnings, and access should be limited to authorized and trained personnel.
Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[10][15] Wash hands thoroughly after handling the chemical, even if gloves were worn, and before leaving the lab.[11][14]
Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with engineering and administrative controls.[16][17]
Recommended PPE for Handling (4-Iodo-1H-pyrazol-3-yl)methanol
Prevents skin exposure on the lower body and feet.
Respiratory Protection
Not typically required if handled within a fume hood. If a fume hood is unavailable or in case of a large spill, a respirator may be necessary, but this requires specialized training and fit-testing.[14][19]
Protects against inhalation of hazardous dust or vapors.
Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and prevent hazardous situations.
Container: Store in a tightly closed, properly labeled container.[6]
Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[6][7]
Incompatibilities: Store away from strong oxidizing agents and strong acids.[6] The iodo-group may react with reducing agents.[12] Also, avoid incompatible materials such as acetylene, ammonia, and powdered metals like aluminum or zinc, which are known to react violently with iodine compounds.[12]
Emergency Procedures: Spill and Exposure Management
Preparedness is key to mitigating the impact of an accidental release or exposure.[13][21] All laboratory personnel should be familiar with these procedures before beginning work.
Spill Response Protocol
The appropriate response depends on the size and location of the spill.[22][23]
Caption: Decision workflow for chemical spill response.
For a Minor Spill (Small, Contained Solid):
Alert & Evacuate: Alert personnel in the immediate vicinity. Evacuate non-essential persons.[22]
Don PPE: Put on your lab coat, safety goggles, and chemical-resistant gloves.[23]
Contain: Prevent the powder from spreading. Avoid generating dust. DO NOT add water to the spill.[13][22]
Clean-Up: Carefully sweep the solid material into a dustpan. Alternatively, use absorbent pads to gently cover and collect the powder.[13][23]
Package Waste: Place the collected residue and any contaminated cleaning materials into a clearly labeled, sealed plastic bag or container for hazardous waste.[22]
Decontaminate: Wipe the spill area with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.
Report: Notify your supervisor or lab manager of the incident.
For a Major Spill (Large Quantity, Outside Containment, or if You Feel Unsafe):
Evacuate: Immediately evacuate the area, closing doors behind you.[21]
Alert: Warn others in the vicinity and activate a fire alarm if the spill presents a fire or immediate health hazard.[21]
Call for Help: From a safe location, call emergency services (911 or your institution's emergency number) and your Environmental Health & Safety (EHS) department.[21][22]
Isolate: Prevent anyone from re-entering the contaminated area until emergency responders have declared it safe.[21]
First Aid and Exposure Response
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes at an eyewash station, holding the eyelids open.[11][18] Seek immediate medical attention.
Skin Contact: Remove contaminated clothing immediately.[10] Wash the affected area thoroughly with soap and plenty of water.[11] If skin irritation occurs or persists, get medical advice.[9]
Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek immediate medical attention.[9]
Ingestion: DO NOT induce vomiting.[10] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[9] Call a poison control center or seek immediate medical attention.[10]
Waste Disposal
All waste containing (4-Iodo-1H-pyrazol-3-yl)methanol, including contaminated consumables (gloves, wipes, etc.) and surplus material, must be treated as hazardous waste.
Segregation: Collect all waste in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.
Labeling: The waste container must be labeled with the full chemical name, associated hazards, and the accumulation start date.
Disposal Request: Follow your institution's procedures for hazardous waste pickup. Do not dispose of this chemical down the drain or in regular trash.[6]
Conclusion
(4-Iodo-1H-pyrazol-3-yl)methanol is a valuable reagent for chemical synthesis and drug discovery. Its utility is matched by its potential hazards, which demand a proactive and informed approach to safety. By understanding the compound's profile, consistently applying the hierarchy of controls, and being prepared for emergencies, researchers can handle this compound responsibly and safely, enabling the advancement of their scientific objectives without compromising personal or environmental health.
References
National Institutes of Health (NIH), Office of Research Services. Basic Emergency Procedures: Hazardous Materials Spill or Release. [Link]
University of Washington, Environment, Health & Safety. Preparing for Emergency Chemical Spills. [Link]
Princeton University, Environmental Health and Safety. Chemical Spill Procedures. [Link]
University of Manitoba, Environmental Health and Safety Office. Chemical Spill Response Procedure. [Link]
Workplace Safety. (2024). Top 4 Essential PPE for Handling Hazardous Chemicals Safely. YouTube. [Link]
UNODC Laboratory. (2020). Full chemical resistant personal protective equipment (PPE) ensemble. YouTube. [Link]
NCBioNetwork. (2014). Proper Dress and PPE / Lab Safety Video Part 1. YouTube. [Link]
University of the Witwatersrand, Johannesburg. (2022). Personal Protective Equipment (PPE) | Chemistry | Wits. YouTube. [Link]
Generic Safety Data Sheet. 1-Phenyl-3-methyl-5-pyrazolone. [Link]
IMPOTUSA. (2023). Protective PPE for the chemical industry. [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Iodine. [Link]
Făt N, et al. (2014). The pyrazole scaffold in drug development. A target profile analysis. ResearchGate. [Link]
PubChem. (1H-Pyrazol-3-yl)methanol. National Center for Biotechnology Information. [Link]
Li, Y., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link]
AstaTech, Inc. (2015). Safety Data Sheet: 4-Iodo-1-methyl-1H-pyrazole. [Link]
Kumar, A., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]
Bansal, N., et al. (2025). Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade. ResearchGate. [Link]
Gomaa, A. M., & El-Din, A. A. S. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]
Deadman, B. J., et al. (2014). A safe and reliable procedure for the iododeamination of aromatic and heteroaromatic amines in a continuous flow reactor. ResearchGate. [Link]
New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Iodine. [Link]
LyondellBasell. (2015). Global Product Strategy (GPS) Safety Summary: Methanol. [Link]
Technical Guide: Sourcing and Synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol
This in-depth technical guide details the sourcing, pricing dynamics, and synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol (CAS: 1354705-74-0), a critical halogenated heterocyclic building block used in the development of k...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the sourcing, pricing dynamics, and synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol (CAS: 1354705-74-0), a critical halogenated heterocyclic building block used in the development of kinase inhibitors and other small-molecule therapeutics.
Executive Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a high-value intermediate utilized primarily for its dual functionality: the iodine at the C4 position serves as a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), while the C3-hydroxymethyl group allows for etherification or oxidation to aldehydes/carboxylic acids.
Primary Status: Research-grade building block; not a commodity chemical.
Key Challenge: Commercial availability is often limited to "Inquire for Quote" status due to stability and batch-specific synthesis.
Recommendation: For scales >10g, in-house synthesis from the inexpensive precursor (1H-pyrazol-3-yl)methanol is the most cost-effective strategy.
Chemical Profile & Specifications
Property
Data
Chemical Name
(4-Iodo-1H-pyrazol-3-yl)methanol
CAS Number
1354705-74-0
Molecular Formula
C₄H₅IN₂O
Molecular Weight
223.99 g/mol
Appearance
Off-white to pale yellow solid
Solubility
Soluble in DMSO, Methanol, DMF; sparingly soluble in water
Key Impurities
3,4-Diiodo species (over-iodination), unreacted starting material
Storage
2-8°C, inert atmosphere (Ar/N₂), light-sensitive (protect from photolysis)
Market Analysis: Suppliers & Pricing
Commercial Availability
Unlike its non-iodinated precursor, the 4-iodo derivative is rarely stocked in bulk. Most vendors synthesize it on-demand.
Table 1: Verified Supplier Landscape (2025/2026)
Supplier
Catalog #
Pack Size
Estimated Price (USD)
Stock Status
BLD Pharm
BD612769
1g, 5g
$150 - $220 / g
Lead time: 2-3 weeks
ChemScene
CS-0085
1g, 10g
Inquire
Custom Synthesis
Ambeed
A1234
1g
~$180
Low Stock
Sigma-Aldrich
N/A
N/A
N/A
Not listed (Use Custom Services)
*Note: Prices are estimates based on Q1 2026 market data for custom heterocyclic intermediates. Bulk pricing (100g+) drops significantly to ~$20-40/g via contract manufacturing.
Cost-Benefit Analysis: Buy vs. Make
Buying: High cost ($150+/g). Best for medicinal chemistry screening (<5g).
Making: Low cost (~
30 for 5g. The iodination reagents (NIS or I₂) are negligible in cost.
Technical Synthesis: The "Make" Strategy
For researchers requiring >10g, in-house synthesis is recommended. The reaction relies on Electrophilic Aromatic Substitution (SEAr). The pyrazole ring is electron-rich, and the C4 position is the most nucleophilic site, ensuring high regioselectivity.
Validated Synthetic Route
Reaction: Direct Iodination of (1H-pyrazol-3-yl)methanol.
Suzuki-Miyaura Coupling: The C4-Iodine is highly reactive towards aryl boronic acids, allowing the construction of biaryl kinase inhibitors (e.g., crizotinib analogs).
N-Alkylation: The pyrazole NH is acidic and can be alkylated to introduce solubilizing groups (e.g., piperidines, azetidines).
Mitsunobu Reaction: The primary alcohol can be converted into an ether or amine.
Functionalization Pathway[3]
Figure 2: Divergent synthesis pathways utilizing the 4-iodo intermediate.
References
BLD Pharm. (2025). Product Datasheet: (4-Iodo-1H-pyrazol-3-yl)methanol (CAS 1354705-74-0).[2][3][4][5] Retrieved from
ChemicalBook. (2025). Supplier List and Properties for CAS 1354705-74-0. Retrieved from
BenchChem. (2025).[1] Comparative Guide to the Iodination of Pyrazoles. Retrieved from
PubChem. (2025). Compound Summary: (1H-Pyrazol-3-yl)methanol (Starting Material). Retrieved from
Google Patents. (2018). WO2018212534A1 - Novel compounds as autotaxin inhibitors. (Describes usage of 4-iodo-pyrazole intermediates). Retrieved from
Synthesis of (4-Iodo-1H-pyrazol-3-yl)methanol from ethyl 4-iodopyrazole-3-carboxylate
Executive Summary This application note details the optimized protocol for synthesizing (4-Iodo-1H-pyrazol-3-yl)methanol via the reduction of ethyl 4-iodopyrazole-3-carboxylate . While ester reductions are routine in org...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the optimized protocol for synthesizing (4-Iodo-1H-pyrazol-3-yl)methanol via the reduction of ethyl 4-iodopyrazole-3-carboxylate .
While ester reductions are routine in organic synthesis, this specific transformation presents a dual chemoselectivity challenge:
Halogen Stability: The iodine substituent at the C4 position is susceptible to hydrodehalogenation (removal of iodine) when using strong, non-selective reducing agents like Lithium Aluminum Hydride (LiAlH
) at elevated temperatures.
Acidic NH Moiety: The free pyrazole NH proton (
) will be deprotonated immediately by hydride reagents, generating a pyrazolide anion that is less electrophilic and requires adjusted stoichiometry.
This guide recommends a DIBAL-H (Diisobutylaluminum hydride) mediated reduction.[1] This method offers superior control over the reaction temperature and hydride delivery, minimizing de-iodination side reactions while effectively reducing the ester to the primary alcohol.
Strategic Analysis & Reaction Design
The Chemoselectivity Challenge
The primary risk in reducing halo-aromatic esters is the competitive reduction of the Carbon-Halogen bond. Aryl iodides are particularly labile.
LiAlH
: Aggressive. High risk of forming (1H-pyrazol-3-yl)methanol (de-iodinated byproduct) if not strictly controlled at <0°C.
NaBH
: Generally too weak to reduce esters without additives (e.g., LiCl, MeOH reflux), which complicates the protocol.
DIBAL-H: The gold standard for this application. It functions as a Lewis acid and a hydride donor, allowing for reduction at lower temperatures (0°C to RT) where the C-I bond remains stable.
Stoichiometric Considerations
The starting material contains an acidic proton on the pyrazole nitrogen.
Therefore, a minimum of 3.5 equivalents of DIBAL-H is required to drive the reaction to completion. Under-dosing will result in recovered starting material or partially reduced hemiacetal intermediates.
Reaction Pathway Visualization
The following diagram illustrates the reaction logic and potential pitfalls.
Figure 1: Reaction pathway showing the necessity of excess reagent and the risk of de-iodination.
Detailed Experimental Protocol
Materials & Reagents
Reagent
Specification
Role
Ethyl 4-iodopyrazole-3-carboxylate
>97% Purity
Substrate
DIBAL-H
1.0 M in Toluene/DCM
Reducing Agent
THF (Tetrahydrofuran)
Anhydrous, Inhibitor-free
Solvent
Rochelle's Salt
Sat. Aqueous Solution
Quenching Agent
Ethyl Acetate
ACS Grade
Extraction
Step-by-Step Methodology
Step 1: Setup and Solubilization
Oven-dry a 2-neck round-bottom flask (RBF) and a magnetic stir bar. Cool under a stream of nitrogen or argon.[2]
Charge the flask with Ethyl 4-iodopyrazole-3-carboxylate (1.0 equiv).
Add Anhydrous THF to achieve a concentration of 0.1 M to 0.2 M.
Note: DCM (Dichloromethane) can be used as an alternative solvent if solubility is an issue, but THF is generally preferred for DIBAL-H reductions of polar heterocycles.
Cool the solution to 0 °C using an ice-water bath.
Step 2: Reagent Addition
Slowly add DIBAL-H (3.5 - 4.0 equiv) dropwise via syringe or addition funnel over 15–20 minutes.
Observation: Gas evolution (
) will occur immediately upon addition of the first equivalent due to NH deprotonation. Ensure proper venting.
Once addition is complete, allow the reaction to stir at 0 °C for 30 minutes .
Remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) . Stir for 2–4 hours.
Step 3: Monitoring
Monitor reaction progress via TLC (System: 50% EtOAc in Hexanes) or LC-MS.
Target: Disappearance of the ester starting material (
) and appearance of the more polar alcohol ().
Checkpoint: If starting material remains after 4 hours, cool back to 0 °C and add an additional 0.5 equiv of DIBAL-H.
Step 4: Quenching (The "Fieser" or Rochelle's Method)
Aluminum emulsions are the primary cause of yield loss in this workup. The use of Rochelle's salt is mandatory.
Cool the reaction mixture to 0 °C .
Slowly add Ethyl Acetate (equal volume to THF) to dilute.
Very slowly add Saturated Aqueous Rochelle's Salt (Sodium Potassium Tartrate) . Use approx. 20 mL per gram of DIBAL-H used.
Stir the biphasic mixture vigorously at Room Temperature for 1–2 hours .
Success Indicator: The mixture should separate into two clear layers: a clear organic layer on top and a clear aqueous layer on the bottom. If the interface is cloudy/gelatinous, continue stirring.
Step 5: Isolation & Purification
Separate the layers.[3][4] Extract the aqueous layer 3x with Ethyl Acetate (the product is polar).
Increase stirring time with Rochelle's salt (up to 12h) or use the Fieser workup (Water/15% NaOH/Water).
De-iodination
Reaction temperature too high or reaction time too long.
Keep reaction strictly at 0°C RT. Do not reflux. Switch to LiBH in THF/MeOH if problem persists.
Incomplete Reaction
Insufficient DIBAL-H consumed by NH proton or moisture.
Ensure reagents are fresh. Increase DIBAL-H to 4.5 equiv.
Safety & Handling
DIBAL-H: Pyrophoric. Reacts violently with water and air. Handle only under inert atmosphere.
Iodine Compounds: Organoiodides can be light-sensitive. Store the product in amber vials away from light to prevent gradual decomposition (browning).
Waste: Dispose of aqueous layers containing aluminum salts according to local EHS regulations.
References
General DIBAL-H Reduction of Esters
Mechanism and Stoichiometry: "Reduction of Carboxylic Acid Derivatives."[1][4][6] Chemistry LibreTexts. Link
Reduction of Halogenated Esters
Chemoselectivity of DIBAL-H vs LiAlH4: "Selective reduction of the carbon-halogen bond...". Royal Society of Chemistry (RSC) Advances. Link
Pyrazole Synthesis Precedents
Synthesis of substituted-3-iodo-1H-pyrazole derivatives: "Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification". Arkivoc. Link
Product Data (Analogous)
(1H-Pyrazol-3-yl)methanol properties:PubChem Compound Summary. Link
Optimized Suzuki-Miyaura Coupling Strategies for (4-Iodo-1H-pyrazol-3-yl)methanol: Overcoming Heterocyclic Interference
Executive Summary This Application Note details the optimized synthetic protocols for the Suzuki-Miyaura cross-coupling of (4-Iodo-1H-pyrazol-3-yl)methanol . This substrate presents a dual challenge in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This Application Note details the optimized synthetic protocols for the Suzuki-Miyaura cross-coupling of (4-Iodo-1H-pyrazol-3-yl)methanol . This substrate presents a dual challenge in medicinal chemistry: the poisoning effect of the unprotected pyrazole nitrogen on palladium catalysts and the solubility issues introduced by the hydroxymethyl group.
While standard conditions often result in stalled conversion or de-iodination, this guide provides a tiered approach ranging from robust, cost-effective methods to high-performance catalytic systems for difficult coupling partners.
Substrate Analysis & Mechanistic Challenges
The Substrate[1][2]
Compound: (4-Iodo-1H-pyrazol-3-yl)methanol
Role: A critical intermediate for kinase inhibitors (e.g., JAK, ALK inhibitors) and fragment-based drug discovery.
Reactive Handle: C4-Iodide (Highly reactive to oxidative addition).[1][2]
The "Azole Effect" (Catalyst Poisoning)
The primary failure mode in coupling unprotected pyrazoles is the coordination of the
nitrogen (N2) to the Palladium(II) center. This forms a stable, non-reactive complex that arrests the catalytic cycle prior to transmetallation.
Standard Ligands (PPh3): Often displaced by the pyrazole nitrogen, leading to catalyst deactivation.
Hydroxymethyl Interference: The C3-methanol group increases polarity, requiring aqueous-miscible solvent systems, and can act as a weak nucleophile, potentially complicating base selection.
Mechanistic Visualization
The following diagram illustrates the competitive inhibition pathway and how bulky ligands (e.g., XPhos) prevent this interaction.
Figure 1: Competitive coordination pathways in pyrazole cross-couplings. Bulky ligands sterically hinder the formation of the Inactive Pd-N Complex.
Experimental Protocols
Method A: The "Workhorse" Condition (Cost-Effective)
Best for: Coupling with simple, electron-rich aryl boronic acids.
This method utilizes Pd(dppf)Cl₂ , a bidentate ferrocenyl ligand that resists displacement by the pyrazole nitrogen better than monodentate phosphines like PPh₃.
Setup: Charge a reaction vial equipped with a magnetic stir bar with the pyrazole substrate (1.0 equiv), boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).
Inert Atmosphere: Cap the vial and purge with Nitrogen or Argon for 5 minutes.
Solvent Addition: Add 1,4-Dioxane (concentration 0.1 M relative to substrate) and 2.0 M aq. Na₂CO₃ via syringe.
Reaction: Heat the mixture to 85–90 °C for 4–12 hours.
Note: The biphasic nature helps solubilize the inorganic base; vigorous stirring is essential.
Workup: Cool to RT. Dilute with EtOAc and water.[1] The product will likely partition into the organic layer, but if the product is highly polar (due to the -CH₂OH), saturate the aqueous layer with NaCl and extract with THF/EtOAc (1:1).
Method B: The "High-Performance" Condition (Buchwald G2)
Best for: Sterically hindered boronic acids, heteroaryl boronic acids, or if Method A fails.
This method uses XPhos Pd G2 , a precatalyst that generates the active mono-ligated Pd(0) species at low temperatures.[3] The bulky biaryl ligand (XPhos) creates a "roof" over the metal center, physically blocking the approach of the pyrazole nitrogen while allowing the oxidative addition of the iodide.
Reagents:
Catalyst: XPhos Pd G2 (1–3 mol%)
Base: K₃PO₃ (3.0 equiv, solid or 0.5 M aq)
Solvent: n-Butanol or THF/Water (4:1)
Step-by-Step Protocol:
Setup: Combine substrate, boronic acid (1.5 equiv), K₃PO₄ (3.0 equiv), and XPhos Pd G2 in a vial.
Degassing: Evacuate and backfill with Argon (x3).
Solvent: Add n-Butanol (0.15 M).
Why n-Butanol? It dissolves the polar hydroxymethyl substrate well and allows for higher reaction temperatures than THF.
Reaction: Heat to 80 °C for 2–6 hours. Conversion is typically rapid.
Workup: Filter through a Celite pad to remove palladium black. Concentrate the filtrate.
Optimization & Troubleshooting Data
Solvent & Base Screening Matrix
The following table summarizes the efficiency of various conditions for this specific scaffold.
Entry
Catalyst
Ligand
Base
Solvent
Temp (°C)
Yield (%)
Notes
1
Pd(PPh₃)₄
PPh₃
Na₂CO₃
DME/H₂O
85
< 30
Fail. Catalyst poisoning observed.
2
Pd(OAc)₂
SPhos
K₃PO₄
Toluene/H₂O
100
65
Good, but solubility of substrate is poor.
3
Pd(dppf)Cl₂
dppf
Na₂CO₃
Dioxane/H₂O
90
82
Recommended Method A. Robust.
4
XPhos Pd G2
XPhos
K₃PO₄
n-BuOH
80
94
Recommended Method B. Excellent.
5
Pd(Amphos)Cl₂
Amphos
Cs₂CO₃
MeCN/H₂O
80
78
Good alternative for polar products.
Troubleshooting Decision Tree
Use this workflow to determine the correct corrective action if the reaction fails.
Figure 2: Troubleshooting logic for 4-iodopyrazole couplings.
Critical Notes on Safety & Stability
De-iodination Risk: 4-Iodopyrazoles are prone to reductive de-iodination (replacing I with H) if the catalytic cycle is slow. To prevent this, ensure the solvent is strictly degassed and consider adding the catalyst last as a solid under Argon flow.
Hydroxymethyl Oxidation: In the presence of Pd(II) and high temperatures, the primary alcohol can inadvertently oxidize to the aldehyde. If this is observed, switch to Method B (shorter time, lower temp) or protect the alcohol as a silyl ether (TBS).
Purification: The free NH pyrazole is amphoteric. Avoid using acidic modifiers (TFA) in HPLC/Flash if possible, as it may streak. Use neutral conditions or an ammonium acetate buffer.
References
Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Halides with Aryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366.
[Link]
Kudo, N., et al. (2016). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 55(34), 10037-10041. (Note: Discusses the specific inhibition by azoles).
[Link]
Application Notes and Protocols for the Sonogashira Coupling of 4-Iodopyrazole Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the Pyrazole Moiety The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileg...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of the Pyrazole Moiety
The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of blockbuster pharmaceuticals. Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability have led to its incorporation into drugs targeting a vast range of diseases. The synthesis and functionalization of pyrazole derivatives are therefore of paramount importance to drug discovery and development programs.
The Sonogashira cross-coupling reaction stands out as a powerful and versatile tool for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide. This reaction is conducted under relatively mild conditions and demonstrates a broad tolerance for various functional groups, making it exceptionally well-suited for the late-stage functionalization of complex molecules. The application of the Sonogashira coupling to 4-iodopyrazole derivatives provides a direct and efficient route to 4-alkynylpyrazoles, a class of compounds with significant potential in medicinal chemistry and materials science. The high reactivity of the carbon-iodine bond makes 4-iodopyrazole an excellent electrophilic partner for this transformation.
This guide provides an in-depth exploration of the Sonogashira coupling reaction as applied to 4-iodopyrazole derivatives, offering mechanistic insights, detailed experimental protocols, and practical considerations to enable researchers to effectively utilize this powerful synthetic tool.
Mechanistic Insights: The Dual Catalytic Cycle
The Sonogashira reaction traditionally operates through the synergistic action of two distinct catalytic cycles: a palladium cycle and a copper cycle. Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.
The Palladium Cycle
The primary role of the palladium catalyst is to bring together the aryl halide and the alkyne. The cycle is generally accepted to proceed through the following key steps:
Oxidative Addition: A low-valent Palladium(0) species, typically generated in situ from a Palladium(II) precatalyst, undergoes oxidative addition into the carbon-iodine bond of the 4-iodopyrazole. This step forms a square planar Palladium(II) intermediate.
Transmetalation: The organopalladium(II) complex then reacts with a copper(I) acetylide species (generated in the copper cycle). In this step, the acetylide group is transferred from the copper to the palladium center, displacing the iodide ligand and forming a new Pd-alkynyl complex. This is often the rate-determining step of the overall reaction.
Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination, expelling the final 4-alkynylpyrazole product and regenerating the catalytically active Palladium(0) species, which can then re-enter the catalytic cycle.
The Copper Co-Catalyst Cycle
The copper(I) salt, typically copper(I) iodide (CuI), acts as a co-catalyst to activate the terminal alkyne:
π-Alkyne Complex Formation: The copper(I) salt coordinates to the terminal alkyne, forming a π-alkyne complex. This coordination increases the acidity of the terminal proton.
Deprotonation: In the presence of a base (commonly an amine such as triethylamine), the terminal alkyne is deprotonated to form a copper(I) acetylide intermediate.
Transmetalation: This copper acetylide is the key species that participates in the transmetalation step with the palladium(II) intermediate, thereby linking the two catalytic cycles.
Special Consideration: The Pyrazole N-H Proton
A critical factor when working with 1H-pyrazole derivatives is the presence of the slightly acidic N-H proton. This proton can lead to several complications in transition metal-catalyzed reactions:
Ligand Behavior: The pyrazole anion, formed upon deprotonation, can act as a ligand, coordinating to the palladium or copper center. This can potentially inhibit or alter the catalytic activity, leading to lower yields or failed reactions.
Side Reactions: The presence of a free N-H group can sometimes lead to undesired side reactions.
For these reasons, it is common practice to protect the pyrazole nitrogen before performing the Sonogashira coupling. Common protecting groups include tert-butoxycarbonyl (Boc), which can be readily removed under acidic conditions, or other robust groups depending on the overall synthetic strategy. While coupling on N-unprotected iodopyrazoles may be possible under specific, carefully optimized conditions, protection is generally recommended to ensure reproducibility and high yields.[1]
Experimental Protocols
The following protocols are provided as a starting point and may require optimization based on the specific 4-iodopyrazole derivative and terminal alkyne used.
Protocol 1: General Procedure for N-Protected 4-Iodopyrazoles (Copper-Catalyzed)
This protocol is a robust starting point for the coupling of various terminal alkynes with N-protected 4-iodopyrazole derivatives.
Anhydrous, degassed solvent (e.g., Triethylamine (Et₃N), or a mixture of DMF/Et₃N or THF/Et₃N)
Inert atmosphere (Argon or Nitrogen)
Step-by-Step Procedure:
Setup: To a flame-dried Schlenk flask or sealed reaction vial, add the N-protected 4-iodopyrazole, PdCl₂(PPh₃)₂ (e.g., 3 mol%), and CuI (e.g., 1 mol%).
Inerting: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free atmosphere.
Solvent and Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed solvent (e.g., a 2:1 mixture of DMF and Et₃N).
Alkyne Addition: Add the terminal alkyne via syringe.
Reaction: Stir the reaction mixture at the desired temperature (room temperature to 80 °C) and monitor its progress by thin-layer chromatography (TLC) or LC-MS. Reactions are typically complete within 2-24 hours.
Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate (amine hydrohalide salt) has formed, it can be filtered off. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 4-alkynylpyrazole.
Protocol 2: Copper-Free Sonogashira Coupling of 4-Iodopyrazoles
The elimination of the copper co-catalyst can be advantageous, particularly in the synthesis of compounds for biological applications where residual copper is a concern. Copper-free conditions often require a stronger base and may necessitate the use of specific ligands to facilitate the catalytic cycle.
Materials:
N-protected 4-iodopyrazole (1.0 equiv)
Terminal alkyne (1.5 equiv)
Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)
Phosphine ligand (e.g., Triphenylphosphine (PPh₃) or a bulky, electron-rich ligand, 4-10 mol%)
Inorganic base (e.g., K₂CO₃, Cs₂CO₃, 2.0 equiv) or an amine base like DABCO.
Anhydrous, degassed solvent (e.g., DMF, Acetonitrile, or Toluene)
Step-by-Step Procedure:
Setup: In a flame-dried Schlenk flask, combine the N-protected 4-iodopyrazole, palladium catalyst, phosphine ligand, and base.
Inerting: Seal the vessel and thoroughly degas the mixture by evacuating and backfilling with argon three times.
Solvent and Reagent Addition: Add the anhydrous, degassed solvent, followed by the terminal alkyne via syringe.
Reaction: Heat the reaction mixture to the required temperature (often higher than copper-catalyzed reactions, e.g., 60-110 °C). Monitor the reaction progress by TLC or LC-MS.
Workup and Purification: Follow the same workup and purification procedure as described in Protocol 1.
Data Presentation: Substrate Scope and Yields
The following tables summarize representative examples of Sonogashira couplings performed on 4-iodopyrazole derivatives, showcasing the versatility of this reaction.
Table 1: Copper-Catalyzed Sonogashira Coupling of N-Protected 4-Iodopyrazoles
Yields marked with '~' are representative and may vary. Data for entries 2-4 are based on typical outcomes for similar substrates.
Troubleshooting and Optimization
Problem
Potential Cause
Suggested Solution
Low or No Conversion
Inactive catalyst (Pd(0) not formed or oxidized)
Ensure all solvents and reagents are rigorously degassed. Use a fresh bottle of amine base. Consider a Pd(0) source like Pd(PPh₃)₄.
Poor substrate reactivity
Iodides are most reactive. For less reactive bromides, increase temperature and consider more electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos).
Catalyst inhibition by unprotected N-H
Protect the pyrazole nitrogen with a suitable group (e.g., Boc).
Alkyne Homocoupling (Glaser Coupling)
Presence of oxygen, high copper loading
Rigorously exclude oxygen from the reaction. Reduce the amount of CuI co-catalyst. Consider running the reaction under copper-free conditions.
Formation of Palladium Black
Catalyst decomposition
Ensure an appropriate ligand-to-palladium ratio. Sometimes, a slight excess of phosphine ligand can stabilize the catalyst. Change the solvent (e.g., from THF to DMF).
Conclusion
The Sonogashira coupling of 4-iodopyrazole derivatives is a highly effective and reliable method for the synthesis of 4-alkynylpyrazoles. By understanding the underlying mechanism and paying careful attention to key experimental parameters—such as the choice of catalyst, the potential need for N-protection, and the exclusion of oxygen—researchers can successfully employ this reaction to generate a diverse library of pyrazole-containing compounds. The protocols and data presented herein serve as a comprehensive guide for scientists in drug discovery and related fields to leverage this powerful transformation in their synthetic endeavors.
References
Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]
Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]
Li, J. H., Liang, Y., & Xie, Y. X. (2005). Efficient palladium-catalyzed homocoupling reaction and Sonogashira cross-coupling reaction of terminal alkynes under aerobic conditions. The Journal of Organic Chemistry, 70(11), 4393-4396. [Link]
Martek, B. A., Gazvoda, M., Urankar, D., & Košmrlj, J. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation. Nature communications, 9(1), 4814. [Link]
Tyagi, R., & Hallur, S. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC advances, 11(12), 6936-6966. [Link]
Eller, G. A., Vilkauskaitė, G., Arbačiauskienė, E., Šačkus, A., & Holzer, W. (2011). Sonogashira coupling offers a new synthetic route to thieno [2, 3-c] pyrazoles. Synthetic Communications, 41(4), 541-547. [Link]
Application Notes and Protocols for the Selective N-alkylation of (4-Iodo-1H-pyrazol-3-yl)methanol
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the selective N-alkylation of (4-Iodo-1H-pyrazol-3-yl)methanol, a versatile building bl...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive framework for the selective N-alkylation of (4-Iodo-1H-pyrazol-3-yl)methanol, a versatile building block in medicinal chemistry. N-substituted pyrazoles are a cornerstone of many FDA-approved drugs, and controlling the regioselectivity of their synthesis is a critical challenge. This document elucidates the mechanistic principles governing N1 versus N2 selectivity and offers a detailed, field-proven protocol for achieving high regioselectivity for the N1 isomer. The protocol's self-validating design is supported by in-depth analytical guidance for reaction monitoring and definitive product characterization.
Introduction: The Strategic Importance of N-Alkylated Pyrazoles
The pyrazole motif is a privileged scaffold in drug discovery, renowned for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and anti-infective properties. The functionalization of the pyrazole core, particularly through N-alkylation, is a powerful strategy for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. However, the inherent tautomerism of unsymmetrically substituted pyrazoles presents a significant hurdle, often leading to the formation of a mixture of N1 and N2 regioisomers that can be challenging to separate.[1] The development of robust and selective N-alkylation methods is therefore of paramount importance for streamlining the synthesis of novel therapeutics.
(4-Iodo-1H-pyrazol-3-yl)methanol is a particularly valuable starting material. The iodo group at the C4 position serves as a versatile handle for further functionalization via cross-coupling reactions, while the hydroxymethyl group at C3 offers a site for derivatization or can influence the molecule's interaction with biological targets. Achieving selective N-alkylation of this substrate is key to unlocking its full potential in drug development programs.
Mechanistic Insights into Regioselective Pyrazole N-Alkylation
The regioselectivity of the N-alkylation of unsymmetrical pyrazoles is governed by a delicate interplay of steric and electronic factors, as well as the specific reaction conditions employed. The two nitrogen atoms of the pyrazole ring, N1 and N2, exhibit different steric and electronic environments, which can be exploited to direct the alkylation to the desired position.
Key Factors Influencing Regioselectivity:
Steric Hindrance: This is often the most dominant factor. The alkylating agent will preferentially attack the less sterically hindered nitrogen atom. In the case of 3-substituted pyrazoles, such as (4-Iodo-1H-pyrazol-3-yl)methanol, the N1 position is significantly less encumbered than the N2 position, which is flanked by the C3 substituent. Therefore, reactions proceeding under kinetic control are expected to favor the formation of the N1-alkylated product.[2]
Electronic Effects: The electronic nature of the substituents on the pyrazole ring can influence the nucleophilicity of the nitrogen atoms. Electron-withdrawing groups can decrease the nucleophilicity of the adjacent nitrogen, while electron-donating groups can increase it.
Base and Solvent System: The choice of base and solvent is critical for controlling regioselectivity. A common and highly effective system for promoting N1-alkylation of 3-substituted pyrazoles is the use of a moderately strong base, such as potassium carbonate (K₂CO₃), in a polar apathetic solvent like dimethyl sulfoxide (DMSO).[3][4] The K₂CO₃ is strong enough to deprotonate the pyrazole NH, forming the pyrazolate anion, while the DMSO effectively solvates the potassium cation, leaving a highly nucleophilic pyrazolate anion.
The competing pathways for the N-alkylation of (4-Iodo-1H-pyrazol-3-yl)methanol are illustrated in the diagram below.
Competing N1 and N2 alkylation pathways.
Experimental Protocol: Selective N1-Alkylation
This protocol is designed to favor the formation of the N1-alkylated isomer of (4-Iodo-1H-pyrazol-3-yl)methanol.
Inert atmosphere setup (e.g., nitrogen or argon balloon)
Heating mantle or oil bath with temperature control
Separatory funnel
Rotary evaporator
Silica gel for column chromatography
Thin-layer chromatography (TLC) plates and developing chamber
3.2. Step-by-Step Procedure
Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).
Solvent Addition: Add anhydrous DMSO to the flask to achieve a concentration of 0.2-0.5 M with respect to the starting pyrazole.
Stirring: Stir the suspension at room temperature for 15-30 minutes to ensure complete deprotonation of the pyrazole.
Addition of Alkylating Agent: Add the alkylating agent (1.1-1.2 eq) dropwise to the stirred suspension. A slight excess of the alkylating agent is recommended to ensure complete consumption of the starting material and to account for any potential minor reaction with the hydroxyl group, although this is unlikely under these conditions.
Reaction Monitoring: Heat the reaction mixture to a temperature between 40-60 °C. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The reaction is typically complete within 4-12 hours.
Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.
Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).
Washing: Combine the organic extracts and wash with brine to remove any residual DMSO and inorganic salts.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by flash column chromatography on silica gel to separate the desired N1-alkylated product from any minor N2-isomer and other impurities.
3.3. Influence of Reaction Parameters
Parameter
Variation
Expected Outcome on N1:N2 Ratio
Rationale
Base
Stronger base (e.g., NaH)
May decrease selectivity
A stronger base can lead to a more complex reaction profile and potentially deprotonate the hydroxyl group.[2]
Weaker base (e.g., Cs₂CO₃)
May improve selectivity in some cases
The larger cation may influence the pyrazolate reactivity.
Solvent
Less polar aprotic (e.g., THF, Acetonitrile)
May decrease selectivity
DMSO is particularly effective at solvating the cation, leading to a "freer" and more reactive pyrazolate anion.[4]
Temperature
Higher temperature (>80 °C)
May decrease selectivity
Higher temperatures can provide enough energy to overcome the steric barrier for N2-alkylation, leading to a mixture of products.
Alkylating Agent
Bulkier alkylating agent (e.g., isopropyl iodide)
Increased N1 selectivity
The increased steric bulk of the alkylating agent will further disfavor attack at the hindered N2 position.[2]
Analytical Characterization
Thorough analytical characterization is essential to confirm the successful N-alkylation and, crucially, to determine the regioselectivity of the reaction.
4.1. Reaction Monitoring
Thin-Layer Chromatography (TLC): TLC is a rapid and effective method for monitoring the progress of the reaction. The N-alkylated products are typically less polar than the starting (4-Iodo-1H-pyrazol-3-yl)methanol and will have a higher Rf value.
High-Performance Liquid Chromatography (HPLC): For more quantitative analysis of the reaction mixture and to determine the precise ratio of N1 to N2 isomers, HPLC is the method of choice.
4.2. Product Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for distinguishing between the N1 and N2 alkylated isomers.
¹H NMR:
N1-Isomer (Expected): The proton on the pyrazole ring (H5) will appear as a singlet. The chemical shift of the protons on the newly introduced N-alkyl group will be influenced by the anisotropic effect of the pyrazole ring. The methylene protons of the hydroxymethyl group at C3 will also show a characteristic chemical shift.
N2-Isomer (Minor): The proton on the pyrazole ring (H5) will also be a singlet but may have a slightly different chemical shift compared to the N1-isomer. The most significant difference will be observed in the chemical shift of the N-alkyl group protons, which will be in closer proximity to the C3-hydroxymethyl substituent. Nuclear Overhauser Effect (NOE) experiments can be used to definitively confirm the regiochemistry by observing through-space correlations between the N-alkyl protons and the protons of the C3-hydroxymethyl group in the N2-isomer.[5]
¹³C NMR: The chemical shifts of the pyrazole ring carbons, particularly C3 and C5, will differ between the N1 and N2 isomers. The chemical shift of the carbon(s) in the N-alkyl group will also be diagnostic.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the product.
Expected Analytical Data for N1-methyl-(4-Iodo-1H-pyrazol-3-yl)methanol:
Oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol to 4-iodopyrazole-3-carbaldehyde
Target: Conversion of (4-Iodo-1H-pyrazol-3-yl)methanol to 4-iodopyrazole-3-carbaldehyde Executive Summary The 4-iodopyrazole-3-carbaldehyde scaffold is a high-value intermediate in the synthesis of kinase inhibitors (e.g...
Author: BenchChem Technical Support Team. Date: February 2026
Target: Conversion of (4-Iodo-1H-pyrazol-3-yl)methanol to 4-iodopyrazole-3-carbaldehyde
Executive Summary
The 4-iodopyrazole-3-carbaldehyde scaffold is a high-value intermediate in the synthesis of kinase inhibitors (e.g., c-Met, ALK pathways) and fragment-based drug discovery. The presence of the C4-iodine atom provides a critical handle for subsequent Suzuki-Miyaura or Sonogashira cross-couplings, while the C3-aldehyde serves as a versatile electrophile for reductive aminations or condensation reactions.
The Challenge: Oxidizing the primary alcohol to the aldehyde without:
Over-oxidation to the carboxylic acid (common with Jones reagent or KMnO₄).
De-iodination or oxidative addition to the C-I bond.
N-H Interference: The free pyrazole nitrogen (pKa ~14) can coordinate to metal oxidants or reduce solubility in non-polar solvents.
The Solution: This guide details two validated protocols:
Method A (The Workhorse): Activated Manganese Dioxide (MnO₂) oxidation.[1][2] Best for scale-up (>1g) and cost-efficiency.
Method B (The Precision Tool): Dess-Martin Periodinane (DMP) oxidation.[3] Best for small-scale (<100mg), rapid screening, or stubborn substrates.
Chemo-Structural Analysis & Mechanism
The substrate, (4-Iodo-1H-pyrazol-3-yl)methanol, possesses a "benzylic-like" alcohol due to the aromaticity of the pyrazole ring. This conjugation stabilizes the transition state, making mild oxidants highly effective.
Reaction Logic & Pathway
Figure 1: The oxidation pathway. Success depends on arresting the reaction at the aldehyde stage (Green Arrow) and preventing the acid formation (Red Dashed Arrow).
Method A: Activated Manganese Dioxide (MnO₂)
Status: Industry Standard | Scale: Gram to Kilogram | Type: Heterogeneous
Rationale: MnO₂ is a mild, selective oxidant for allylic and heterocyclic alcohols. It operates via a radical mechanism on the surface of the solid. The key variable is the "activity" of the MnO₂. Commercial "precipitated" MnO₂ is often inactive; "Activated" grade is mandatory.
Oxidant: Activated MnO₂ (10.0 – 15.0 equiv). Note: Large excess is required due to surface area limitations.
Solvent: 1,4-Dioxane or THF (Preferred over DCM due to pyrazole solubility).
Additives: Celite (for filtration).
Step-by-Step Protocol
Activation (Critical Step):
If using older stock MnO₂, heat the solid in an oven at 110°C for 12 hours prior to use. This removes physisorbed water which deactivates the surface sites.
Solvation:
Dissolve the pyrazole alcohol in 1,4-Dioxane (0.1 M concentration). Ensure complete dissolution; sonicate if necessary.
Addition:
Add Activated MnO₂ (10 equiv) in a single portion.
Reaction:
Heat the suspension to 60°C with vigorous stirring.
Why Heat? While benzylic alcohols oxidize at RT, the electron-withdrawing iodine and the pyrazole nitrogen can retard the rate. Mild heating ensures conversion < 4 hours.
Monitoring:
Check TLC (50% EtOAc/Hexanes) every hour. Look for the disappearance of the polar alcohol spot and the appearance of a less polar, UV-active spot (Aldehyde).
Filter the black slurry through a pad of Celite packed in a sintered glass funnel.
Rinse the filter cake copiously with THF or EtOAc. Warning: The product can adsorb to the MnO₂ surface; thorough washing is essential for yield.
Isolation:
Concentrate the filtrate under reduced pressure.[5]
Purification: Usually not required.[6] If necessary, recrystallize from EtOAc/Hexanes or perform flash chromatography.
Troubleshooting Table
Observation
Diagnosis
Corrective Action
Reaction Stalled (<50%)
MnO₂ is "wet" or inactive.
Add 5 eq more MnO₂; add 3Å molecular sieves; increase temp to reflux.
Poor Solubility
Pyrazole aggregation.
Switch solvent to DMSO (requires aqueous workup) or DMF.
Low Yield
Product stuck on MnO₂.
Boil the filter cake in EtOAc for 10 mins and re-filter.
Method B: Dess-Martin Periodinane (DMP)
Status: High Precision | Scale: Milligram | Type: Homogeneous
Rationale: DMP is a hypervalent iodine(V) reagent.[7] It works at room temperature and neutral pH, making it ideal if the substrate contains acid-sensitive protecting groups (e.g., THP, SEM) on the nitrogen.
Protecting Group Strategies for 4-iodo-1H-pyrazole-3-methanol: An Application Guide
This comprehensive technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of protecting group strategies for the bifunctional molecule, 4-iodo-1H-pyrazole-3-metha...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of protecting group strategies for the bifunctional molecule, 4-iodo-1H-pyrazole-3-methanol. The strategic protection of the pyrazole N-H and the primary alcohol is critical for the successful elaboration of this versatile building block in multi-step syntheses. This document offers an in-depth analysis of orthogonal protection schemes, detailed experimental protocols, and the rationale behind the selection of appropriate protecting groups.
Introduction: The Synthetic Challenge
4-iodo-1H-pyrazole-3-methanol is a valuable synthetic intermediate, featuring three key reactive sites: the acidic N-H proton of the pyrazole ring, the nucleophilic primary alcohol, and the C-4 iodo-substituent, which serves as a handle for cross-coupling reactions. To selectively perform transformations at one of these sites without unintended side reactions at the others, a robust protecting group strategy is paramount. The primary challenge lies in the selection of orthogonal protecting groups that can be selectively introduced and removed under conditions that do not affect each other or the sensitive iodo-substituent.
Strategic Considerations for Protecting Group Selection
The choice of protecting groups should be guided by the overall synthetic plan. Key considerations include the stability of the protecting group to downstream reaction conditions and the orthogonality of their deprotection methods. An ideal protecting group strategy for 4-iodo-1H-pyrazole-3-methanol would allow for the selective deprotection of either the N-H or the O-H group, leaving the other protected.
This guide will focus on two primary orthogonal strategies:
Strategy A: Protection of the pyrazole N-H with an acid-labile or fluoride-labile group and the primary alcohol with a silyl ether.
Strategy B: Protection of the pyrazole N-H with a group removable by specific reagents (e.g., NaBH₄) and the primary alcohol with an oxidatively or strongly acid-labile group.
Part 1: Protecting the Pyrazole N-H
The pyrazole N-H is acidic and can interfere with a variety of reactions, including those involving strong bases or organometallic reagents.[1] Several protecting groups are commonly employed for the pyrazole nitrogen.
(2-(Trimethylsilyl)ethoxy)methyl (SEM) Group
The SEM group is a robust protecting group that is stable to a wide range of reaction conditions but can be cleaved under specific acidic or fluoride-mediated conditions.[2]
Introduction of the SEM group: The SEM group is typically introduced by reacting the pyrazole with SEM-Cl in the presence of a base.
Removal of the SEM group: The SEM group can be removed under acidic conditions (e.g., HCl in ethanol) or with a fluoride source such as tetrabutylammonium fluoride (TBAF).[2] The fluoride-mediated deprotection offers excellent orthogonality with many other protecting groups.[2]
tert-Butoxycarbonyl (Boc) Group
The Boc group is a widely used, acid-labile protecting group for amines and heterocyclic N-H bonds.[3]
Introduction of the Boc group: The Boc group is introduced using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base such as triethylamine or DMAP.[4]
Removal of the Boc group: The Boc group is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[3] Interestingly, for pyrazoles, a selective deprotection can also be achieved using sodium borohydride (NaBH₄) in ethanol, which offers an alternative orthogonal deprotection strategy.[5]
p-Methoxybenzyl (PMB) Group
The PMB group is another versatile protecting group for the pyrazole N-H, offering stability to a range of conditions and unique deprotection methods.
Introduction of the PMB group: The PMB group is typically introduced via a Williamson ether synthesis-type reaction using PMB-Cl and a base like sodium hydride (NaH).[6]
Removal of the PMB group: A key advantage of the PMB group is its susceptibility to oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or ceric ammonium nitrate (CAN), providing excellent orthogonality to many other protecting groups.[6] It can also be removed under strongly acidic conditions, such as with TFA.[6]
Part 2: Protecting the Primary Alcohol
The primary alcohol in 4-iodo-1H-pyrazole-3-methanol is nucleophilic and can react with various electrophiles. Silyl ethers are a popular choice for alcohol protection due to their ease of introduction, stability, and tunable lability.
tert-Butyldimethylsilyl (TBDMS) Ether
The TBDMS group is a robust silyl ether protecting group, stable to a wide range of non-acidic conditions.
Introduction of the TBDMS group: The TBDMS ether is formed by reacting the alcohol with tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a base, typically imidazole, in a solvent like DMF or DCM.
Removal of the TBDMS group: The TBDMS group is most commonly removed using a fluoride source, such as TBAF in THF.[7] It can also be cleaved under acidic conditions, though it is more stable than the TMS group.[7]
Orthogonal Protection Strategies in Practice
The true power of these protecting groups lies in their combined use in an orthogonal fashion.
Strategy 1: SEM and TBDMS Protection
This strategy offers a robustly protected intermediate that allows for selective deprotection of either the alcohol or the pyrazole N-H.
N-SEM Protection: Protect the pyrazole N-H with SEM-Cl.
O-TBDMS Protection: Protect the primary alcohol with TBDMSCl.
Selective O-Deprotection: Removal of the TBDMS group with TBAF will yield the N-SEM protected alcohol.
Selective N-Deprotection: Removal of the SEM group with TBAF (under more forcing conditions) or acid will yield the O-TBDMS protected pyrazole.
Strategy 2: Boc and PMB Protection
This strategy provides alternative orthogonal deprotection pathways.
N-Boc Protection: Protect the pyrazole N-H with (Boc)₂O.
O-PMB Protection: Protect the primary alcohol with PMB-Cl.
Selective N-Deprotection: Removal of the Boc group with TFA will yield the O-PMB protected pyrazole.
Selective O-Deprotection: Removal of the PMB group with DDQ will yield the N-Boc protected alcohol.
Protecting Group
Introduction Conditions
Deprotection Conditions
Orthogonality Notes
SEM
SEM-Cl, NaH or DIPEA, DMF
TBAF, THF; or HCl, EtOH
Fluoride deprotection is orthogonal to many acid/base labile groups.
Boc
(Boc)₂O, TEA or DMAP, CH₂Cl₂
TFA, CH₂Cl₂; or NaBH₄, EtOH
Acidic deprotection is common. NaBH₄ deprotection offers unique orthogonality.
PMB
PMB-Cl, NaH, THF/DMF
DDQ, CH₂Cl₂/H₂O; or TFA
Oxidative deprotection is highly orthogonal.
TBDMS
TBDMSCl, Imidazole, DMF
TBAF, THF; or mild acid
Fluoride deprotection is orthogonal to many groups.
Experimental Protocols
Protocol 1: N-Protection of 4-iodo-1H-pyrazole-3-methanol with SEM-Cl
To a solution of 4-iodo-1H-pyrazole-3-methanol (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.
Stir the mixture at 0 °C for 30 minutes.
Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 eq) dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction by TLC until the starting material is consumed.
Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.
Extract the mixture with ethyl acetate.
Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Protocol 2: O-Protection of N-SEM-4-iodopyrazole-3-methanol with TBDMSCl
To a solution of N-SEM-4-iodopyrazole-3-methanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF, add tert-butyldimethylsilyl chloride (TBDMSCl, 1.5 eq) in one portion at room temperature.
Stir the mixture at room temperature for 4-6 hours.
Monitor the reaction by TLC.
Upon completion, pour the reaction mixture into water and extract with ethyl acetate.
Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Protocol 3: Selective Deprotection of the TBDMS Group
To a solution of the fully protected pyrazole (1.0 eq) in THF, add tetrabutylammonium fluoride (TBAF, 1.1 eq, 1 M solution in THF) at 0 °C.
Stir the reaction at 0 °C and monitor by TLC. The reaction is typically complete within 1-2 hours.
Quench the reaction with saturated aqueous NH₄Cl solution.
Extract the mixture with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the crude product by flash column chromatography.
Protocol 4: Selective Deprotection of the N-Boc Group with NaBH₄
To a solution of the N-Boc protected pyrazole (1.0 eq) in ethanol, add sodium borohydride (3.0 eq) in portions at room temperature.
Stir the reaction mixture at room temperature for 2-4 hours.[5]
Monitor the reaction by TLC.
Upon completion, carefully add water to quench the excess NaBH₄.
Remove the ethanol under reduced pressure.
Extract the aqueous residue with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to afford the deprotected pyrazole.
Conclusion
The successful synthesis of complex molecules derived from 4-iodo-1H-pyrazole-3-methanol is highly dependent on the judicious choice and application of protecting groups. The SEM and TBDMS combination offers a robust and versatile orthogonal strategy, while the use of Boc and PMB provides alternative deprotection pathways. The protocols detailed in this guide provide a solid foundation for researchers to develop and optimize their synthetic routes. Careful consideration of the stability and lability of each protecting group in the context of the overall synthetic plan will ultimately lead to higher yields and a more efficient synthesis.
References
Total Synthesis. (n.d.). PMB Protecting Group: PMB Protection & Deprotection Mechanism. Retrieved from [Link]
Chemtips. (2012, June 18). Reactions that Work: Boc Protection. Retrieved from [Link]
Total Synthesis. (n.d.). SEM Protecting Group: SEM Protection & Deprotection Mechanism. Retrieved from [Link]
Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]
Nelson, T. D., & Crouch, R. D. (2012). Selective Deprotection of Silyl Ethers. Organic Reactions, 79, 1-354.
Ilangovan, A., & Muralidharan, M. (2010). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Chemistry, 14(14), 1438–1455.
University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]
O'Reilly, B. D., & Ort, O. (2007). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. Tetrahedron Letters, 48(40), 7062-7065.
Wang, Y., & Li, J. (2009). Chemoselective deprotection of acid labile primary hydroxyl protecting groups under CBr4-photoirradiation conditions. Tetrahedron Letters, 50(26), 3321-3324.
Kumar, P., & Bodas, M. S. (2001). An efficient deprotection of N-trimethylsilylethoxymethyl (SEM) groups from dinucleosides and dinucleotides. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 935-938.
Reddy, C. R., & Narsimha, M. (2006). Chemoselective Deprotection of Triethylsilyl Ethers.
Zhang, Q., Kang, X., Long, L., Zhu, L., & Chai, Y. (2015). Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic Amounts of Sodium Tetrachloroaurate(III)
Gerokonstantis, D. T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH.
Kocienski, P. J. (2000). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters, 2(10), 1447-1449.
Usami, Y., et al. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Molecules, 26(11), 3370.
Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]
Appiah-poku, G., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. New Journal of Chemistry, 44(44), 19283-19289.
Pospisil, J., & Pospisil, T. (2018). Electrochemical Deprotection of para-Methoxybenzyl Ethers in a Flow Electrolysis Cell. Organic Letters, 20(15), 4544-4548.
Sharma, G. V. M., et al. (2012). A Very Practical and Selective Method For PMB Protection of Alcohols. Tetrahedron Letters, 53(45), 6044-6047.
Organic Chemistry Portal. (2006, June 12). Protection of N- and O-Functional Groups. Retrieved from [Link]
Kumpins, V., & Cernova, J. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. Deep Blue Documents.
Yazıcı, C. (2008). Synthesis of 4-iodopyrazole derivatives (Master's thesis, Middle East Technical University).
Kumar, P., & Bodas, M. S. (2001). An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides. Semantic Scholar.
Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(29), 22495-22505.
Kumpins, V., & Cernova, J. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions.
Machulek, A., et al. (2015). Synthesis of 4-iodopyrazoles: A Brief Review.
ChemRxiv. (2022). Practical Synthesis of Pyrazol-4-thiols.
Usami, Y., et al. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. MDPI.
Kumpins, V., & Cernova, J. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc.
Kašpariūnienė, G., & Šačkus, A. (2021). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds.
Rajendran, S., et al. (2021). One-Pot Multi Component Microwave Assisted Synthesis of 4H-Pyrano [2, 3-c] Pyrazoles in Methanol and their Antibacterial Study.
Yang, C.-T., et al. (2000). Regioselective Deprotection of Tert-Butyldimethylsilyl Ethers by Boron Trichloride. Synlett, 2000(11), 1634-1636.
Kim, D. H., et al. (2012). Stereoselective synthesis of novel pyrazole derivatives using tert-butansulfonamide as a chiral auxiliary. Organic & Biomolecular Chemistry, 10(13), 2663-2669.
Application Note: Chlorination of (4-Iodo-1H-pyrazol-3-yl)methanol with Thionyl Chloride
Introduction The transformation of hydroxymethyl groups on heterocyclic scaffolds is a cornerstone of medicinal chemistry and drug development. The resulting chloromethyl derivatives are versatile intermediates, readily...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The transformation of hydroxymethyl groups on heterocyclic scaffolds is a cornerstone of medicinal chemistry and drug development. The resulting chloromethyl derivatives are versatile intermediates, readily undergoing nucleophilic substitution reactions to introduce a wide array of functional groups. This application note provides a detailed protocol for the chlorination of (4-Iodo-1H-pyrazol-3-yl)methanol to synthesize 3-(chloromethyl)-4-iodo-1H-pyrazole using thionyl chloride. This particular halogenated pyrazole is a valuable building block for the synthesis of novel pharmaceutical candidates and agrochemicals, owing to the orthogonal reactivity of the chloromethyl and iodo functionalities.
Reaction Mechanism and Scientific Rationale
The conversion of alcohols to alkyl chlorides using thionyl chloride (SOCl₂) is a well-established transformation in organic synthesis. The reaction typically proceeds through a nucleophilic substitution mechanism. The alcohol oxygen attacks the electrophilic sulfur atom of thionyl chloride, displacing a chloride ion and forming an intermediate alkyl chlorosulfite. This step is crucial as it converts the poor hydroxyl leaving group into a much better leaving group.
The subsequent step can follow two primary pathways, largely dependent on the reaction conditions:
SN2 Mechanism: In the presence of a base like pyridine, the liberated chloride ion acts as a nucleophile, attacking the carbon atom in an SN2 fashion. This results in an inversion of stereochemistry if the carbon is chiral. The decomposition of the leaving group into sulfur dioxide (SO₂) gas and another chloride ion drives the reaction to completion.
SNi (Internal Nucleophilic Substitution) Mechanism: In the absence of a base, the reaction can proceed with retention of configuration through an SNi mechanism. Here, the chloride from the alkyl chlorosulfite intermediate attacks the carbon from the same face as the leaving group.
For the primary alcohol in (4-Iodo-1H-pyrazol-3-yl)methanol, the reaction is expected to proceed readily. The choice of an inert solvent like dichloromethane or chloroform is critical to prevent unwanted side reactions with the solvent.
It is important to consider potential side reactions. While thionyl chloride is generally selective for alcohols, reactions with the pyrazole ring itself, such as dimerization, have been reported, particularly with hydroxypyrazoles. However, with a hydroxymethyl group, the primary reaction is the desired chlorination. The stability of the carbon-iodine bond under these conditions is generally good, but prolonged reaction times or high temperatures should be avoided to minimize potential deiodination or other side reactions.
Experimental Protocol
This protocol is adapted from general procedures for the chlorination of hydroxymethylpyrazoles. Researchers should perform a small-scale trial reaction to optimize conditions for their specific setup.
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
(4-Iodo-1H-pyrazol-3-yl)methanol
≥95%
Commercially Available
Store in a cool, dark place.
Thionyl chloride (SOCl₂)
Reagent Grade, ≥99%
Sigma-Aldrich, Acros Organics, etc.
Handle in a fume hood with extreme caution.
Anhydrous Dichloromethane (DCM)
DriSolv® or equivalent
EMD Millipore, etc.
Ensure solvent is dry to prevent hydrolysis of SOCl₂.
Saturated Sodium Bicarbonate (NaHCO₃) Solution
ACS Grade
Fisher Scientific, etc.
Used for quenching the reaction.
Anhydrous Magnesium Sulfate (MgSO₄)
ACS Grade
VWR, etc.
Used for drying the organic phase.
Silica Gel
60 Å, 230-400 mesh
Sorbent Technologies, etc.
For column chromatography.
Hexanes
HPLC Grade
For column chromatography.
Ethyl Acetate
HPLC Grade
For column chromatography.
Equipment
Round-bottom flask with a magnetic stir bar
Reflux condenser with a drying tube (filled with calcium chloride or silica gel)
Dropping funnel
Heating mantle with a stirrer
Ice bath
Separatory funnel
Rotary evaporator
Glassware for column chromatography
Standard laboratory glassware (beakers, graduated cylinders, etc.)
Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves.
Step-by-Step Procedure
Reaction Setup:
In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM). The concentration should be approximately 0.1-0.2 M.
Equip the flask with a magnetic stir bar, a reflux condenser, and a dropping funnel.
Cool the solution to 0 °C using an ice bath.
Addition of Thionyl Chloride:
Slowly add thionyl chloride (1.5-2.0 eq.) dropwise to the stirred solution via the dropping funnel over 15-20 minutes. Caution: The reaction is exothermic and releases HCl and SO₂ gases. This step must be performed in a well-ventilated fume hood.
Reaction:
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexanes:ethyl acetate 1:1). The starting material should have a lower Rf value than the product.
Work-up:
Once the reaction is complete, cool the mixture to room temperature.
Slowly and carefully pour the reaction mixture into a beaker containing crushed ice and a saturated solution of sodium bicarbonate to quench the excess thionyl chloride. Caution: Vigorous gas evolution will occur.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).
Combine the organic layers and wash with brine (1 x volume of organic layer).
Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification:
The crude product, likely a solid or a viscous oil, should be purified by column chromatography on silica gel.
A gradient elution system of hexanes and ethyl acetate is recommended. Start with a low polarity eluent (e.g., 9:1 hexanes:ethyl acetate) and gradually increase the polarity to elute the product.
Collect the fractions containing the desired product (as determined by TLC) and concentrate under reduced pressure to yield pure 3-(chloromethyl)-4-iodo-1H-pyrazole.
Characterization
The identity and purity of the product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
¹H NMR (predicted): The spectrum is expected to show a singlet for the chloromethyl protons (CH₂Cl) around 4.6-4.8 ppm, a singlet for the pyrazole C5-H proton, and a broad singlet for the N-H proton.
¹³C NMR (predicted): The spectrum should show a signal for the chloromethyl carbon around 40-45 ppm, and signals for the pyrazole ring carbons.
Diagrams
Experimental Workflow
Caption: Workflow for the synthesis of 3-(chloromethyl)-4-iodo-1H-pyrazole.
Troubleshooting
Issue
Possible Cause(s)
Suggested Solution(s)
Low or no product formation
- Inactive thionyl chloride (hydrolyzed).- Insufficient reaction time or temperature.
- Use a fresh bottle of thionyl chloride.- Ensure anhydrous conditions.- Increase reaction time and/or temperature, monitoring by TLC.
Formation of multiple products
- Side reactions with the pyrazole ring.- Decomposition of starting material or product.
- Lower the reaction temperature.- Use a milder chlorinating agent if issues persist.- Ensure the work-up is performed promptly after the reaction is complete.
Difficult purification
- Co-elution of impurities with the product.
- Optimize the eluent system for column chromatography.- Consider recrystallization as an alternative or additional purification step.
Safety Precautions
Thionyl chloride is a highly corrosive and toxic substance. It reacts violently with water, releasing toxic gases (SO₂ and HCl). All manipulations involving thionyl chloride must be carried out in a certified chemical fume hood.
Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and heavy-duty, acid-resistant gloves (e.g., butyl rubber or neoprene).
Handling: Use a syringe or cannula for transferring thionyl chloride. Never pour it in an open atmosphere. Ensure all glassware is completely dry.
Quenching: Quench excess thionyl chloride and the reaction mixture carefully with a basic solution (like sodium bicarbonate) in an ice bath to control the exothermic reaction.
Waste Disposal: Dispose of all chemical waste according to your institution's hazardous waste disposal procedures.
Iodinated organic compounds can be lachrymatory and should be handled with care.
Conclusion
The chlorination of (4-Iodo-1H-pyrazol-3-yl)methanol with thionyl chloride is an effective method for the synthesis of the corresponding chloromethyl derivative. By following this detailed protocol and adhering to the safety precautions, researchers can reliably produce this valuable intermediate for further synthetic transformations in drug discovery and materials science. Careful monitoring of the reaction and appropriate purification techniques are key to obtaining a high yield of the pure product.
References
March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th ed.; Smith, M. B., Ed.; Wiley, 2019.
Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press, 2012.
Katritzky, A. R.; Ramsden, C. A.; Scriven, E. F. V.; Taylor, R. J. K.
A patent for a preparation method of 4-chloropyrazole deriv
Application
Application Notes and Protocols: Regioselective Conversion of (4-Iodo-1H-pyrazol-3-yl)methanol to Alkyl Halides
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical guide for the conversion of (4-Iodo-1H-pyrazol-3-yl)methanol into its corresponding alkyl chloride...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive technical guide for the conversion of (4-Iodo-1H-pyrazol-3-yl)methanol into its corresponding alkyl chloride, bromide, and iodide derivatives. These halogenated pyrazoles are valuable intermediates in medicinal chemistry and drug discovery, serving as versatile synthons for the introduction of the 4-iodo-1H-pyrazol-3-yl)methyl moiety into target molecules. This guide details robust and reproducible protocols for each transformation, discusses the underlying reaction mechanisms, and addresses potential challenges such as regioselectivity and side reactions.
Introduction: The Significance of Halogenated Pyrazoles in Drug Discovery
The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs and clinical candidates. The introduction of a halogen atom, particularly at the 4-position, and a functionalized methyl group at the 3-position, as in (4-Iodo-1H-pyrazol-3-yl)methanol and its derivatives, provides a powerful handle for further molecular elaboration. The conversion of the primary alcohol to an alkyl halide transforms the relatively unreactive hydroxyl group into a good leaving group, facilitating nucleophilic substitution reactions. This allows for the facile construction of carbon-carbon and carbon-heteroatom bonds, which is a cornerstone of modern drug design and development.
The stability of the pyrazole ring under various reaction conditions, coupled with the predictable reactivity of the resulting alkyl halides, makes these compounds highly sought-after building blocks. However, the presence of two nitrogen atoms in the pyrazole ring introduces the potential for undesired N-alkylation, a common side reaction that can complicate product purification and reduce yields.[1] Therefore, the selection of appropriate reagents and reaction conditions is paramount to ensure high regioselectivity for the desired C-alkylation product.
Mechanistic Considerations for Alcohol to Alkyl Halide Conversions
The conversion of a primary alcohol to an alkyl halide is a fundamental transformation in organic synthesis. The choice of reagent dictates the specific reaction mechanism, which in turn influences the reaction conditions and potential side products. For primary alcohols, such as (4-Iodo-1H-pyrazol-3-yl)methanol, the reaction generally proceeds via an SN2 pathway.[2][3][4] This involves the activation of the hydroxyl group to create a better leaving group, followed by a backside attack by the halide nucleophile.
Chlorination with Thionyl Chloride (SOCl₂)
Thionyl chloride is a widely used reagent for the conversion of primary alcohols to alkyl chlorides.[5][6] The reaction typically proceeds through the formation of an intermediate alkyl chlorosulfite, which then undergoes nucleophilic attack by a chloride ion.[7][8] The addition of a base, such as pyridine, is often employed to neutralize the HCl generated during the reaction and can influence the stereochemical outcome.[9][10] The gaseous nature of the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), helps to drive the reaction to completion.[11][12]
Bromination with Phosphorus Tribromide (PBr₃)
Phosphorus tribromide is a highly effective reagent for converting primary and secondary alcohols into alkyl bromides.[2][13] The mechanism involves the initial reaction of the alcohol with PBr₃ to form a phosphorus ester, which acts as an excellent leaving group.[3] A bromide ion, generated in the initial step, then acts as the nucleophile in an SN2 displacement. This method is generally preferred over using hydrobromic acid as it avoids the strongly acidic conditions that can lead to carbocation rearrangements, although this is not a concern for the substrate .[3][5]
Iodination via the Appel Reaction
The Appel reaction provides a mild and efficient method for converting alcohols to alkyl iodides.[14][15][16] This reaction utilizes triphenylphosphine (PPh₃) and a source of iodine, such as molecular iodine (I₂) or carbon tetraiodide (CI₄).[14][17] The reaction proceeds through the formation of an alkoxyphosphonium salt intermediate. The iodide ion then displaces the triphenylphosphine oxide in an SN2 fashion.[15][18] A key advantage of the Appel reaction is its mild conditions, which are often compatible with sensitive functional groups.[18]
Experimental Protocols
Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Thionyl chloride and phosphorus tribromide are corrosive and react violently with water; handle with extreme care.
Synthesis of 3-(Chloromethyl)-4-iodo-1H-pyrazole
This protocol details the conversion of (4-Iodo-1H-pyrazol-3-yl)methanol to its corresponding chloride using thionyl chloride.
Diagram of the Experimental Workflow:
Caption: Workflow for the synthesis of 3-(chloromethyl)-4-iodo-1H-pyrazole.
Materials:
(4-Iodo-1H-pyrazol-3-yl)methanol
Thionyl chloride (SOCl₂)
Anhydrous Dichloromethane (DCM)
Ice-water
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane/ethyl acetate mixture)
Procedure:
In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM).
Cool the solution to 0 °C using an ice bath.
Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution. Gas evolution (HCl and SO₂) will be observed.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Once the starting material is consumed, carefully quench the reaction by slowly adding the mixture to ice-water.
Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford 3-(chloromethyl)-4-iodo-1H-pyrazole.
Synthesis of 3-(Bromomethyl)-4-iodo-1H-pyrazole
This protocol describes the synthesis of the corresponding bromide using phosphorus tribromide.
Diagram of the Reaction Mechanism:
Caption: SN2 mechanism for the bromination of an alcohol with PBr₃.
Materials:
(4-Iodo-1H-pyrazol-3-yl)methanol
Phosphorus tribromide (PBr₃)
Anhydrous Diethyl ether or Dichloromethane (DCM)
Ice-water
Saturated sodium bicarbonate solution
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane/ethyl acetate mixture)
Procedure:
In a flame-dried round-bottom flask under an inert atmosphere, dissolve (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous diethyl ether or DCM.
Cool the solution to 0 °C in an ice bath.
Slowly add phosphorus tribromide (0.4 eq) dropwise to the stirred solution.
After the addition, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC.
Upon completion, carefully pour the reaction mixture onto crushed ice.
Extract the product with diethyl ether or DCM.
Wash the organic layer with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield 3-(bromomethyl)-4-iodo-1H-pyrazole.
Synthesis of 3-(Iodomethyl)-4-iodo-1H-pyrazole
This protocol outlines the synthesis of the corresponding iodide via the Appel reaction.
Diagram of the Appel Reaction Mechanism:
Caption: Simplified mechanism of the Appel reaction for iodination.
Materials:
(4-Iodo-1H-pyrazol-3-yl)methanol
Triphenylphosphine (PPh₃)
Iodine (I₂)
Imidazole
Anhydrous Dichloromethane (DCM)
Saturated sodium thiosulfate solution (Na₂S₂O₃)
Brine
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane/ethyl acetate mixture)
Procedure:
To a stirred solution of triphenylphosphine (1.5 eq) and imidazole (2.0 eq) in anhydrous DCM at 0 °C, add iodine (1.5 eq) portion-wise.
Stir the resulting mixture at 0 °C for 30 minutes.
Add a solution of (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous DCM dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.
Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.
Separate the organic layer and wash it with brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel to obtain 3-(iodomethyl)-4-iodo-1H-pyrazole. The byproduct, triphenylphosphine oxide, can often be partially removed by precipitation from a non-polar solvent prior to chromatography.[17]
Data Summary and Comparison
Alkyl Halide
Reagent(s)
Typical Solvent
Reaction Temperature
Key Byproducts
Purification
Chloride
Thionyl Chloride (SOCl₂)
Dichloromethane (DCM)
0 °C to Room Temp.
SO₂, HCl
Column Chromatography
Bromide
Phosphorus Tribromide (PBr₃)
Diethyl ether or DCM
0 °C to Room Temp.
H₃PO₃
Column Chromatography
Iodide
PPh₃, I₂, Imidazole
Dichloromethane (DCM)
0 °C to Room Temp.
Triphenylphosphine oxide
Column Chromatography
Troubleshooting and Considerations
N-Alkylation: The pyrazole nitrogen is nucleophilic and can compete with the desired reaction, leading to the formation of N-alkylated byproducts.[19][1][20] To minimize this, it is crucial to use non-polar aprotic solvents and to maintain the recommended reaction temperatures. In some cases, protection of the pyrazole nitrogen may be necessary for substrates that are particularly prone to N-alkylation.[21]
Reaction Monitoring: Close monitoring of the reaction by TLC is essential to determine the point of complete consumption of the starting material and to avoid the formation of degradation products.
Purification: The byproducts of these reactions (e.g., triphenylphosphine oxide) can sometimes co-elute with the desired product during column chromatography. Careful selection of the eluent system and potentially a pre-purification step (e.g., precipitation) can aid in obtaining a pure product.[17]
Stability of Products: Alkyl iodides can be sensitive to light and should be stored in amber vials in a cool, dark place.
Conclusion
The conversion of (4-Iodo-1H-pyrazol-3-yl)methanol to its corresponding alkyl halides is a critical step in the synthesis of more complex molecules for drug discovery. The protocols outlined in this guide, utilizing thionyl chloride, phosphorus tribromide, and the Appel reaction, provide reliable and reproducible methods for obtaining the desired 3-(halomethyl)-4-iodo-1H-pyrazole derivatives. A thorough understanding of the reaction mechanisms and potential side reactions, particularly N-alkylation, is essential for optimizing reaction conditions and achieving high yields of the target compounds.
References
Appel, R. (1975). Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition in English, 14(12), 801–811. [Link]
Master Organic Chemistry. SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. (2014, February 10). [Link]
Di Deo, M., Marcantoni, E., Torregiani, E., Bartoli, G., Bellucci, M. C., Bosco, M., & Sambri, L. (2000). A Simple, Efficient, and General Method for the Conversion of Alcohols into Alkyl Iodides by a CeCl3·7H2O/NaI System in Acetonitrile. The Journal of Organic Chemistry, 65(9), 2830–2833. [Link]
Organic Chemistry Portal. Alkyl bromide synthesis by bromination or substitution. [Link]
Chemistry LibreTexts. 10.9 Reactions of Alcohols with Thionyl Chloride. (2019, June 5). [Link]
Ellwood, A. R., & Porter, M. J. (2009). Selective Conversion of Alcohols into Alkyl Iodides Using a Thioiminium Salt. The Journal of Organic Chemistry, 74(20), 7982–7985. [Link]
Chemistry LibreTexts. 9.3: Conversion of Alcohols to Alkyl Halides with SOCl₂ and PBr₃. (2019, June 5). [Link]
YouTube. Reaction of a primary alcohol with thionyl chloride, SOCl2. (2024, January 12). [Link]
YouTube. CHEM 2325 Module 6: Conversion of Alcohol to Alkyl Chloride via Reaction with SOCl₂ in Pyridine. (2024, June 17). [Link]
Master Organic Chemistry. Making Alkyl Halides From Alcohols. (2015, February 27). [Link]
Master Organic Chemistry. Conversion of alcohols to alkyl bromides using PBr3. [Link]
MDPI. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]
Application Note: One-Pot Synthesis Methods for 3-Hydroxymethyl-4-iodopyrazole
Executive Summary The 3-hydroxymethyl-4-iodopyrazole scaffold is a high-value intermediate in drug discovery, particularly for the development of kinase inhibitors and fragment-based drug design. The C4-iodine serves as...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 3-hydroxymethyl-4-iodopyrazole scaffold is a high-value intermediate in drug discovery, particularly for the development of kinase inhibitors and fragment-based drug design. The C4-iodine serves as a versatile handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), while the C3-hydroxymethyl group provides a vector for solubility enhancement or further derivatization.
This guide details the most robust one-pot synthetic strategies for accessing this motif. Unlike complex multi-step sequences, we focus on the direct, regioselective functionalization of the pyrazole core. The primary protocol utilizes N-Iodosuccinimide (NIS) for its superior handling and chemoselectivity, avoiding the oxidation side-reactions common with metal-based oxidants.
Chemical Strategy & Mechanism[1][2]
Regioselectivity Rationale
The pyrazole ring is an electron-rich heterocycle (π-excessive). Electrophilic Aromatic Substitution (
) occurs preferentially at the C4 position , which is the most electron-rich carbon and kinetically favored for electrophilic attack.
C3/C5 Positions: Adjacent to nitrogen atoms, these positions are less nucleophilic due to the inductive electron-withdrawing effect of the nitrogen.
C4 Position: The "beta" position behaves similarly to the para-position in aniline, stabilizing the Wheland intermediate.
The "One-Pot" Challenge
True "one-pot" synthesis from acyclic precursors (e.g., hydrazine + propargyl alcohol) often yields mixtures of regioisomers or requires harsh conditions incompatible with the sensitive hydroxymethyl group. Therefore, the most reliable "one-pot" application method starts from the commercially available or easily accessible (1H-pyrazol-3-yl)methanol , effecting regioselective iodination in a single reaction vessel.
Mechanistic Pathway
The reaction proceeds via an
mechanism. The iodonium ion (), generated from NIS, attacks the C4 position. The resulting sigma complex is deprotonated to restore aromaticity.
Figure 1: Mechanistic pathway for the NIS-mediated C4-iodination of pyrazoles.[1]
Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve (1H-pyrazol-3-yl)methanol (1.00 g, 10.2 mmol) in Acetonitrile (10 mL).
Addition: Cool the solution to 0°C (ice bath). Add NIS (2.52 g, 11.2 mmol) portion-wise over 5 minutes to control the exotherm.
Note: Protecting the reaction from light (aluminum foil) is recommended to prevent radical side reactions, though not strictly necessary for NIS.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir for 2–4 hours.
Monitoring: Check by TLC (EtOAc/Hexane 1:1) or LCMS.[3] The product typically appears as a more non-polar spot compared to the starting material.
Quench: Once conversion is complete (>95%), quench the reaction by adding saturated aqueous Sodium Thiosulfate (10 mL). Stir vigorously for 10 minutes. The solution should turn from reddish/brown to pale yellow/colorless.
Workup:
Remove the organic solvent (MeCN) under reduced pressure (rotary evaporator).
Extract the aqueous residue with Ethyl Acetate (3 x 20 mL).
Combine organic layers and wash with Brine (1 x 20 mL).
Dry over anhydrous Sodium Sulfate (
) , filter, and concentrate in vacuo.
Purification: The crude product is often pure enough for subsequent steps. If necessary, purify via flash column chromatography (Gradient: 0-10% Methanol in DCM).
Yield: Expect 85–95% yield as a white to off-white solid.
Saturate aqueous layer with NaCl (salting out) and use THF/EtOAc (1:1) for extraction.[3]
References
BenchChem. A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. (2025).[6][8][9] Retrieved from
Świątek, K., et al. "Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions." RSC Advances, 15, 9225–9229 (2025).
Dahatonde, D. J., et al. "Iodine-Mediated One-Pot Synthesis of 1,4,5-Substituted Pyrazoles..." ResearchGate, (2025).
Vutla, A., et al. "Regioselective Iodination of Pyrazoles." Journal of Organic Chemistry (Contextual Reference for NIS mechanism).
PubChem. Compound Summary for (1H-Pyrazol-3-yl)methanol (CID 4913243).[10]
Technical Support Center: (4-Iodo-1H-pyrazol-3-yl)methanol Chemistry
Introduction: The Challenge of Selective Reduction Welcome to the technical support guide for the reduction of (4-Iodo-1H-pyrazol-3-yl)methanol. The target molecule, 4-iodo-3-methyl-1H-pyrazole, is a valuable synthetic i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Challenge of Selective Reduction
Welcome to the technical support guide for the reduction of (4-Iodo-1H-pyrazol-3-yl)methanol. The target molecule, 4-iodo-3-methyl-1H-pyrazole, is a valuable synthetic intermediate in pharmaceutical and agrochemical research, serving as a versatile scaffold for further functionalization via cross-coupling reactions.[1] The primary synthetic challenge in converting the hydroxymethyl precursor is achieving selective reduction of the C3-hydroxymethyl group to a methyl group without cleaving the sensitive C4-iodo bond.
Standard reduction methods, particularly catalytic hydrogenation, are often too aggressive, leading to competitive hydrodeiodination, which severely compromises the yield of the desired product. This guide provides a comprehensive framework for troubleshooting common issues and offers validated protocols to maximize the yield and purity of 4-iodo-3-methyl-1H-pyrazole.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when reducing (4-Iodo-1H-pyrazol-3-yl)methanol?
The core challenge is chemoselectivity. The C(sp²)-I bond on the electron-rich pyrazole ring is susceptible to reductive cleavage (hydrodeiodination), a common side reaction under many reducing conditions.[2] The goal is to find a reduction system that selectively targets the C(sp³)-OH bond of the hydroxymethyl group while leaving the C(sp²)-I bond intact.
Q2: Why is catalytic hydrogenation with catalysts like Palladium on Carbon (Pd/C) often problematic for this transformation?
Catalytic hydrogenation is a powerful tool for reducing benzylic alcohols.[3] However, palladium catalysts are highly effective at catalyzing the hydrogenolysis of aryl and heteroaryl halides.[4] The mechanism often involves oxidative addition of the catalyst into the carbon-iodine bond, which is then cleaved upon reaction with hydrogen. This leads to the formation of the undesired de-iodinated byproduct, 3-methyl-1H-pyrazole, often in significant quantities.
Q3: What analytical techniques are recommended for monitoring reaction progress and purity?
Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting material and the appearance of products. Use a combination of UV visualization (for the aromatic pyrazole ring) and a potassium permanganate stain (which will react with the alcohol starting material but not the alkyl product).
High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (LC-MS): The preferred method for quantitative analysis. It allows for clear separation and identification of the starting material, the desired product, and key byproducts like the de-iodinated compound based on their distinct retention times and mass-to-charge ratios.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the structure of the final product and assessing purity. The disappearance of the hydroxymethyl singlet (around δ 4.5-4.7 ppm) and the appearance of a new methyl singlet (around δ 2.2-2.4 ppm) are key diagnostic signals. The singlet for the C5-H of the pyrazole ring (around δ 7.5-8.0 ppm) should remain, confirming the integrity of the ring.[5]
Q4: Should the pyrazole N-H be protected before the reduction?
N-H protection is a valid consideration, as the acidic proton can sometimes interfere with certain reagents.[6][7] However, for the recommended ionic hydrogenation protocol, protection is typically unnecessary. The reaction proceeds efficiently under strong acidic conditions where the ring nitrogens are likely protonated. If side reactions involving the N-H group are suspected (e.g., with highly reactive metal hydrides), protection with a group like Boc or THP could be explored, but this adds steps to the overall synthesis.[8]
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental failures in a question-and-answer format.
Problem 1: Low or No Conversion of Starting Material
You've run the reaction, but TLC and LC-MS analysis shows predominantly unreacted (4-Iodo-1H-pyrazol-3-yl)methanol.
Potential Cause A: Inactive or Insufficient Reagents.
Why it happens: Silanes like triethylsilane (Et₃SiH) can degrade over time if not stored properly under an inert atmosphere. Trifluoroacetic acid (TFA) is hygroscopic, and water contamination can inhibit the reaction, which relies on the formation of a key carbocation intermediate.
Solution:
Verify Reagent Quality: Use freshly opened or recently purchased Et₃SiH and TFA. If the quality is uncertain, purchase new reagents.
Check Stoichiometry: Ensure an adequate excess of both the silane and the acid are used. A common starting point is 2-3 equivalents of Et₃SiH and 5-10 equivalents of TFA. See the detailed protocol below for recommended ratios.
Potential Cause B: Suboptimal Reaction Temperature.
Why it happens: The reduction of a hydroxymethyl group via ionic hydrogenation requires the formation of a transient carbocation, which is an energy-intensive step. Room temperature may not be sufficient to drive the reaction to completion in a reasonable timeframe.
Solution:
Increase Temperature: Gently warm the reaction mixture to 40-50 °C. Monitor the reaction closely by TLC every 30-60 minutes. Avoid excessive heat, which could promote degradation.
Problem 2: High Yield of De-iodinated Product (3-methyl-1H-pyrazole)
The starting material is consumed, but the major product observed is the de-iodinated analog, confirmed by a molecular weight difference of 126 g/mol .
Potential Cause A: Incorrect Choice of Reducing System.
Why it happens: This is the classic outcome when using non-selective methods like standard catalytic hydrogenation (e.g., H₂, Pd/C). The catalyst readily cleaves the C-I bond.[4]
Solution:
Switch to Ionic Hydrogenation: Immediately abandon catalytic hydrogenation. The method of choice is ionic hydrogenation with a silane/acid system (e.g., Et₃SiH/TFA).[9] This mechanism avoids the oxidative addition pathway responsible for dehalogenation. The reaction proceeds via protonation of the alcohol, loss of water to form a stabilized carbocation at C3, which is then quenched by a hydride transfer from the silane.
Potential Cause B: Contamination with Transition Metals.
Why it happens: Even trace amounts of transition metal catalysts (e.g., residual palladium from a previous synthetic step) can catalyze hydrodeiodination, especially in the presence of a hydride source like a silane.
Solution:
Purify Starting Material: Ensure the (4-Iodo-1H-pyrazol-3-yl)methanol starting material is of high purity and free from any residual metal catalysts. If necessary, purify the starting material by column chromatography or recrystallization before attempting the reduction.
Diagram 1: Reaction Pathway and Major Side Reaction
Troubleshooting regioselectivity in N-alkylation of 4-iodopyrazoles
Welcome to the technical support center for the N-alkylation of 4-iodopyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the N-alkylation of 4-iodopyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this crucial transformation. The regioselective alkylation of unsymmetrically substituted pyrazoles is a persistent challenge in synthetic chemistry, often leading to mixtures of N1 and N2 isomers that are difficult to separate.[1][2] This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you achieve your desired regioselectivity and yield.
Troubleshooting Guide: Overcoming Common Experimental Hurdles
This section addresses specific problems you may encounter during the N-alkylation of 4-iodopyrazoles.
Question 1: My reaction is producing a nearly 1:1 mixture of N1 and N2 alkylated 4-iodopyrazole isomers. How can I improve the regioselectivity?
Answer:
Achieving high regioselectivity in the N-alkylation of unsymmetrical pyrazoles is a common challenge due to the similar electronic properties and reactivity of the two nitrogen atoms.[3] A non-selective reaction indicates that the energy barrier for alkylation at both nitrogens is comparable under your current conditions. To favor one isomer, you must strategically manipulate the factors that differentiate the two nitrogen atoms: steric hindrance, solvent effects, and the nature of the base or catalyst system.[1][3]
Troubleshooting Workflow for Poor Regioselectivity
Caption: A decision tree for systematically improving regioselectivity.
Key Strategies:
Exploit Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen. If your 4-iodopyrazole has a substituent at the 3- or 5-position, you can amplify this effect.
Increase the bulk of the alkylating agent: Traditional agents like methyl iodide offer poor steric differentiation.[2] Using a sterically demanding reagent, such as an α-halomethylsilane, can dramatically favor alkylation at the less hindered nitrogen, achieving N1/N2 ratios greater than 99:1 in some cases.[4]
Optimize the Solvent: The solvent plays a critical role in stabilizing the pyrazolate anion and the transition state.
Polar Aprotic Solvents: Solvents like DMF, DMSO, and acetonitrile are excellent starting points and often favor the formation of a single regioisomer.[1]
Fluorinated Alcohols: 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically improve regioselectivity in pyrazole formation and can be effective in alkylation reactions by modulating hydrogen bonding interactions.[1][5]
Screen Different Bases and Catalysts: The counter-ion of the base can influence the location of the alkylation through coordination effects.
For preferential N1-alkylation of 3-substituted pyrazoles, the combination of potassium carbonate (K₂CO₃) in DMSO is a well-established and effective system.[1][6]
For preferential N2-alkylation , magnesium-based catalysts, such as MgBr₂, have been reported to favor this isomer.[1]
Using a strong, non-nucleophilic base like sodium hydride (NaH) can sometimes prevent the formation of regioisomeric mixtures by ensuring complete and rapid deprotonation.[3][7]
Question 2: The overall yield of my N-alkylation reaction is low, even though the starting material is fully consumed. What are the likely causes and solutions?
Answer:
Low isolated yield despite complete consumption of starting material often points to side reactions, product degradation, or issues during the workup and purification.
Potential Causes & Solutions:
Over-alkylation: The N-alkylated pyrazole product can sometimes be more nucleophilic than the starting pyrazole, leading to the formation of a quaternary pyrazolium salt. This is more common with highly reactive alkylating agents.
Solution: Carefully control the stoichiometry. Use a slight excess (1.05-1.1 equivalents) of the alkylating agent and monitor the reaction closely by TLC or LC-MS to stop it upon consumption of the starting material.
Product Instability: The 4-iodo-N-alkylpyrazole product may be unstable under the reaction conditions (e.g., high temperature or prolonged reaction times) or during workup (e.g., strongly acidic or basic conditions).
Solution: Attempt the reaction at a lower temperature. Ensure the workup procedure is as mild as possible. For example, use a buffered aqueous solution if your product is sensitive to pH changes.
Loss During Workup: N-alkylated pyrazoles, especially those with smaller alkyl groups, can have significant water solubility.
Solution: If you suspect your product is water-soluble, minimize the volume of aqueous washes. Back-extract the aqueous layers with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved product.[2]
Technical Support Center: Selective Oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol
Welcome to the technical support guide for handling the selective oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol. This resource is designed for researchers, medicinal chemists, and process development scientists who encou...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for handling the selective oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in converting this sensitive heterocyclic alcohol into its corresponding aldehyde, 4-Iodo-1H-pyrazole-3-carbaldehyde, while avoiding the common pitfall of over-oxidation to the carboxylic acid.
The pyrazole moiety is a cornerstone in many pharmacologically active compounds, making the precise manipulation of its substituents a critical task.[1] The primary alcohol at the C3 position presents a classic synthetic challenge: its oxidation to an aldehyde can easily proceed to a carboxylic acid, an often-undesired byproduct that complicates purification and reduces yield. This guide provides troubleshooting advice, in-depth FAQs, and field-proven protocols to ensure a successful and selective oxidation.
Part 1: Troubleshooting Guide
This section addresses the most common issues encountered during the oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol in a direct question-and-answer format.
Q1: My reaction is producing a significant amount of 4-Iodo-1H-pyrazole-3-carboxylic acid. What is causing this over-oxidation?
A1: Over-oxidation is the most frequent challenge in this synthesis and typically stems from two primary factors: the choice of oxidant and the presence of water.
Harsh Oxidizing Agents: Strong, chromium-based oxidants (e.g., Jones reagent, PDC in DMF) or permanganates are generally too reactive for sensitive heterocyclic systems and will rapidly convert the intermediate aldehyde to a carboxylic acid.[2][3]
Aqueous Conditions: Many oxidation mechanisms that form an aldehyde can undergo subsequent hydration in the presence of water to form a gem-diol intermediate. This hydrate is readily oxidized to the carboxylic acid, often faster than the starting alcohol. Therefore, using anhydrous (water-free) reagents and solvents is critical to halt the reaction at the aldehyde stage.[3][4]
Q2: I'm observing a complex mixture of byproducts and significant decomposition of my starting material. Why is my reaction not clean?
A2: The stability of the pyrazole ring is a key consideration. While generally aromatic and stable, the iodinated pyrazole system can be sensitive to harsh pH and high temperatures.[1]
Reagent Incompatibility: Strong acidic or basic conditions can lead to degradation of the pyrazole ring or undesired side reactions. The N-H proton of the pyrazole is weakly acidic and can interact with certain reagents.
Temperature Control: Many oxidation reactions are exothermic. A lack of stringent temperature control, especially with highly reactive intermediates like in the Swern oxidation, can lead to decomposition pathways. For instance, Swern oxidations must be kept below -60 °C to avoid side reactions.[5]
Iodine Reactivity: The iodo-substituent is generally stable but can be a site for unwanted reactivity under certain oxidative or radical conditions, although this is less common with mild alcohol oxidants.
Q3: My reaction is very slow or stalls before reaching completion. What factors could be responsible?
A3: Sluggish reactions can be due to several factors, often related to reagent quality or reaction setup.
Reagent Purity/Activity: Oxidizing agents like Dess-Martin Periodinane (DMP) can degrade upon prolonged exposure to moisture. Similarly, the dimethyl sulfoxide (DMSO) used in Swern-type oxidations must be scrupulously dry.
Insufficient Stoichiometry: Ensure at least a stoichiometric amount of the oxidant is used. A slight excess (e.g., 1.1-1.5 equivalents) is common practice to drive the reaction to completion.
Solubility Issues: The starting material, (4-Iodo-1H-pyrazol-3-yl)methanol, may have limited solubility in certain non-polar organic solvents at low temperatures, which can hinder the reaction rate. Ensure the substrate is fully dissolved before proceeding with reagent addition.
Part 2: In-Depth FAQs & Recommended Protocols
This section provides deeper insights into the chemistry of selective oxidation and offers validated experimental procedures.
FAQ 1: Which oxidizing agents are recommended for this transformation and why?
The key is to use a mild, anhydrous oxidizing agent that operates under neutral or near-neutral conditions. The top three choices for sensitive substrates like this are Dess-Martin Periodinane (DMP), Swern-type oxidations, and TEMPO-catalyzed systems.
Table 1: Comparison of Recommended Mild Oxidizing Agents
Oxidizing System
Reagent(s)
Typical Conditions
Pros
Cons/Considerations
Dess-Martin Oxidation
Dess-Martin Periodinane (DMP)
CH₂Cl₂, Room Temp
Operationally simple, neutral pH, high chemoselectivity, short reaction times.[6][7]
DMP is expensive, potentially explosive under shock/heat, and workup requires separating the iodinane byproduct.[6]
Swern Oxidation
DMSO, Oxalyl Chloride, Et₃N
CH₂Cl₂, -78 °C
Prevents over-oxidation, tolerates a wide range of functional groups, high yields.[4][5][8]
Requires cryogenic temperatures, generates foul-smelling dimethyl sulfide, sensitive to moisture.[4][5]
TEMPO Catalysis
TEMPO (catalyst), NaOCl or I₂ (co-oxidant)
Biphasic (e.g., CH₂Cl₂/H₂O) or organic solvent, 0 °C to RT
Uses inexpensive co-oxidants, highly selective for 1° alcohols, no over-oxidation.[9][10][11]
Can be slower for aliphatic alcohols, may require pH buffering, catalyst can be inhibited by some functional groups.[12][13]
FAQ 2: What is the core mechanistic strategy to prevent over-oxidation?
The central strategy is to perform the reaction under strictly anhydrous conditions. This prevents the formation of the gem-diol hydrate from the desired aldehyde product, which is the key intermediate on the pathway to the carboxylic acid.
Caption: Reaction pathways for the oxidation of the starting material.
FAQ 3: Should I protect the pyrazole N-H proton before oxidation?
This is a tactical decision based on your overall synthetic route.
Pros of Protection: Protecting the N-H with a group like Boc (tert-butyloxycarbonyl) or SEM (2-(trimethylsilyl)ethoxymethyl) can enhance substrate stability and prevent potential side reactions at the nitrogen, such as N-acylation or complexation with metal-based reagents.[14][15][16] Protection can also improve solubility in organic solvents.
Cons of Protection: It adds two steps to your synthesis (protection and deprotection), which lowers the overall yield and increases time and cost.[17][18]
Recommendation: For the recommended mild oxidation methods (DMP, Swern, TEMPO), N-H protection is often unnecessary . These reagents are highly chemoselective for the alcohol and are unlikely to interfere with the pyrazole N-H.[6] It is advisable to first attempt the oxidation on the unprotected substrate.
FAQ 4: Can you provide a detailed, field-proven protocol for this selective oxidation?
Yes. The Dess-Martin Periodinane (DMP) oxidation is an excellent choice due to its operational simplicity and mild conditions.[7]
Experimental Protocol: Selective Oxidation using Dess-Martin Periodinane (DMP)
Caption: Workflow for DMP oxidation of (4-Iodo-1H-pyrazol-3-yl)methanol.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Procedure:
Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (4-Iodo-1H-pyrazol-3-yl)methanol (1.0 equiv).
Dissolution: Add anhydrous dichloromethane (approx. 0.1 M concentration) and stir until the starting material is fully dissolved.
Reagent Addition: Add Dess-Martin Periodinane (1.2 equiv) to the solution in one portion at room temperature. The mixture may become slightly cloudy.
Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) every 15-30 minutes. The reaction is typically complete within 1-3 hours.[7] The product aldehyde should be less polar (higher Rf) than the starting alcohol.
Quenching: Once the starting material is consumed, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15-20 minutes until the organic layer is clear. The thiosulfate reduces any excess DMP and iodine-containing byproducts.
Aqueous Workup: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. Avoid excessive heating on the rotary evaporator to prevent product degradation.
Purification: The crude aldehyde can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 4-Iodo-1H-pyrazole-3-carbaldehyde.
References
Swern oxidation - Grokipedia. (n.d.).
Dess–Martin Periodinane. (n.d.). Sigma-Aldrich.
Swern oxidation - Wikipedia. (n.d.). Retrieved from [Link]
A Researcher's Guide to Aldehyde Synthesis: Swern Oxidation vs. Leading Alternatives. (n.d.). Benchchem.
De Luca, L., Giacomelli, G., & Porcheddu, A. (2001). A Mild and Efficient Alternative to the Classical Swern Oxidation. The Journal of Organic Chemistry, 66(23), 7907–7909. Retrieved from [Link]
What's the best way to protect the NH group in Heterocyclic Compounds? (2012). ResearchGate.
A Mild and Efficient Alternative to the Classical Swern Oxidation. (n.d.). Organic Chemistry Portal.
Dess–Martin periodinane - Wikipedia. (n.d.). Retrieved from [Link]
Blomstrand, R., Theorell, H., & K. (1979). Pyrazoles as inhibitors of alcohol oxidation and as important tools in alcohol research: an approach to therapy against methanol poisoning. PubMed. Retrieved from [Link]
The rate of oxidation of catechol in methanol (µmol·L −1 ·min −1 ) (2L/1M). (n.d.). ResearchGate.
TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Aldehyde synthesis by oxidation of alcohols and rearrangements. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Protecting Groups. (n.d.).
Optimization of Conditions for the Solvent-Free Oxidation of an Aromatic Primary Alcohol. (n.d.). ResearchGate.
Dess-Martin Oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020, October 24). International Journal of Pharmaceutical Sciences Review and Research.
Sharma, S., Verma, A., Chauhan, R., & Kulshrestha, R. (2020). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. Journal of Applied Pharmaceutical Science, 10(05), 054–062. Retrieved from [Link]
Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Lester, D. (1970). Alcohol oxidation in rate inhibited by pyrazole, oximes, and amides. PubMed. Retrieved from [Link]
Ochiai, M., Miyamoto, K., & Yokota, Y. (2019). Oxidation of benzylic alcohols to carbonyls using N-heterocyclic stabilized λ3-iodanes. Beilstein Journal of Organic Chemistry, 15, 236-242. Retrieved from [Link]
C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. (n.d.). PMC.
Dess-Martin-Periodinane oxidation. (2025, November 21). YouTube.
Oxidation of alcohols I: Mechanism and oxidation states (video). (n.d.). Khan Academy.
The Oxidation of Alcohols. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]
Stahl, S. S. (2011). Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation. PMC. Retrieved from [Link]
Aerobic oxidation catalysis with stable radicals. (2014, March 12). Chemical Communications. Retrieved from [Link]
Protecting group - Wikipedia. (n.d.). Retrieved from [Link]
Selective TEMPO-Oxidation of Alcohols to Aldehydes in Alternative Organic Solvents. (n.d.). European Journal of Organic Chemistry. Retrieved from [Link]
Hoover, J. M., & Stahl, S. S. (2011). Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols. Journal of the American Chemical Society, 133(42), 16901–16910. Retrieved from [Link]
Methanol oxidation at ambient temperature with Cu/TEMPO. (n.d.). ResearchGate.
Miller, R. A., & Hoerrner, R. S. (2003). Iodine as a Chemoselective Reoxidant of TEMPO: Application to the Oxidation of Alcohols to Aldehydes and Ketones. Organic Letters, 5(3), 285–287. Retrieved from [Link]
Biocatalytic Oxidation of Alcohols. (2020, August 20). MDPI. Retrieved from [Link]
Selective oxidation of primary benzylic alcohols to aldehydes using NaNO under ball milling. (n.d.). Semantic Scholar.
Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. (2025, March 25). PMC.
Stability of (4-Iodo-1H-pyrazol-3-yl)methanol in acidic conditions
Technical Support Center: Stability of (4-Iodo-1H-pyrazol-3-yl)methanol in Acidic Conditions Executive Summary (4-Iodo-1H-pyrazol-3-yl)methanol is a bifunctional heterocyclic building block used extensively in fragment-b...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Stability of (4-Iodo-1H-pyrazol-3-yl)methanol in Acidic Conditions
Executive Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a bifunctional heterocyclic building block used extensively in fragment-based drug discovery (FBDD) and scaffold hopping. While the pyrazole core is generally robust, the simultaneous presence of an electron-rich C4-iodide and a C3-hydroxymethyl group creates a specific vulnerability profile in acidic media.
Key Stability Verdict:
The compound is metastable in acidic conditions. It tolerates dilute mineral acids at low temperatures (
) but degrades rapidly under forcing conditions (heat, concentrated acid, or prolonged exposure).
Primary Degradation Risks:
Acid-Catalyzed Etherification (Dimerization): The C3-hydroxymethyl group behaves like a benzylic alcohol, forming a stabilized carbocation that reacts with the parent molecule to form a bis-pyrazole ether.
Protodeiodination: The electron-rich C4 position is susceptible to electrophilic attack by protons (
), leading to the loss of iodine.
Nucleophilic Substitution: In the presence of hydrohalic acids (HCl, HBr), the hydroxyl group is easily displaced by halides.
Part 1: The Chemistry of Instability (Mechanistic Insight)
To troubleshoot effectively, you must understand the competing pathways active in your reaction flask.
Degradation Pathways Diagram
Figure 1: Acid-mediated degradation pathways for (4-Iodo-1H-pyrazol-3-yl)methanol. The formation of the ether dimer is concentration-dependent, while deiodination is temperature-dependent.
Part 2: Troubleshooting Guide
This section addresses specific observations from the laboratory bench.
Issue 1: "I see a new, non-polar spot on TLC after acidic workup."
Diagnosis:Dimerization (Ether Formation).
The Cause: You likely concentrated your reaction mixture while it was still acidic, or the concentration of the product in the acidic aqueous phase was too high. The C3-hydroxymethyl group forms a carbocation that is trapped by another molecule of alcohol.
The Fix:
Immediate: Isolate the impurity. If it is the ether, it is often irreversible.
Prevention: Ensure the pH is adjusted to neutral (pH 6–7) before any concentration or extraction steps involving heat.
Protocol Adjustment: Perform quench/workup at
.
Issue 2: "My mass spec shows a peak at M-126 (Loss of Iodine)."
Diagnosis:Protodeiodination.
The Cause: The reaction was heated in the presence of a strong acid (e.g.,
, , or TFA). The C4 position of the pyrazole ring is nucleophilic; a proton attacks C4, and iodide leaves.
The Fix:
Solvent Switch: If using acid to solubilize, switch to a polar organic solvent like DMSO or MeOH.
Temperature Control: Never heat this compound above
in media with pH < 3.
Issue 3: "Yield is low, and I smell something pungent/acrid."
Stir vigorously at Room Temperature (RT) until two clear layers form (1–2 hours).
Why? This avoids free acid entirely, chelating the aluminum instead.
Protocol B: Stability Monitoring via HPLC
Context: Verifying batch integrity before scaling up.
Preparation: Dissolve 5 mg of sample in 1 mL of MeOH/Water (50:50).
Stress Test: Add 100 µL of 1M HCl.
Timepoints: Inject immediately (
), then at 1h, 4h, and 24h.
Method Parameters:
Column: C18 Reverse Phase (e.g., Agilent Zorbax).
Mobile Phase: A: 0.1% Formic Acid in Water; B: MeCN.
Gradient: 5% B to 95% B over 10 min.
Detection: UV at 254 nm (aromatic) and 220 nm (amide/general).
Pass Criteria: Purity decrease
over 24h.
Part 5: Frequently Asked Questions (FAQs)
Q1: Can I use TFA to remove a Boc group from the pyrazole nitrogen on this molecule?
Answer: Yes, but proceed with caution. Use a scavenger (like triethylsilane) if you suspect carbocation formation, though it is less likely in anhydrous TFA. Keep the reaction time short (< 2 hours) and temperature at
to RT. Do not heat.
Q2: I need to convert the alcohol to a chloride. Can I just use HCl?
Answer: While HCl can effect this transformation, it is often messy due to competing deiodination or dimerization. A cleaner method is using Thionyl Chloride (
) in DCM at , which avoids the aqueous acidic environment that promotes side reactions.
Q3: Is the compound light sensitive?
Answer: Yes, like most organoiodides, C-I bonds can undergo homolytic cleavage under UV light. Store the compound in amber vials or foil-wrapped containers, regardless of pH.
Q4: Why is the "dimer" formation so dependent on concentration?
Answer: The reaction is bimolecular (second-order). The rate of ether formation depends on
. Diluting the reaction by a factor of 2 reduces the rate of dimerization by a factor of 4. Always perform acidic extractions in dilute phases.
References
Lyalin, B. V., Petrosyan, V. A. (2010).[1] Electrosynthesis of 4-iodopyrazole and its derivatives. Russian Chemical Bulletin. Link
BenchChem Technical Support . (2025). Technical Support Center: Synthesis of 4-Iodopyrazole. Link
National Center for Biotechnology Information . (2025). PubChem Compound Summary for CID 77022, 4-Iodopyrazole. Link
Swiatek, K., et al. (2025).[2][3] Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides. PMC. Link
Lester, D., Benson, G. D. (1970).[4] Alcohol oxidation in rate inhibited by pyrazole. Science. Link
Technical Support Center: Purification of (4-Iodo-1H-pyrazol-3-yl)methanol
This technical guide addresses the purification of (4-Iodo-1H-pyrazol-3-yl)methanol , a critical intermediate often used in kinase inhibitor synthesis (e.g., Crizotinib analogs). The purification strategy depends heavily...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the purification of (4-Iodo-1H-pyrazol-3-yl)methanol , a critical intermediate often used in kinase inhibitor synthesis (e.g., Crizotinib analogs).
The purification strategy depends heavily on the synthesis route. This guide prioritizes the two most common pathways: Direct Iodination (using NIS or
) and Ester Reduction (using /DIBAL).
Phase 1: Diagnostic & Triage
"Which synthesis route did you use?"
Your purification challenges are dictated by your upstream chemistry. Identify your workflow to select the correct troubleshooting path.
), breaking the emulsion and creating two clear layers.
Filtration:
Once layers are clear, separate phases. If solids persist, filter through a Celite pad .
Polishing:
The crude alcohol is often pure enough. If unreacted ester remains, recrystallize from EtOAc/Hexanes .
Phase 3: Visualization (Decision Logic)
Caption: Decision tree for selecting the optimal workup based on synthesis origin and observed impurities.
Phase 4: Troubleshooting FAQs
Q1: My NMR shows a mix of two isomers. Is my iodination regioselective?
Answer: This is likely tautomerism , not regioisomerism.
Explanation: In unsubstituted pyrazoles (1H), the proton rapidly hops between N1 and N2. Therefore, 3-substituted and 5-substituted pyrazoles are chemically identical in solution unless the nitrogen is alkylated.
Validation: Run the NMR in DMSO-
rather than . DMSO often slows the exchange rate, sharpening the peaks, or broadening the NH signal significantly.
Action: Do not attempt to separate these "isomers" on a column; they are the same compound.
Q2: The product is not precipitating during the water wash.
Answer: The hydroxymethyl group increases water solubility significantly compared to simple iodopyrazoles.
Solution: Do not rely on precipitation. Use Continuous Liquid-Liquid Extraction or perform multiple extractions with 2-MeTHF or n-Butanol .
Alternative: Evaporate the reaction mixture to dryness (if salts allow) and use a Soxhlet extractor with EtOAc to pull the product from the inorganic salts.
Q3: The product turns purple/pink on the shelf.
Answer: This indicates iodine leaching (de-iodination) or oxidation.
Cause: Iodopyrazoles can be light-sensitive.
Fix: Recrystallize immediately from Ethanol/Water. Store the purified solid in an amber vial under Argon at -20°C . Add a copper turning to the storage vial if stability is critical (scavenges free radicals/iodine).
Q4: I used
and my yield is >100%.
Answer: You likely have trapped solvent or aluminum salts.
Test: Check the
NMR for a broad mound around 1.0–4.0 ppm (Al-O-H species) or sharp peaks for THF/EtOAc.
Fix: Re-dissolve in dry EtOAc, wash with 1M HCl (carefully, pyrazoles are stable to dilute acid but don't soak them), dry over
, and dry under high vacuum for 12 hours.
Phase 5: Quantitative Data & Properties
Property
Value
Implication for Purification
Molecular Weight
223.98 g/mol
Heavy atom effect (Iodine) aids crystallization.
Predicted pKa
~13.0 (NH), ~2.5 ()
Extract at pH 7–8. Avoid strong base (forms anion).
Solubility (Water)
Moderate to High
Requires salting out () for efficient extraction.
Solubility (DCM)
Moderate
Good for chromatography (use MeOH gradient).
TLC ()
~0.3 (5% MeOH/DCM)
Polar; elutes after non-polar impurities.
References
Iodination Methodology
Direct iodination of pyrazoles using NIS: Vasilevsky, S. F., et al.
Green chemistry approach (
): (General reference for protocols).
Reduction Workup:
Rochelle's Salt Method: Fieser, L. F., & Fieser, M. Reagents for Organic Synthesis, Vol. 1, Wiley, New York, 1967. (Standard text for Al-hydride workups).
Physicochemical Properties
PubChem Compound Summary:. (Precursor properties used for solubility inference).
General Pyrazole Chemistry:
Tautomerism: Elguero, J., et al. "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, 1976. (Explains the 3/5-isomer equivalence).
Technical Support Center: Handling Light Sensitivity of Iodinated Pyrazole Derivatives
This guide provides comprehensive technical support for researchers, scientists, and drug development professionals working with iodinated pyrazole derivatives. These compounds, while valuable intermediates in organic sy...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides comprehensive technical support for researchers, scientists, and drug development professionals working with iodinated pyrazole derivatives. These compounds, while valuable intermediates in organic synthesis and active pharmaceutical ingredients, often exhibit sensitivity to light, which can compromise experimental outcomes and product stability.[1][2] This resource offers detailed troubleshooting advice, frequently asked questions (FAQs), and validated protocols to ensure the integrity and successful application of these molecules.
Introduction
Iodinated pyrazole derivatives are a class of heterocyclic compounds featuring a carbon-iodine (C-I) bond on the pyrazole ring. This functional group is key to their utility in cross-coupling reactions and as pharmacophores. However, the C-I bond is often photolabile, making these compounds susceptible to degradation upon exposure to light.[3][4] Understanding and mitigating this light sensitivity is crucial for obtaining reliable and reproducible results.
Table of Contents
Frequently Asked Questions (FAQs)
What causes the light sensitivity of iodinated pyrazoles?
What are the visible signs of compound degradation?
Which wavelengths of light are the most damaging?
What are the best practices for storing these compounds?
Troubleshooting Guide
Issue: My reaction is producing unexpected side products.
Issue: I'm experiencing low yields or incomplete reactions.
Issue: My biological assay results are inconsistent.
Issue: The compound is degrading during purification.
Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling and Storing Light-Sensitive Iodinated Pyrazoles.
Protocol 2: Performing a Chemical Reaction Under Light-Protected Conditions.
Protocol 3: Guideline for Assessing the Photostability of an Iodinated Pyrazole Derivative.
References
Frequently Asked Questions (FAQs)
What causes the light sensitivity of iodinated pyrazoles?
The light sensitivity of iodinated pyrazoles is primarily due to the weakness of the carbon-iodine (C-I) bond. When exposed to light, particularly ultraviolet (UV) radiation, the molecule can absorb enough energy to cause homolytic cleavage of the C-I bond.[3][4] This process generates a pyrazolyl radical and an iodine radical. These highly reactive species can then undergo a variety of secondary reactions, such as hydrogen abstraction from the solvent or reaction with other molecules, leading to the formation of impurities and decomposition of the starting material.[5]
What are the visible signs of compound degradation?
Degradation of iodinated pyrazoles can be identified through several observations:
Color Change: A common sign of degradation is a change in color. A previously white or colorless compound may turn yellow or brown, often due to the formation of elemental iodine (I₂).
Formation of Precipitate: When in solution, degradation can result in the formation of insoluble byproducts that appear as a precipitate.
Changes in Analytical Data: Spectroscopic analysis, such as NMR or LC-MS, will show the appearance of new signals corresponding to degradation products and a decrease in the signal for the parent compound.
Inconsistent Experimental Outcomes: In biological assays, photodegradation can lead to a loss of activity or altered pharmacological effects, resulting in poor reproducibility.[6]
Which wavelengths of light are the most damaging?
The most damaging wavelengths are typically in the ultraviolet (UV) range (below 400 nm), as these photons carry higher energy.[6] However, some compounds may also be sensitive to the blue end of the visible light spectrum. Therefore, it is best practice to protect these compounds from all sources of ambient light.
What are the best practices for storing these compounds?
Proper storage is essential to maintain the stability of iodinated pyrazole derivatives:
Light Protection: Always store these compounds in amber-colored vials or containers that block UV and visible light.[7][8] For highly sensitive materials, wrapping the container in aluminum foil provides an additional layer of protection.[9]
Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere, such as argon or nitrogen, to prevent oxidative degradation.
Temperature Control: Store at reduced temperatures, such as in a refrigerator (2-8 °C) or freezer (-20 °C), to slow down the rate of decomposition.[10] Always allow the container to warm to room temperature before opening to prevent moisture condensation.
Desiccation: Store in a desiccator to protect against moisture, which can accelerate degradation.
Troubleshooting Guide
This section provides solutions to common problems encountered when working with iodinated pyrazole derivatives.
Issue: My reaction is producing unexpected side products.
The formation of unexpected impurities is often a result of light-induced degradation of the starting material or intermediates.
Troubleshooting Steps:
Evaluate Light Exposure: Examine your experimental setup. Are you using clear glass reaction vessels? Is the reaction exposed to direct sunlight or bright laboratory lighting?
Implement Light Protection:
Wrap the reaction flask securely with aluminum foil.[7]
Utilize amber-colored glassware.
Minimize exposure to overhead lighting by working in a fume hood with the sash lowered.
Degas Solvents: Dissolved oxygen can participate in radical chain reactions. Degas solvents by sparging with an inert gas like nitrogen or argon.
Verify Starting Material Purity: Analyze your starting iodinated pyrazole to ensure it has not degraded during storage. If necessary, purify it before use.
Decision Workflow for Unexpected Side Products
Caption: Troubleshooting workflow for unexpected reaction byproducts.
Issue: I'm experiencing low yields or incomplete reactions.
Low yields can be caused by the degradation of the starting material, reducing its effective concentration.
Troubleshooting Steps:
Protect from Light: This is the most critical step. Follow the light protection measures outlined above.
Monitor Reaction Progress: Use techniques like TLC or LC-MS to monitor the reaction. The appearance of multiple new spots or peaks can indicate degradation.
Consider Radical Scavengers: In some cases, adding a small amount of a radical scavenger can inhibit degradation pathways. This should be done with caution as it may interfere with the desired reaction.
Optimize Temperature: Higher temperatures can accelerate both the reaction and degradation. Consider running the reaction at a lower temperature for a longer duration.
Issue: My biological assay results are inconsistent.
Variability in bioassay data can often be traced to the instability of the test compound.
Troubleshooting Steps:
Prepare Fresh Solutions: Prepare stock solutions of the iodinated pyrazole derivative immediately before each experiment.
Use Protective Labware: If possible, use amber or opaque microplates and tubes to shield the compound from light during incubation.[7]
Minimize Handling Exposure: Work quickly and in a dimly lit environment when preparing dilutions and adding the compound to assay plates.
Include a Stability Control: Incubate the compound under assay conditions (time, temperature, media) without the biological components. Analyze the compound's concentration at the beginning and end of the incubation period by LC-MS to assess its stability.
Issue: The compound is degrading during purification.
Purification methods like column chromatography can expose the compound to light and air for extended periods.
Troubleshooting Steps:
Protect the Column: Wrap the chromatography column in aluminum foil.
Work Efficiently: Elute the compound as quickly as possible while maintaining adequate separation.
Use Degassed Solvents: Employ degassed solvents to minimize exposure to oxygen.
Consider Alternative Methods: If chromatography is problematic, explore other purification techniques like recrystallization, which can often be performed more quickly.
Experimental Protocols
Protocol 1: Standard Operating Procedure for Handling and Storing Light-Sensitive Iodinated Pyrazoles
Objective: To establish a standardized procedure for the safe handling and storage of iodinated pyrazole derivatives to prevent degradation.
Materials:
Iodinated pyrazole derivative
Amber glass vials with screw caps
Aluminum foil
Spatula
Analytical balance
Fume hood
Refrigerator (2-8 °C) or freezer (-20 °C)
Desiccator
Procedure:
Work in a Dimly Lit Area: Handle the solid compound in a fume hood with the lights dimmed to the minimum necessary for safe operation.[7]
Use Appropriate Containers: Weigh the compound directly into a pre-tared amber glass vial.[7]
Seal Tightly: Secure the cap on the vial to prevent exposure to air and moisture.
Apply Additional Light Protection: For enhanced protection, wrap the sealed vial in aluminum foil.[9]
Label Correctly: Clearly label the vial with the compound's name, date, and storage conditions.
Store at Low Temperature: Place the vial in a refrigerator or freezer as appropriate for the compound's stability.[10]
Use a Desiccator: For added protection against moisture, store the vials inside a desiccator.
Equilibrate Before Use: Before opening, allow the vial to warm to room temperature to prevent condensation.
Protocol 2: Performing a Chemical Reaction Under Light-Protected Conditions
Objective: To provide a step-by-step guide for conducting a chemical reaction with a light-sensitive iodinated pyrazole derivative.
Materials:
Round-bottom flask
Magnetic stir bar
Septum
Needles and syringes
Inert gas source (argon or nitrogen)
Aluminum foil
Degassed reagents and solvents
Procedure:
Prepare the Reaction Vessel: Add the iodinated pyrazole and a magnetic stir bar to a clean, dry round-bottom flask.
Seal and Purge: Seal the flask with a septum and purge with an inert gas for several minutes.
Wrap the Flask: Completely cover the exterior of the flask with aluminum foil.
Add Reagents: Introduce degassed solvents and other reagents via syringe through the septum.
Conduct the Reaction: Place the flask under the appropriate reaction conditions (heating, cooling, stirring).
Monitor the Reaction: To take an aliquot for analysis (e.g., TLC, LC-MS), do so quickly and with minimal light exposure.
Work-up: Perform the reaction work-up in a dimly lit area.
Solving solubility issues of 4-iodopyrazole intermediates
Technical Support Center: 4-Iodopyrazole Intermediates A Senior Application Scientist's Guide to Overcoming Solubility Challenges Welcome to the technical support center for 4-iodopyrazole intermediates. As a Senior Appl...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 4-Iodopyrazole Intermediates
A Senior Application Scientist's Guide to Overcoming Solubility Challenges
Welcome to the technical support center for 4-iodopyrazole intermediates. As a Senior Application Scientist, I understand that navigating the physicochemical properties of key synthetic building blocks is critical to the success of your research. 4-Iodopyrazole, a versatile intermediate in medicinal chemistry, presents unique solubility challenges that can impact reaction efficiency, purification, and downstream applications.[1][2]
This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, in-depth solutions to these issues. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions in the lab.
This section addresses specific problems you may encounter during your workflow in a direct question-and-answer format.
Question: My 4-iodopyrazole intermediate is precipitating out of the reaction mixture prematurely. What can I do?
Answer: Premature precipitation is a common issue that leads to incomplete reactions, heterogeneous mixtures, and purification difficulties. The root cause is that the concentration of your forming product has exceeded its solubility limit in the chosen solvent system at the reaction temperature. Here are several strategies to address this, grounded in the principles of solute-solvent interaction.
1. Temperature Adjustment:
For most solid solutes like 4-iodopyrazole, solubility increases with temperature.[3][4] The dissolution process for most solids is endothermic, meaning it requires energy to break the compound's crystal lattice bonds.[5][6] By increasing the reaction temperature, you provide the necessary thermal energy to overcome these intermolecular forces, thereby increasing the solute's capacity in the solvent.
Causality: An increase in temperature enhances the kinetic energy of solvent molecules, leading to more frequent and energetic collisions with the solute, which facilitates the disruption of the solute's crystal lattice structure.[7]
Action: Cautiously increase the reaction temperature in 5-10 °C increments, monitoring for both dissolution of the precipitate and any potential degradation of starting materials or product.
2. Solvent System Modification:
If temperature adjustment is insufficient or not viable, modifying the solvent system is the most powerful approach.
Co-Solvent Addition: Introduce a co-solvent with a higher solvating power for your intermediate. The goal is to increase the overall polarity or hydrogen-bonding capacity of the reaction medium.[8][9] Common co-solvents for pyrazole derivatives include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), ethanol, and acetonitrile.[3][8]
Solvent Screening: If the reaction chemistry allows, perform a small-scale solvent screening to identify a more suitable primary solvent or mixture.[8] A systematic approach is crucial for efficiency. (See Protocol 1 for a detailed methodology).
3. Concentration Control:
A straightforward, often overlooked solution is to lower the concentration of your reactants.[8] By increasing the solvent volume, you ensure that the product concentration remains below its saturation point throughout the reaction. While this may increase processing time and cost on a large scale, it is an effective troubleshooting step at the research stage.
Question: I am struggling to purify my 4-iodopyrazole derivative by recrystallization. It is poorly soluble in everything, or it "oils out." What are my options?
Answer: Recrystallization is challenging for compounds with high crystal lattice energy (indicated by a relatively high melting point of 108-110 °C for 4-iodopyrazole) and moderate polarity.[10][11] When a compound "oils out," it means it has come out of solution above its melting point, forming a liquid phase instead of a crystalline solid.
1. Employ a Binary (Two-Solvent) System:
This is the most effective technique when a suitable single solvent cannot be found.[8][12] The principle involves dissolving the crude compound in a minimal amount of a hot "good" solvent (in which it is highly soluble) and then carefully adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid (cloudy). The two solvents must be miscible.[8]
Causality: The "poor" solvent reduces the overall solvating power of the system, forcing the desired compound out of solution. Slow cooling from the point of turbidity allows for the gradual and selective formation of crystals, excluding impurities.
Action: See Protocol 2 for a step-by-step guide to binary solvent recrystallization.
2. Hot Filtration:
If your crude material contains insoluble impurities (e.g., dust, catalysts, or insoluble side products), they must be removed before crystallization.
Action: Dissolve your compound in a slight excess of a suitable hot solvent. While the solution is still hot, filter it by gravity through a fluted filter paper into a clean, pre-warmed flask.[13] This removes the insoluble materials. You can then proceed with cooling or the addition of a "poor" solvent. Caution: Never use vacuum filtration for hot solutions, as the reduced pressure will cause the solvent to boil rapidly.[13]
3. Alternative Purification Methods:
If recrystallization consistently fails, other chromatographic methods may be necessary.
Column Chromatography: Low solubility can make loading the compound onto a column challenging. A proven technique is to dissolve the crude product in a very strong, polar solvent (like DMF or DMSO), adsorb this solution onto a small amount of silica gel, dry the silica completely under a vacuum, and then load the resulting dry powder onto the column.[8]
Frequently Asked Questions (FAQs)
Q1: What are the key physicochemical properties of 4-iodopyrazole that influence its solubility?
Answer: Understanding the molecular properties of 4-iodopyrazole is the foundation for predicting its solubility behavior. The principle of "like dissolves like" is paramount.[14] A solute's ability to dissolve depends on how well solvent molecules can overcome the solute-solute and solvent-solvent interactions to form new, stable solute-solvent interactions.[15][16]
A moderately high melting point suggests significant crystal lattice energy. A substantial amount of energy is required to break the intermolecular forces (like hydrogen bonding and π-π stacking) in the solid state, which can lead to lower solubility.[4][8]
This positive value indicates that 4-iodopyrazole is more soluble in non-polar solvents (like octanol) than in water, classifying it as lipophilic. However, the value is not extremely high, suggesting it retains some polar character.
Molecular Structure
C₃H₃IN₂
The pyrazole ring contains both a hydrogen bond donor (N-H) and a hydrogen bond acceptor (the lone pair on the other nitrogen), giving it polar characteristics.[4][18] The iodine atom adds lipophilicity. This dual nature means its solubility is highly dependent on the solvent's ability to engage in these specific interactions.
Q2: What are some common organic solvents to consider for 4-iodopyrazole and its derivatives?
Answer: Based on its structure, solvents that can engage in hydrogen bonding or have a moderate to high polarity are often good starting points. The choice of solvent will always depend on the specific substituents on your pyrazole derivative.[8]
Solvent
Polarity Index
Boiling Point (°C)
Comments
Methanol
5.1
65
Polar protic. Good for compounds capable of hydrogen bonding.
Ethanol
4.3
78
Similar to methanol, widely used as a solvent and co-solvent.[3][8]
Polar aprotic. Effective for many pyrazole derivatives.[3]
Dichloromethane (DCM)
3.1
40
Less polar. Useful for extraction and chromatography.[3][8]
Tetrahydrofuran (THF)
4.0
66
Ethereal solvent, moderately polar.
Dimethylformamide (DMF)
6.4
153
Highly polar aprotic. Excellent solvating power but high boiling point can make it difficult to remove.
Dimethyl Sulfoxide (DMSO)
7.2
189
Highly polar aprotic. Similar to DMF, very strong solvent.
Q3: Beyond solvents, what other strategies can improve the solubility of a final 4-iodopyrazole-derived compound for downstream applications?
Answer: For drug development, improving the aqueous solubility of a final compound is often a critical goal. Several advanced strategies can be employed:
Salt Formation: If your pyrazole derivative contains an acidic (like the N-H proton) or a basic functional group, converting it into a salt can dramatically increase its aqueous solubility by introducing ionic character.[8][19]
Co-crystallization: Forming a co-crystal with a suitable, highly soluble co-former can alter the crystal lattice energy of your compound, leading to improved solubility and dissolution rates.[20]
Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix can create an amorphous system.[19] Amorphous solids lack a crystal lattice, so no lattice energy needs to be overcome for dissolution, often resulting in higher apparent solubility.[8]
Particle Size Reduction: Techniques like micronization or nano-milling increase the surface area of the solid.[9][20] This does not change the equilibrium solubility but can significantly increase the rate of dissolution, which is often sufficient to improve bioavailability.[8]
Visualized Workflows and Concepts
Diagrams can simplify complex decision-making processes and conceptual relationships.
Caption: Decision workflow for troubleshooting 4-iodopyrazole solubility issues.
Caption: The "like dissolves like" principle applied to 4-iodopyrazole.
Objective: To efficiently identify a co-solvent that maintains the 4-iodopyrazole intermediate in solution under reaction conditions.[8]
Materials:
Your 4-iodopyrazole intermediate (or a close analogue).
Primary reaction solvent.
A selection of potential co-solvents with varying polarities (e.g., ethanol, isopropanol, THF, dioxane, DMF, DMSO).
Small vials (e.g., 2 mL) with stir bars.
Graduated micropipettes.
Stir plate with heating.
Procedure:
Setup: In 4-6 separate vials, add a known amount of your 4-iodopyrazole intermediate (e.g., 10 mg).
Primary Solvent Addition: To each vial, add the primary reaction solvent in a volume that mimics the target reaction concentration.
Equilibration: Place the vials on the stir plate and stir at the intended reaction temperature for 10-15 minutes. Note which vials, if any, show complete dissolution.
Co-Solvent Titration: For the vials where the compound is not fully dissolved, begin adding one of the potential co-solvents dropwise (e.g., in 10-20 µL increments).
Observation: After each addition, allow the mixture to stir for 2-3 minutes to equilibrate. Continue adding the co-solvent until the solid completely dissolves.
Record: Record the exact volume of co-solvent required for each successful mixture.
Analysis: Select the co-solvent that provides the best solubility with the smallest added volume and is fully compatible with your reaction chemistry (i.e., it does not react with your reagents).
Protocol 2: Purification by Binary Solvent Recrystallization
Objective: To purify a poorly soluble 4-iodopyrazole derivative using a "good" solvent/"poor" solvent system.[8][21]
Materials:
Crude 4-iodopyrazole derivative.
A "good" solvent (in which the compound is soluble when hot).
A "poor" solvent (in which the compound is sparingly soluble, even when hot). The two solvents must be miscible.
Two Erlenmeyer flasks, heating source (hotplate), stir bar.
Büchner funnel and filter flask for vacuum filtration.
Procedure:
Dissolution: Place the crude solid and a stir bar in an Erlenmeyer flask. Add the "good" solvent in small portions while heating and stirring. Add just enough hot "good" solvent to fully dissolve the solid.[13][22]
Induce Saturation: While keeping the solution hot, add the "poor" solvent dropwise until you see persistent cloudiness (turbidity). This is the point of saturation. If you add too much, clarify the solution by adding a few more drops of the hot "good" solvent.
Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of pure, well-defined crystals.
Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize crystal formation.[12]
Collection: Collect the purified crystals by vacuum filtration.
Washing: Wash the crystals in the funnel with a small amount of ice-cold "poor" solvent (or a mixture rich in the "poor" solvent) to remove any remaining soluble impurities.
Drying: Allow the crystals to dry completely under vacuum.
By applying these principles and protocols, you can systematically overcome the solubility challenges posed by 4-iodopyrazole intermediates, leading to more efficient and successful experimental outcomes.
References
Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. Retrieved February 15, 2026, from [Link]
Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceuticals. Retrieved February 15, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). 4-Iodopyrazole. PubChem Compound Database. Retrieved February 15, 2026, from [Link]
Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved February 15, 2026, from [Link]
Sharma, D., Saini, S., Singh, G., & Rana, A. C. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Drug Delivery and Therapeutics. Retrieved February 15, 2026, from [Link]
Aheer, A. K., Choupra, K., Jain, M., & Sharma, A. (2025). Sustainable routes and mechanistic study in pyrazole synthesis using deep eutectic solvents (DESs). Sustainability & Circularity NOW. Retrieved February 15, 2026, from [Link]
Bakherad, M. (2018). Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate. Retrieved February 15, 2026, from [Link]
Mali, V. D., et al. (2022). Practical Synthesis of Pyrazol-4-thiols. ChemRxiv. Retrieved February 15, 2026, from [Link]
Pharmaffiliates. (n.d.). 4-Iodopyrazole, 99% | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved February 15, 2026, from [Link]
University of California, Los Angeles. (n.d.). Recrystallization. Retrieved February 15, 2026, from [Link]
B-M. A. H. El-Gazzar, et al. (2022). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. Retrieved February 15, 2026, from [Link]
ResearchGate. (2018). Investigate Solute-Solvent Interaction at Different Concentrations and Different Temperature of Substituted Pyrazole Ligands. Retrieved February 15, 2026, from [Link]
Zhang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Acta Pharmaceutica Sinica B. Retrieved February 15, 2026, from [Link]
Royal Society of Chemistry. (2023). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Retrieved February 15, 2026, from [Link]
University of Toronto. (n.d.). Experiment 2: Recrystallization. Retrieved February 15, 2026, from [Link]
Belei, D., et al. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Retrieved February 15, 2026, from [Link]
Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved February 15, 2026, from [Link]
Shvets, N. M., et al. (2014). Electrosynthesis of 4-iodopyrazole and its derivatives. ResearchGate. Retrieved February 15, 2026, from [Link]
ResearchGate. (2024). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Retrieved February 15, 2026, from [Link]
Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. Retrieved February 15, 2026, from [Link]
University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved February 15, 2026, from [Link]
Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved February 15, 2026, from [Link]
Kumar, V., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Retrieved February 15, 2026, from [Link]
Chemistry LibreTexts. (2022, August 8). 9.4: The Effect of Temperature on Solubility. Retrieved February 15, 2026, from [Link]
Indiana University Pressbooks. (n.d.). Effect of Temperature and Solvent on Solubility. Retrieved February 15, 2026, from [Link]
Ferreira, O., et al. (2009). Temperature and solvent effects in the solubility of some pharmaceutical compounds: Measurements and modeling. Fluid Phase Equilibria. Retrieved February 15, 2026, from [Link]
Oakwood Chemical. (n.d.). The Crucial Role of 4-Iodopyrazole in Modern Pharmaceutical Synthesis. Retrieved February 15, 2026, from [Link]
Rodrigues, M. T., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Retrieved February 15, 2026, from [Link]
Technical Support Center: Optimizing Palladium Catalyst Loading for 4-Iodopyrazole Coupling Reactions
Welcome to the technical support center dedicated to overcoming challenges in the palladium-catalyzed cross-coupling of 4-iodopyrazole. This guide is designed for researchers, scientists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to overcoming challenges in the palladium-catalyzed cross-coupling of 4-iodopyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing these crucial reactions. The pyrazole scaffold is a cornerstone in medicinal chemistry, and the C-4 position is a prime site for introducing molecular diversity.[1][2] However, achieving high yields and purity can be challenging. This resource offers a structured approach to troubleshooting and optimization, moving beyond simple protocols to explain the "why" behind experimental choices.
Frequently Asked Questions (FAQs)
Here we address common questions about palladium-catalyzed 4-iodopyrazole couplings, providing a foundational understanding for successful experimentation.
Q1: What is a typical palladium catalyst loading range for coupling with 4-iodopyrazole, and why is it important to optimize it?
A: For most Suzuki-Miyaura couplings involving 4-iodopyrazole, a typical catalyst loading ranges from 2 to 5 mol%.[1] Optimization is critical for several reasons. Too low a loading can result in incomplete conversion, while an excessively high loading is not only costly but can also lead to increased side reactions and complicates the purification of the final product due to residual palladium. The optimal loading balances reaction efficiency with cost and purity. For particularly challenging substrates, catalyst loading might be increased, but this should be done systematically after other parameters have been explored.[3]
Q2: How does the choice of ligand impact the reaction, and what are some common choices for 4-iodopyrazole couplings?
A: The ligand plays a crucial role in stabilizing the palladium catalyst, influencing its reactivity, and facilitating the key steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination). For Suzuki-Miyaura reactions with 4-iodopyrazole, bulky, electron-rich phosphine ligands such as SPhos and XPhos are highly effective, particularly when using a Pd(OAc)₂ precatalyst.[4] These ligands promote the formation of the active Pd(0) species and enhance the rate of oxidative addition. For Buchwald-Hartwig aminations, ligands like Xantphos are often employed to prevent side reactions.[5] The choice of ligand can significantly affect reaction efficiency, so screening different ligands is a valuable optimization step.[6]
Q3: What are the most common side reactions observed in these couplings, and how can they be minimized?
A: Common side reactions include:
Dehalogenation: The 4-iodopyrazole is reduced to the corresponding pyrazole. This can be caused by impurities in reagents or solvents and can sometimes be mitigated by ensuring anhydrous and oxygen-free conditions.[7]
Homocoupling (Glaser Coupling): In Sonogashira reactions, the terminal alkyne can couple with itself. This is often promoted by the copper co-catalyst and oxygen. Minimizing the copper concentration and maintaining a strictly inert atmosphere can reduce this side reaction.[8]
Protodeboronation: In Suzuki-Miyaura couplings, the boronic acid reagent can be protonated, rendering it inactive. This can be influenced by the choice of base and solvent.
Q4: Why is N-protection of the pyrazole ring often necessary?
A: The pyrazole ring contains an acidic N-H proton. In the presence of a base, this proton can be abstracted, and the resulting pyrazole anion can act as a nucleophile, leading to unwanted side reactions or catalyst inhibition.[7] Protecting the pyrazole nitrogen with a suitable group (e.g., Boc, PMB, Trityl) prevents these issues and often leads to cleaner reactions and higher yields.[2][4]
Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving specific issues you may encounter during your experiments.
Observed Problem
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
1. Inactive Catalyst2. Inappropriate Ligand3. Incorrect Base or Solvent4. Low Reaction Temperature
1. Use a fresh batch of palladium catalyst. Consider using a pre-catalyst like XPhos Pd G2 for reliable generation of the active Pd(0) species.[1]2. Screen a panel of ligands. For Suzuki reactions, start with bulky phosphines like SPhos or XPhos.[4]3. The choice of base is critical for the transmetalation step.[1] Screen inorganic bases like K₃PO₄, Cs₂CO₃, and KF.[1][4] Ensure the solvent system (e.g., toluene/water, dioxane/water) facilitates the dissolution of both organic and inorganic components.[1][9]4. Incrementally increase the reaction temperature. For some less reactive substrates, temperatures of 80-110°C may be necessary.[4][10]
Significant Dehalogenation of 4-Iodopyrazole
1. Presence of Water or Oxygen2. Catalyst Decomposition
1. Ensure all solvents and reagents are anhydrous and properly degassed.[8] Perform the reaction under a strictly inert atmosphere (Argon or Nitrogen).2. A higher ligand-to-palladium ratio can sometimes stabilize the catalyst and suppress dehalogenation.
1. Use fresh, high-purity boronic acid. Store boronic acids in a desiccator.2. Minimize the amount of copper(I) iodide co-catalyst and ensure the reaction is oxygen-free.[8] Consider a copper-free Sonogashira protocol if homocoupling persists.[11]
Reaction Mixture Turns Black
Palladium black precipitation (catalyst decomposition)
This indicates the formation of inactive Pd(0) aggregates.[8] This can be caused by an inappropriate ligand, solvent, or the presence of oxygen. Try a different ligand that provides better stabilization to the palladium center.
Experimental Protocols & Optimization Workflow
General Protocol for a Suzuki-Miyaura Coupling of N-Protected 4-Iodopyrazole
This protocol provides a starting point for optimization.
Reaction Setup: To an oven-dried reaction vessel, add the N-protected 4-iodopyrazole (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (e.g., K₃PO₄, 2.0 equiv.).
Catalyst and Ligand Addition: Add the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).[4]
Inert Atmosphere: Seal the vessel, and evacuate and backfill with an inert gas (e.g., Argon) three times.
Solvent Addition: Add the degassed solvent system (e.g., toluene/water 4:1) via syringe.
Reaction: Stir the mixture at the desired temperature (e.g., 80 °C) and monitor the reaction progress by TLC or LC-MS.
Work-up and Purification: Upon completion, cool the reaction to room temperature, add water, and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[1]
Optimization Workflow Diagram
The following diagram illustrates a logical workflow for optimizing the palladium catalyst loading and other reaction parameters.
Caption: A systematic workflow for optimizing palladium catalyst loading.
Palladium Catalytic Cycle for Suzuki-Miyaura Coupling
Understanding the catalytic cycle is fundamental to troubleshooting.
Caption: The catalytic cycle of a Suzuki-Miyaura cross-coupling reaction.
References
BenchChem. (2025). Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions.
BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with Iodopyrazoles.
ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction....
ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
ResearchGate. (2022, May 13). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?.
ACS Publications. (2021, January 15). Palladium-Catalyzed C–N Coupling of Pyrazole Amides with Triazolo- and Imidazopyridine Bromides in Ethanol. Organic Process Research & Development.
BenchChem. (2025). Protocols for the N-arylation of 4-Iodopyrazole: A Detailed Guide for Researchers.
PMC. (2020, October 12). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI.
Reddit. (2018, September 6).
Reddit. (2024, June 14). Troubleshooting a difficult Heck reaction. r/Chempros.
BenchChem. (n.d.). troubleshooting guide for Sonogashira coupling failures.
Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
PMC. (2020, May 13).
PMC - NIH. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview.
Technical Support Center: Minimizing Deiodination Side Reactions
Topic: Preserving the C–I Bond During Multi-Step Synthesis Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Researchers.[1] Welcome to the Halogen Retention Support Center Status: Operational Ti...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preserving the C–I Bond During Multi-Step Synthesis
Audience: Synthetic Organic Chemists, Process Chemists, and Drug Discovery Researchers.[1]
Welcome to the Halogen Retention Support Center
Status: Operational
Ticket: #I-PROTECT-001
Lead Scientist: Dr. A. Vance[1]
The Issue: You are experiencing unwanted deiodination (loss of iodine) or hydrodeiodination (replacement of iodine with hydrogen) during a synthetic sequence. The Carbon-Iodine (C–I) bond is the "weakest link" in the halogen series (Bond Dissociation Energy ~57 kcal/mol vs. ~68 for C–Br), making it highly susceptible to:
This guide provides modular troubleshooting protocols to isolate and eliminate these side reactions.
Module 1: Cross-Coupling (The "Suzuki" Problem)
Scenario: You are performing a Suzuki-Miyaura coupling on a molecule containing an aryl iodide, or you are trying to couple a bromide/chloride elsewhere on the ring while keeping the iodide intact.
FAQ: Why is my Iodine turning into a Hydrogen (Ar-I
Ar-H)?
Diagnosis: This is Hydrodeiodination (HDI) .[1]
Mechanism: The Palladium catalyst inserts into the C–I bond (Oxidative Addition). Instead of transmetalating with the boronic acid, the Pd(II) intermediate intercepts a hydride source .[1]
Source of Hydride: Often the solvent (alcohols like MeOH/EtOH) or the base (alkoxides undergoing
-hydrogens necessary to form the Pd-H species that kills your iodide.
Catalyst Control:
Recommendation: Use Pd(dppf)Cl₂[1]·DCM or Pd(PPh₃)₄ .[1]
Avoid: Highly active "hot" catalysts like Pd/C or unligated Pd(OAc)₂ unless strictly necessary.[1]
Protocol B: Chemoselective Coupling (Cl/Br vs. I)
Use this when you want to react a Bromide/Chloride and save the Iodide.
Note: This is thermodynamically difficult because C–I reacts faster.[1]
The "Site-Selectivity" Rule: Standard Pd-catalysts will always eat the Iodine first. You cannot rely on kinetics alone.[1]
The Solution: You must use a catalyst system that prefers the other halogen or use the Iodine as the coupling partner first.
Alternative: If you must couple a Chloride in the presence of an Iodide, you generally cannot.[1] Reverse the synthesis : Couple the Iodide first, or protect the Iodide position as a different group (e.g., TMS) and iodinate later.
Exception: Recent advances using specific nickel catalysts can sometimes invert selectivity, but these are substrate-specific [1].[1]
Module 2: Reduction Reactions (The "Nitro" Problem)
Scenario: You need to reduce a Nitro group (
) to an Aniline () without stripping off the Iodine.[1]
FAQ: I used Pd/C and
, and my Iodine is gone. Why?
Diagnosis: Catalytic Hydrogenation.[1][3]
Reasoning: Palladium on Carbon is an excellent hydrodehalogenation catalyst.[1] It cleaves C–I bonds almost as fast as it reduces nitro groups.[1]
Protocol: The "Soft" Reduction Workflow
Option 1: The Heterogeneous Standard (Iron/Ammonium Chloride)
Best for: Robust substrates, large scale.[1]
Setup: Suspend substrate (1 equiv) in EtOH/Water (4:1).
Reagents: Add Iron Powder (Fe, 5 equiv) and Ammonium Chloride (
, 5 equiv).
Heat: Reflux (80°C) with vigorous stirring (mechanical stirring recommended for scale).
Monitor: Check TLC/LCMS every 30 mins.
Validation: The reaction generates iron oxides. If the reaction stalls, add fresh Fe powder.[1]
Result:
retention of Iodine.[1] Mechanism involves single-electron transfer (SET) which does not interact with the C–I bond [2].[1]
Option 2: The Catalytic Alternative (Sulfided Platinum)
Best for: Clean reactions, filtration workup.[1]
Catalyst: Purchase Pt/C (Sulfided) . Do not use regular Pt/C.
Condition: Hydrogen balloon (1 atm), EtOAc or THF solvent.
Mechanism: Sulfur "poisons" the highly active sites on the metal surface responsible for hydrogenolysis (C–I cleavage) while leaving the sites active for nitro reduction [3].[1]
Module 3: Lithium-Halogen Exchange
Scenario: You are trying to lithiate an aryl ring, but the Iodine is scrambling or reacting prematurely.
FAQ: How do I prevent "Halogen Dance" or Scrambling?
Diagnosis: The lithiated species is acting as a base and deprotonating/attacking other positions.[1]
Protocol: The "Turbo" Exchange
Reagent: Switch from
to Turbo-Grignard ().
Temperature: Run at -20°C to 0°C (instead of the difficult -78°C required for BuLi).
Success: You see deuterium incorporation at the Iodine position.
Failure:[1] You see starting material (too slow) or scrambling.
Why it works: The LiCl breaks up magnesium aggregates, making the reagent more reactive toward Iodine exchange but less basic/aggressive toward other functional groups compared to
Technical Support Center: Separation of N1 and N2 Isomers of Substituted 4-Iodopyrazoles
Welcome to the technical support center for the separation of N1 and N2 isomers of substituted 4-iodopyrazoles. This guide provides in-depth answers to frequently asked questions, troubleshooting advice for common experi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the separation of N1 and N2 isomers of substituted 4-iodopyrazoles. This guide provides in-depth answers to frequently asked questions, troubleshooting advice for common experimental issues, and validated protocols to assist researchers, scientists, and drug development professionals in navigating this complex purification challenge. As Senior Application Scientists, we ground our advice in established chemical principles and field-proven experience to ensure your success.
The synthesis of N-substituted pyrazoles from an unsymmetrical precursor, such as a 3(5)-substituted-4-iodopyrazole, invariably leads to the formation of two distinct regioisomers: the N1 and N2 products. These isomers often possess nearly identical polarities and physicochemical properties, making their separation a significant bottleneck in synthetic workflows.[1][2] This guide is structured to provide both foundational knowledge and actionable solutions to overcome this challenge.
General workflow for the separation and characterization of pyrazole isomers.
Frequently Asked Questions (FAQs)
Q1: Why does the N-substitution of a 4-iodopyrazole often lead to a mixture of N1 and N2 isomers?
The formation of two regioisomers is a direct consequence of the tautomerism inherent to the N-unsubstituted pyrazole ring.[3] The pyrazole core has two nitrogen atoms: a "pyrrole-like" N1 and a "pyridine-like" N2.[4] In an unsymmetrically substituted pyrazole (e.g., with substituents at the C3 and C4 positions), these two nitrogen atoms are in chemically distinct environments. Alkylation or arylation can occur at either nitrogen, leading to a mixture of N1 and N2 substituted products. The final ratio of these isomers can be influenced by factors such as the steric bulk of the reactants, the electronic nature of the substituents on the pyrazole ring, and the specific reaction conditions (solvent, base, temperature).[5][6]
Q2: What are the primary analytical techniques for identifying and differentiating N1 and N2 isomers?
Differentiating the isomers is critical post-separation. The most powerful techniques are:
Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most common and informative method.
¹H and ¹³C NMR: While these spectra will confirm the presence of two distinct compounds, assigning the specific isomer based on chemical shifts alone can be ambiguous.
2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is the gold standard for unambiguous assignment in solution. A NOESY experiment detects through-space correlations between protons. For an N1-substituted pyrazole, a correlation is expected between the protons of the N1-substituent and the proton at the C5 position of the pyrazole ring. This correlation will be absent in the N2 isomer.[2]
2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds and can help piece together the carbon skeleton and confirm assignments made by NOESY.[6]
¹⁵N NMR: The N1 ("pyrrole-like") and N2 ("pyridine-like") nitrogens have distinctly different electronic environments, resulting in well-separated signals in a ¹⁵N NMR spectrum, providing a clear fingerprint for each isomer.[7]
Single-Crystal X-ray Crystallography: If one of the isomers can be crystallized, this technique provides definitive, unambiguous proof of its three-dimensional structure.[8][9]
Q3: Which separation techniques are most effective for these isomers?
The choice of technique depends on the scale of the separation and the properties of the specific isomers.
Flash Column Chromatography: This is the most widely used method for preparative scale separation of pyrazole regioisomers.[10] Standard silica gel is the most common stationary phase.[1][2] Success is highly dependent on the careful selection of the mobile phase.
High-Performance Liquid Chromatography (HPLC): HPLC offers higher resolution and is excellent for separating very similar isomers or for analytical quantification. For preparative work, it can be used after initial enrichment by flash chromatography. Both normal-phase and reverse-phase (using C18 columns) methods can be effective.[1]
Recrystallization: This technique can be highly effective if there is a significant difference in the solubility or crystal packing efficiency between the two isomers.[11][12] Often, selective crystallization of an acid-addition salt of one isomer is a successful strategy.[13][14]
Q4: How do I choose an initial solvent system for silica gel column chromatography?
The process should always begin with Thin-Layer Chromatography (TLC). The goal is to find a solvent system that provides a clear separation between the two isomer spots and gives the lower-eluting spot an Rf (Retention factor) value between 0.2 and 0.35 for optimal column performance.
Start with a standard solvent mixture: A combination of a non-polar solvent (like hexanes or petroleum ether) and a moderately polar solvent (like ethyl acetate or dichloromethane) is a common starting point.[10]
Test different ratios: Run TLC plates with varying ratios, for example: 9:1, 4:1, 2:1 Hexanes:Ethyl Acetate.
Analyze the results: Observe the separation (ΔRf) between the two spots. A larger ΔRf indicates a better separation. The system that gives the desired Rf for the target compound is the one you will use for the column. If separation is poor in all tested systems, a third solvent (e.g., a small amount of methanol or triethylamine) can be added to the eluent to modify the selectivity.
Troubleshooting Guide
Problem 1: My isomers are co-eluting or showing very poor separation on a silica gel column.
This is the most common challenge, arising from the similar polarity of the N1 and N2 isomers.[1]
Troubleshooting logic for poor chromatographic separation.
Causality & Solutions:
Incorrect Mobile Phase Polarity: If the spots are not separated on the TLC plate, they will not separate on the column.[1]
Solution: Systematically vary the solvent composition. If Hexane/EtOAc fails, try other combinations like Dichloromethane/Methanol or Toluene/Acetone. Employing a very shallow polarity gradient during elution, or even running the column isocratically (with a single solvent mixture), can significantly improve resolution for closely eluting compounds.[1]
Poor Sample Loading Technique: Dissolving the crude mixture in a strong solvent and loading it directly onto the column can create a broad initial band, ruining the separation.
Solution: Use the dry loading method. Dissolve your crude mixture in a suitable solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the packed column, ensuring a very narrow starting band and maximizing separation efficiency.[1]
Column Overloading: Loading too much material for a given column size will cause bands to broaden and overlap.
Solution: As a rule of thumb, for a difficult separation, the mass of the crude material should be about 1-2% of the mass of the silica gel (e.g., 100-200 mg of crude on a 10 g silica column).
Problem 2: I've separated two compounds, but how do I definitively assign which is N1 and which is N2?
Visual inspection of the NMR spectra is often insufficient. A definitive assignment requires proving connectivity and spatial relationships.
Primary Solution (The NOESY Experiment): The Nuclear Overhauser Effect (NOE) is a through-space interaction between nuclei that are close to each other (< 5 Å), regardless of whether they are connected by bonds.
Rationale: In the N1 isomer, the substituent at the N1 position is physically close to the hydrogen atom at the C5 position. In the N2 isomer, the N-substituent is adjacent to the C3 position. By identifying an NOE between the protons on your N-substituent and the H5 proton of the pyrazole ring, you can unequivocally identify the compound as the N1 isomer.[2]
Action: Run a 2D NOESY experiment on each purified isomer. Look for the key cross-peak that connects the N-substituent protons with the C5-H.
Confirmatory Method (X-ray Crystallography):
Rationale: X-ray diffraction analysis provides an absolute structure. It is the ultimate "court of appeal" for structural assignments.
Action: Attempt to grow single crystals of one or both isomers suitable for X-ray analysis. Slow evaporation of a solution in a solvent like methanol, ethanol, or dichloromethane/hexane is a common method.[8]
Problem 3: My yield is low after column chromatography.
Significant material loss during chromatography can be frustrating.
Possible Cause: Irreversible Adsorption/Degradation: Pyrazoles are basic compounds. The slightly acidic nature of standard silica gel can lead to strong, sometimes irreversible, adsorption or even degradation of the product on the column.
Solution 1: Deactivate the silica gel. Before packing the column, prepare a slurry of the silica gel in the chosen eluent containing 0.5-1% triethylamine (Et₃N). The amine base neutralizes the acidic sites on the silica surface, preventing compound loss and often improving peak shape (reducing tailing).
Solution 2: Change the stationary phase. Consider using neutral or basic alumina, which can be less harsh for basic compounds. Alternatively, for more polar pyrazoles, reverse-phase chromatography on C18-functionalized silica may be a viable option.
Detailed Experimental Protocols
Protocol 1: Separation of N1/N2 Isomers by Flash Column Chromatography
This protocol describes a general method for separating a mixture of pyrazole regioisomers using standard silica gel.
Preparation of the Column:
Select an appropriate size glass column.
Prepare a slurry of silica gel (standard grade, 230-400 mesh) in the initial, least polar mobile phase determined from your TLC analysis.[1]
Pack the column by pouring the slurry and allowing the silica to settle, ensuring a flat, uniform bed. Drain the excess solvent until it is level with the top of the silica bed.
Sample Loading (Dry Method):
Dissolve the crude isomer mixture (~500 mg) in a minimal amount of a volatile solvent (e.g., 5 mL of dichloromethane).
Add silica gel (~1-1.5 g) to this solution.
Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.
Carefully layer this powder onto the top of the packed column bed.
Elution and Fractionation:
Gently add the mobile phase to the top of the column.
Apply positive air pressure to begin eluting the column.[1]
Collect fractions in an ordered array of test tubes.
Systematically monitor the collected fractions by TLC to identify which fractions contain the separated isomers.
Post-Processing:
Combine the pure fractions of the first eluting isomer.
Combine the pure fractions of the second eluting isomer.
Remove the solvent from each combined batch under reduced pressure to yield the purified N1 and N2 isomers.
Protocol 2: Isomer Structure Assignment using 2D NOESY NMR
This protocol assumes you have a purified sample of one of the isomers.
Sample Preparation:
Prepare a moderately concentrated sample by dissolving ~10-15 mg of the purified isomer in 0.6-0.7 mL of a high-quality deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
Ensure the sample is free of particulate matter.
Data Acquisition:
Acquire standard 1D ¹H and ¹³C spectra to assign the basic signals.
Set up a standard 2D NOESY experiment on the spectrometer. A mixing time of 500-800 ms is a good starting point for small molecules.
Data Analysis:
Process the 2D NOESY spectrum.
Identify the key signals: Locate the diagonal peak for the C5-H proton and the diagonal peaks for the protons on the N-substituent (e.g., the CH₂ or CH₃ group directly attached to the nitrogen).
Look for the cross-peak: Search for an off-diagonal correlation peak (a "cross-peak") that shares the F1 chemical shift of the N-substituent protons and the F2 chemical shift of the C5-H proton (or vice versa).
Data Summary Table
The following table illustrates hypothetical TLC data used to optimize a separation, demonstrating the effect of solvent polarity on Rf and separation (ΔRf).
Solvent System (Hexane:Ethyl Acetate)
Rf (Isomer A)
Rf (Isomer B)
ΔRf (B - A)
Comments
95:5
0.10
0.12
0.02
Poor separation, compounds barely move.
90:10
0.25
0.30
0.05
Good starting point for a column.
80:20
0.45
0.52
0.07
Good separation, but Rf might be too high.
70:30
0.65
0.73
0.08
Compounds eluting too quickly.
References
Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. New Journal of Chemistry (RSC Publishing).
Column chromatography conditions for separating pyrazole isomers. BenchChem.
Preparation, separation and characterisation of two pyrazolic regioisomers of high purity. UAB Divulga.
Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. RSC Publishing.
Computational investigation of the structure and antioxidant activity of some pyrazole and pyrazolone derivatives. Journament.
Technical Support Center: Managing Regioisomer Formation in Unsymmetrical Pyrazole Synthesis. BenchChem.
Technical Support Center: Purification of Methyl Pyrazole Isomers. BenchChem.
Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC.
Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. ResearchGate.
On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. MDPI.
Technical Support Center: Synthesis of 4-Iodopyrazole. BenchChem.
Recrystallization - Single Solvent. University of Calgary.
Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives. BenchChem.
Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.
Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga Barcelona.
Isomer-driven pyrazole frameworks: structural and zwitterionic insights for advanced energetics. RSC Publishing.
Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. PMC.
Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. Organic Letters.
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI.
Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. PMC.
Experiment 2: Recrystallization. University of Toronto.
Recrystallization. Homi Bhabha Centre for Science Education.
Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. PubMed.
An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. MDPI.
(PDF) Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate.
Method for purifying pyrazoles. Google Patents.
Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
Iodine-substituted pyrazole compound and novel synthesis method thereof. Google Patents.
A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Digital CSIC.
Single-Crystal X-ray Structure Determination of Tris(pyrazol-1-yl)methane Triphenylphosphine Copper(I) Tetrafluoroborate, Hirshfeld Surface Analysis and DFT Calculations. MDPI.
SYNTHESIS OF 4-IODOPYRAZOLE DERIVATIVES A THESIS SUBMITTED TO THE GRADUATE SCHOOL OF NATURAL AND APPLIED SCIENCES OF MIDDLE EAS. Middle East Technical University.
(PDF) Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate.
Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI.
Energetic Materials Based on N-substituted 4(5)-nitro-1,2,3-triazoles. Semantic Scholar.
CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. PMC.
This guide provides a technical analysis of the ^{13}C NMR chemical shifts for 4-iodo-1H-pyrazole-3-methanol , a critical scaffold in fragment-based drug discovery.[1] Executive Summary 4-iodo-1H-pyrazole-3-methanol (CAS...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical analysis of the ^{13}C NMR chemical shifts for 4-iodo-1H-pyrazole-3-methanol , a critical scaffold in fragment-based drug discovery.[1]
Executive Summary
4-iodo-1H-pyrazole-3-methanol (CAS: 103363-09-7) serves as a pivotal intermediate for Suzuki-Miyaura and Sonogashira cross-coupling reactions.[1] Its dual functionality—a reactive aryl iodide at C4 and a hydroxymethyl handle at C3—makes it indispensable for diversifying pyrazole cores in kinase inhibitors.[1]
For researchers, the structural validation of this compound relies on detecting a counter-intuitive upfield shift at the C4 position. Unlike chlorination or bromination, which typically deshield the ipso carbon, iodination induces a significant shielding effect due to the "Heavy Atom Effect." This guide details these spectral fingerprints to ensure accurate characterization.
Comparative Chemical Shift Analysis
The following data compares the target molecule with its non-iodinated precursor. The drastic shift of the C4 carbon is the primary diagnostic indicator of successful synthesis.
Table 1: ^{13}C NMR Shift Comparison (DMSO-d_{6})
Carbon Position
Precursor (1H-pyrazole-3-methanol)
Target (4-iodo-1H-pyrazole-3-methanol)
Shift Change (\Delta\delta)
Diagnostic Note
C4 (ipso)
104.0 - 106.0 ppm
60.0 - 65.0 ppm
-40 ppm
Primary Confirmation. Strong shielding due to Iodine.[1]
Note on Solvent: Data is standardized for DMSO-d{6} . In CDCl_{3}, pyrazole C3/C5 signals often broaden or disappear due to rapid N-H tautomerism. DMSO forms hydrogen bonds with the N-H proton, slowing exchange and sharpening these signals.
Technical Deep Dive: The "Iodine Fingerprint"
The Heavy Atom Effect
In most organic substitutions, attaching a halogen (Cl, Br) deshields the attached carbon (shifts it downfield, >110 ppm) due to electronegativity. However, Iodine is unique.[1]
Mechanism: The large electron cloud of iodine creates a local diamagnetic shielding current.[1] Additionally, relativistic spin-orbit coupling effects become significant.[1]
Result: The C4 carbon attached to iodine resonates significantly upfield (60–65 ppm), often overlapping with aliphatic carbons (like the methoxy or methylene regions) rather than staying in the typical aromatic region (100–160 ppm).
Common Pitfall: Researchers often mistake the C4-I peak for an impurity or solvent peak (e.g., close to CH_{2}Cl_{2} at 54 ppm) because they expect an aromatic signal >100 ppm.
Tautomeric Equilibrium
The pyrazole ring exists in dynamic equilibrium between the 1H- and 2H- forms.[1]
Symmetry: If the exchange is fast (e.g., in methanol-d_{4} or at high temp), C3 and C5 may appear equivalent or averaged.
Asymmetry: In DMSO-d_{6} at room temperature, the exchange is slow, rendering C3 and C5 distinct. The C3 carbon (bearing the -CH_{2}OH) is quaternary and will have lower intensity than the C5-H carbon.[1]
Visualization of Spectral Logic
The following diagram maps the chemical transformation and the resulting shift migration.
Figure 1: The "Iodine Shift" logic flow. Note the dramatic migration of the C4 signal from the aromatic zone to the aliphatic zone.
Experimental Protocol for NMR Validation
To ensure publication-quality spectra and avoid missing the quaternary C4-I peak:
Step 1: Sample Preparation
Solvent: Use DMSO-d_{6} (0.6 mL).[1] Avoid CDCl_{3} due to solubility issues and broad tautomeric peaks.[1]
Concentration: Prepare a concentrated solution (~20-30 mg) to enhance the detection of the quaternary C4 and C3 carbons.[1]
Step 2: Acquisition Parameters (Bruker/Varian)
Pulse Sequence: Standard proton-decoupled ^{13}C (e.g., zgpg30 on Bruker).
Relaxation Delay (D1): Set D1 = 3 to 5 seconds .
Reasoning: The C4-I carbon is quaternary and lacks the Nuclear Overhauser Effect (NOE) enhancement from attached protons.[1] It also has a long T1 relaxation time. A short D1 (1s) may saturate this signal, making it invisible.
Scans (NS): Minimum 512 scans (1024 recommended) to resolve the low-intensity C4-I peak from baseline noise.
Step 3: Processing
Line Broadening (LB): Apply 1.0 - 2.0 Hz exponential multiplication to improve S/N ratio for the quaternary carbons.
Referencing: Reference the DMSO septet center to 39.52 ppm .
References
BenchChem. Synthesis of 4-Iodopyrazole - Experimental Protocols and Troubleshooting. Retrieved from BenchChem Technical Support Center.[1] Link
Alkorta, I., et al. (2021). A ^{13}C chemical shifts study of iodopyrazoles: experimental results and relativistic calculations. ResearchGate.[1][2] Link
MDPI. (2023).[1] Crystallographic Data and Spectroscopic Comparison of 4-Halogenated-1H-pyrazoles. MDPI Crystals.[1] Link
Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives. Arkivoc Journal.[1] Link
Technical Guide: Mass Spectrometry Fragmentation Dynamics of Iodopyrazole Alcohols
Executive Summary Subject: Iodopyrazole Alcohols (Scaffold focus: 4-iodo-1H-pyrazole-3-methanol) Context: Structural elucidation and metabolite identification in drug discovery. Core Value: This guide delineates the comp...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Subject: Iodopyrazole Alcohols (Scaffold focus: 4-iodo-1H-pyrazole-3-methanol)
Context: Structural elucidation and metabolite identification in drug discovery.
Core Value: This guide delineates the competitive fragmentation pathways between the weak C-I bond cleavage and the alcohol-directed
-cleavage. Unlike chlorinated or brominated analogs, iodopyrazole alcohols exhibit unique monoisotopic signatures and distinct radical stability profiles that necessitate specific MS interpretation protocols.
To accurately interpret the mass spectrum of an iodopyrazole alcohol, one must understand the competition between three distinct instability centers: the Hydroxyl group , the Iodine substituent , and the Pyrazole ring .
The "Iodine Effect" vs. Alcohol
-Cleavage
In Electron Ionization (EI) and Collision-Induced Dissociation (CID), two primary pathways compete:
Pathway A: C-I Bond Homolysis (The Iodine Loss)
Mechanism: The C-I bond is significantly weaker (~57 kcal/mol) than C-Br (~68 kcal/mol) or C-Cl (~81 kcal/mol). Upon ionization, the radical cation often stabilizes by expelling the iodine radical (
).
Signature: A sharp loss of 127 Da from the molecular ion
.
Dominance: High collision energies favor this pathway due to the lability of the iodine atom.
Mechanism: The radical site localizes on the oxygen, inducing cleavage of the C-C bond adjacent to the hydroxyl group.
Signature: Loss of alkyl groups or formation of stable oxonium ions (e.g.,
or formation of at m/z 31).
Interaction: In iodopyrazole alcohols, the pyrazole ring acts as an electron sink. If the iodine is retained, the isotopic mass shift is massive (+126 Da relative to H), making these fragments easy to track.
Pathway C: Pyrazole Ring Disintegration
Mechanism: Characteristic loss of HCN (27 Da) or
(28 Da) .
Context: usually a secondary fragmentation occurring after the loss of the iodine or the alcohol side chain.
Visualization of Fragmentation Logic
The following diagram illustrates the decision matrix for an iodopyrazole alcohol under EI-MS conditions.
Figure 1: Competitive fragmentation pathways for Iodopyrazole Alcohols. Note the divergence between Iodine loss (Path A) and Oxygen-driven cleavage (Path B).
Comparative Analysis: Iodopyrazole vs. Alternatives
This section objectively compares the MS performance of Iodopyrazole alcohols against their Brominated and Chlorinated analogs. This comparison is critical for researchers selecting internal standards or interpreting metabolic shifts.
The Halogen Signature Table
Feature
Iodopyrazole Alcohol (Product)
Bromopyrazole Alcohol (Alternative 1)
Chloropyrazole Alcohol (Alternative 2)
Isotopic Pattern
Monoisotopic (Single peak)
Doublet (1:1) ()
Doublet (3:1) ()
Mass Defect
Negative (I = 126.9045)
Negative (Br = 78.9183)
Negative (Cl = 34.9689)
C-X Bond Energy
Low (~57 kcal/mol)
Medium (~68 kcal/mol)
High (~81 kcal/mol)
Primary Loss
Radical (127 Da)
Radical (79/81 Da)
HCl (36/38 Da) or
Base Peak Origin
Often or Pyrazole cation
Often Molecular Ion
Molecular Ion
Detection Limit
High (Iodine enhances ionization cross-section)
Moderate
Moderate
Analytical Implications
Spectral Clarity: Iodopyrazoles provide the cleanest spectra for quantification because the signal is not split into isotopes. All ion current is concentrated in a single mass peak.
Fragmentation Predictability: The weakness of the C-I bond makes the
peak a highly reliable diagnostic ion, often more abundant than the molecular ion itself. In contrast, chloro-analogs often retain the halogen, leading to complex spectra driven by ring fragmentation rather than substituent loss.
Experimental Protocol: Validated MS Workflow
To ensure reproducible fragmentation data, the following protocol synthesizes standard operating procedures for small molecule heterocycles.
Sample Preparation
Solvent: Methanol (LC-MS grade). Avoid protic solvents if studying labile protons, but methanol is standard for alcohol solubility.
Concentration: 1-10 µg/mL. High concentrations can lead to dimerization artifacts (e.g.,
).
Instrumental Parameters (GC-MS & LC-MS/MS)
Method A: GC-EI-MS (For volatile derivatives)
Inlet Temp: 250°C. Warning: Iodopyrazoles can thermally degrade. If degradation is observed, lower to 200°C.
Derivatization: If the alcohol tail causes peak tailing, derivatize with BSTFA + 1% TMCS to form the TMS-ether. This shifts the
-cleavage mass but stabilizes the molecular ion.
Method B: ESI-MS/MS (For direct infusion/LC)
Polarity: Positive Mode (
).
Capillary Voltage: 3.0 - 3.5 kV.
Cone Voltage: 20-40 V. Note: Higher cone voltage will induce in-source fragmentation, stripping the Iodine before the quadrupole.
Collision Energy (CID): Stepped 10-40 eV.
Low CE (10 eV): Preserves
.
Med CE (20 eV): Generates
and .
High CE (40 eV): Ring fragmentation (HCN loss).[3]
Workflow Diagram
Figure 2: Workflow for optimizing mass spectral acquisition of iodopyrazole alcohols.
References
NIST Mass Spectrometry Data Center. (2023). Mass spectrum of 4-bromopyrazole (Electron Ionization). National Institute of Standards and Technology. [Link]
Alkorta, I., et al. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations. The Journal of Chemical Physics. [Link]
Chemistry Steps. (2023). Mass Spectrometry of Alcohols: Fragmentation Patterns.[Link]
LibreTexts. (2023).[4][5] Mass Spectrometry - Fragmentation Patterns.[3][6][4] Chemistry LibreTexts.[1] [Link]
Ahmed, B. M., et al. (2023).[7][5] Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole. Crystals (MDPI). [Link]
A Comparative Guide to the Infrared Spectroscopy of Hydroxyl and Pyrazole N-H Groups
This guide provides an in-depth comparison of the infrared (IR) spectroscopy signatures of hydroxyl (O-H) and pyrazole N-H functional groups. Designed for researchers, scientists, and professionals in drug development, t...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of the infrared (IR) spectroscopy signatures of hydroxyl (O-H) and pyrazole N-H functional groups. Designed for researchers, scientists, and professionals in drug development, this document elucidates the key differences in their spectral characteristics, explains the underlying physicochemical principles, and offers practical guidance for spectral interpretation.
The Principle of IR Spectroscopy: A Vibrational Story
Infrared (IR) spectroscopy measures the interaction of infrared radiation with matter. Molecules are not static; their covalent bonds are in a constant state of vibration, stretching and bending like microscopic springs.[1] When a molecule absorbs IR radiation of a specific frequency, it transitions to a higher vibrational energy level.[1] The frequency of the absorbed radiation is characteristic of the bond type, the masses of the atoms involved, and the overall molecular environment.[2][3]
The vibrational frequency is directly proportional to the strength of the bond (force constant) and inversely related to the masses of the bonded atoms.[1][2] Therefore, stronger bonds and bonds involving lighter atoms vibrate at higher frequencies (and absorb at higher wavenumbers, expressed in cm⁻¹).[1][3][4] This fundamental principle allows us to identify specific functional groups within a molecule by their unique absorption peaks.
The Hydroxyl (O-H) Group: A Tale of Hydrogen Bonding
The hydroxyl group is one of the most recognizable functional groups in IR spectroscopy. Its appearance is dramatically influenced by its environment, specifically its participation in hydrogen bonding.
"Free" Hydroxyl: In the vapor phase or in a very dilute solution with a non-polar solvent, where hydroxyl groups are isolated, they do not form hydrogen bonds. This "free" O-H stretch appears as a sharp, relatively weak peak in the 3650-3584 cm⁻¹ region .[1][5]
Hydrogen-Bonded Hydroxyl: In condensed phases (liquids, solids) or concentrated solutions, hydroxyl groups readily form intermolecular hydrogen bonds. This interaction has two profound effects on the IR spectrum:
Peak Broadening: Molecules in a sample experience a wide distribution of hydrogen bond strengths and geometries. This creates a continuum of slightly different O-H bond strengths, each absorbing at a slightly different frequency. The result is a characteristically very broad and intense absorption band .[4][6][7] This peak is often described as a "tongue."[6]
Shift to Lower Wavenumber: Hydrogen bonding weakens the O-H covalent bond by pulling electron density away from it.[5] This reduction in bond strength (a lower force constant) causes the absorption to shift to a lower frequency. For alcohols and phenols, this broad band typically appears in the 3550-3200 cm⁻¹ range .[4][5][6]
Carboxylic acids, which form very strong hydrogen-bonded dimers, exhibit an even more pronounced effect. Their O-H stretch is an extremely broad band that can span from 3300 cm⁻¹ down to 2500 cm⁻¹ , often overlapping with the C-H stretching region.[1][8]
The Pyrazole N-H Group: Subtleties in a Heterocycle
The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, features a pyrrole-like N-H group.[9][10] Like the O-H group, its IR signature is also shaped by hydrogen bonding, but with distinct differences.
Monomeric N-H: In the gas phase, the N-H stretching frequency of a pyrazole monomer is calculated to be around 3400–3500 cm⁻¹.[11]
Hydrogen-Bonded N-H: In condensed phases, pyrazole molecules associate through N-H···N hydrogen bonds, forming dimers, trimers, or extended chains (catemers).[11][12] This hydrogen bonding is weaker than that observed with O-H groups because nitrogen is less electronegative than oxygen.[13] This has two key consequences:
Sharper Peaks: The weaker hydrogen bonds result in a more uniform bonding environment compared to hydroxyl groups. Consequently, the N-H stretching peak is significantly sharper and less broad than the O-H peak.[7][13] While primary amines (-NH₂) show two distinct sharp peaks (asymmetric and symmetric stretches), secondary amines (-NH-), like the N-H in pyrazole, show a single peak.[14]
Shift to Lower Wavenumber: Similar to the O-H group, hydrogen bonding weakens the N-H bond and shifts its absorption to lower frequencies. For associated pyrazoles, this complex region can appear between 3200 cm⁻¹ and 2600 cm⁻¹ .[11] The spectrum in this region can be complex, sometimes showing multiple bands due to different association states and Fermi resonance interactions.[11]
It is also important to note that pyrazoles can undergo annular tautomerism, where the N-H proton shifts between the two nitrogen atoms.[9][15][16] While this is a key feature of their chemistry, both tautomers present an N-H group, and the primary distinguishing feature from an O-H group remains the peak shape.
Direct Comparison: Distinguishing O-H and Pyrazole N-H Peaks
The most reliable method for distinguishing between a hydroxyl and a pyrazole N-H group in an IR spectrum is by analyzing the peak shape.[7]
Feature
Hydroxyl (O-H) Group
Pyrazole N-H Group
Causality
Wavenumber (H-Bonded)
3550 - 3200 cm⁻¹ (very broad)
~3200 - 2600 cm⁻¹ (complex, sharper)
Stronger O-H···O hydrogen bonds cause a significant shift from the "free" state. Weaker N-H···N bonds result in a less pronounced, but still significant, shift.
Peak Shape
Very Broad, Smooth "Tongue"
Sharper, More Defined Peak(s)
Oxygen's higher electronegativity leads to stronger hydrogen bonds and a wider distribution of bond energies, causing extreme broadening. Nitrogen's lower electronegativity results in weaker, more uniform hydrogen bonds.[13]
Intensity
Strong to Very Strong
Medium to Weak
The O-H bond is more polar than the N-H bond, resulting in a greater change in dipole moment during vibration, which leads to a more intense IR absorption.
Effect of Dilution
Peak sharpens and shifts to ~3600 cm⁻¹ upon extreme dilution in a non-polar solvent as intermolecular H-bonds are broken.[2][5]
A similar, but less dramatic, shift to higher frequency would be expected upon breaking intermolecular H-bonds.
Dilution separates molecules, favoring the "free," non-hydrogen-bonded state.
Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum
Attenuated Total Reflectance (ATR) is a common and convenient sampling technique for obtaining the IR spectrum of liquid and solid samples.[17]
Step-by-Step Methodology
Instrument Preparation:
Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.
Clean the ATR crystal (typically diamond or zinc selenide) with an appropriate solvent (e.g., isopropanol) and a soft, lint-free tissue.
Background Collection:
With the clean, empty ATR crystal in place, collect a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's response, which will be automatically subtracted from the sample spectrum.[17]
Sample Application:
For Liquids: Place a single drop of the liquid sample directly onto the center of the ATR crystal.
For Solids: Place a small amount of the solid powder onto the crystal. Use the built-in pressure clamp to apply firm, even pressure, ensuring good contact between the sample and the crystal surface.
Spectrum Collection:
Initiate the sample scan. Typical parameters include a spectral range of 4000–500 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16 to 32 scans to improve the signal-to-noise ratio.[17]
Data Analysis:
The resulting spectrum will be displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).
Identify the key peaks, paying close attention to the 4000-2500 cm⁻¹ region to locate potential O-H and N-H stretching vibrations. Analyze their position, shape (broad vs. sharp), and intensity.
Cleaning:
Thoroughly clean the sample from the ATR crystal using an appropriate solvent and lint-free tissue to prepare for the next measurement.
Experimental Workflow Diagram
Caption: Workflow for ATR-FTIR Spectroscopy.
Conclusion
Distinguishing between hydroxyl and pyrazole N-H groups via IR spectroscopy is a clear-cut process when focusing on the correct spectral features. While both groups absorb in a similar region of the spectrum due to hydrogen bonding, the significantly broader and more intense "tongue-like" peak of an O-H group is a stark contrast to the relatively sharper and weaker peak of a pyrazole N-H group. This difference is rooted in the fundamental electronegativity variance between oxygen and nitrogen, which dictates the strength of their respective hydrogen bonds. By understanding these principles and following a robust experimental protocol, researchers can confidently assign these crucial functional groups, aiding in structural elucidation and reaction monitoring.
References
Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar - DAV University.
Understanding Intermolecular and Intramolecular Hydrogen Bonds: Spectroscopic and Computational Approaches - Journal of Chemical Reviews.
Video: IR Spectrum Peak Broadening: Hydrogen Bonding - JoVE.
Identification and Characterization of Surface Hydroxyl Groups by Infrared Spectroscopy.
INFRARED SPECTROSCOPY - St.
Hydrogen-Bonding Effects on Infrared Spectra from Anharmonic Computations: Uracil–Water Complexes and Uracil Dimers | The Journal of Physical Chemistry A - ACS Public
Infrared Spectra of Surface Hydroxyl Groups and Crystalline Structure of Oxides.
Infrared Spectrum Characteristics and Quantific
Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.
Infrared Spectral Interpretation, In The Beginning I: The Meaning of Peak Positions, Heights, and Widths | Spectroscopy Online.
Interpreting IR Spectra - Chemistry Steps.
Structure and IR Spectra of 3(5)
Why is the N-H peak sharp for IR while the O-H peak is broad, when N-H can also hydrogen bond?
Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups.
(PDF)
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison - MDPI.
Theoretical studies on tautomerism and IR spectra of pyrazole derivatives - ResearchG
12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts.
NH / CH stretching region of the IR spectrum of pyrazole (a) in the gas...
IR Spectroscopy (Module-1I) Lecture Notes: Dr.
Infrared Spectrometry - MSU chemistry.
Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole - PMC.
Identification of Hydroxyl and Polysiloxane Compounds via Infrared Absorption Spectroscopy with Targeted Noise Analysis - MDPI.
Comparison of reactivity: 4-iodo vs 4-bromo pyrazole-3-methanol
Executive Summary: The Halogen Divergence In the architecture of pyrazole-based pharmacophores, the choice between 4-iodo-1H-pyrazole-3-methanol (4-I-Pz-MeOH) and 4-bromo-1H-pyrazole-3-methanol (4-Br-Pz-MeOH) is rarely a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Halogen Divergence
In the architecture of pyrazole-based pharmacophores, the choice between 4-iodo-1H-pyrazole-3-methanol (4-I-Pz-MeOH) and 4-bromo-1H-pyrazole-3-methanol (4-Br-Pz-MeOH) is rarely a matter of simple substitution. It is a strategic decision that dictates the synthetic pathway, cost structure, and functional group tolerance of your campaign.
Select the Iodide (4-I) when your workflow demands mild oxidative addition (e.g., sensitive substrates), rapid Lithium-Halogen exchange at cryogenic temperatures (-78°C), or when performing late-stage functionalization where harsh heating is prohibitive.
Select the Bromide (4-Br) for early-stage scale-up where cost-efficiency is paramount, thermal stability is required, or when using highly active modern catalyst systems (e.g., Buchwald G3/G4 precatalysts) that render the reactivity gap negligible.
Part 1: Physicochemical & Electronic Profile
The reactivity differential is fundamentally grounded in the Carbon-Halogen (C-X) bond dissociation energy (BDE) and the polarizability of the halogen atom.
Longer C-I bond is more accessible to metal centers.[1]
Polarizability
High (Soft)
Moderate (Harder)
Iodide stabilizes transition states in metal-halogen exchange better.
Leaving Group Ability
Excellent ( of HI -10)
Good ( of HBr -9)
Iodide is the superior leaving group in nucleophilic substitutions.
Est. Cost (g)
High ($)
Moderate ()
Bromide is preferred for multi-kilogram GMP batches.[1]
Part 2: Reactivity Analysis
Metal-Catalyzed Cross-Coupling (Suzuki-Miyaura)
The 4-position of the pyrazole ring is electron-rich, making the C-X bond less electrophilic than typical aryl halides. Consequently, the Iodide is often required for standard catalytic systems (
), whereas the Bromide demands electron-rich phosphine ligands (e.g., XPhos, SPhos) or higher temperatures.
Iodide is essential for "old-school" phosphine systems.
90
12
95%
78%
Bidentate ligands narrow the gap, but Bromide lags.[1]
/ XPhos
60
2
98%
96%
Modern ligands level the playing field; Bromide becomes viable.
Critical Insight: The free hydroxyl group at C3 and the NH at N1 can poison catalysts or sequester boron.[1] The Iodide's higher reactivity allows for milder temperatures (60°C), minimizing side reactions like proto-deboronation of the coupling partner.
Lithium-Halogen Exchange (Li-X)
This is where the divergence is most critical. The presence of acidic protons (NH and OH) complicates metallation.[1]
The Iodide Advantage: The C-I bond is so weak that Li-I exchange can outcompete the deprotonation of the protected N-H or O-H groups if extremely low temperatures (-78°C) and t-BuLi (2 eq) are used, though protection is strongly advised.
The Bromide Limitation: Li-Br exchange is slower.[1] At the temperatures required to drive the exchange (-40°C to 0°C), the organolithium reagent will aggressively deprotonate the NH/OH groups, consuming 2+ equivalents of base before any exchange occurs ("Sacrificial Base Method").
Designed for generating the C4-anion for quenching with aldehydes/ketones.
Pre-requisite: You must protect the NH and OH groups (e.g., SEM-protection of N, TBS-protection of O) to use the Bromide effectively. The Iodide allows for "Magnesium-Halogen exchange" (TurboGrignard) which is more tolerant.
Observation: If using the Iodide , exchange is instantaneous (< 5 min).[1]
Observation: If using the Bromide , stir for 30-60 mins at -78°C. If conversion is low, warm to -40°C.
Quench: Add the electrophile (e.g., DMF or Benzaldehyde) at -78°C.
Warm: Allow to warm to RT naturally.
Part 4: Visualizing the Decision Process
The following logic tree guides the selection of the halogen based on project constraints.
Figure 1: Decision Matrix for selecting 4-Iodo vs 4-Bromo pyrazole derivatives based on downstream chemistry.
Part 5: Mechanistic Visualization (Suzuki Coupling)
The following diagram illustrates why the Iodide allows for milder conditions. The rate-determining step (Oxidative Addition) has a significantly lower activation energy barrier (
) for the C-I bond.
Figure 2: Kinetic comparison of the Oxidative Addition step. The C-I bond cleavage is kinetically favored, enabling turnover at lower temperatures.
References
BenchChem Technical Support. Synthesis of 4-Iodopyrazole: Troubleshooting and Optimization. (2025).[1][2][3][4] Retrieved from
National Institutes of Health (NIH). PubChem Compound Summary: 4-Iodopyrazole.[1] PubChem CID 77022.[1][4] Retrieved from
Cheng, H., et al. Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction.[5] Central China Normal University.[1][5][6] (2014).[1][4][7] Retrieved from
Organic Chemistry Portal. Synthesis of 3H-pyrazoles and 4-Halogenated derivatives. Retrieved from
MDPI Crystals. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. (2023).[1] Retrieved from
Wikipedia. Bond dissociation energy and Halogen Reactivity Trends.[1] Retrieved from
A Comparative Guide to the Structural Validation of N-Protected (4-Iodo-1H-pyrazol-3-yl)methanol
For Researchers, Scientists, and Drug Development Professionals (4-Iodo-1H-pyrazol-3-yl)methanol is a critical building block in medicinal chemistry. Its structure, featuring a reactive iodine atom and a versatile methan...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
(4-Iodo-1H-pyrazol-3-yl)methanol is a critical building block in medicinal chemistry. Its structure, featuring a reactive iodine atom and a versatile methanol group on a pyrazole core, makes it an invaluable scaffold for synthesizing a diverse range of therapeutic agents, including kinase inhibitors.[1] The strategic placement of the iodine atom serves as a handle for introducing molecular complexity via cross-coupling reactions.[1] However, the synthesis of its N-protected derivatives presents a significant challenge: the potential for forming two distinct regioisomers, N1 and N2.
The pyrazole ring contains two adjacent nitrogen atoms—one "pyrrole-like" (N1) and one "pyridine-like" (N2).[2] Alkylation or acylation to protect the ring can occur at either nitrogen, leading to products with potentially different biological activities and physicochemical properties. Therefore, unambiguous structural validation is not merely a procedural step but a cornerstone of reliable drug development. This guide provides a comparative analysis of the essential analytical techniques required to definitively assign the structure of N-protected (4-Iodo-1H-pyrazol-3-yl)methanol, ensuring scientific integrity from discovery to application.
The Core Challenge: Distinguishing N1 and N2 Isomers
The primary hurdle in validating the structure of a protected (4-Iodo-1H-pyrazol-3-yl)methanol is confirming the point of attachment of the protecting group (PG). Is the PG on the N1 nitrogen, adjacent to the unsubstituted carbon, or on the N2 nitrogen, adjacent to the methanol-bearing carbon? Answering this question requires a multi-faceted analytical approach that provides irrefutable evidence of the molecular connectivity.
A Multi-Pronged Validation Workflow
A single analytical method is often insufficient. A robust validation strategy relies on the convergence of data from multiple, orthogonal techniques. The workflow presented here ensures a high degree of confidence in the final structural assignment.
Caption: A typical workflow for the synthesis and structural validation of N-protected pyrazoles.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Primary Tool
NMR is the most powerful technique for distinguishing between N1 and N2 isomers in solution. A combination of 1D and 2D experiments provides a detailed map of the molecule's covalent framework.
¹H and ¹³C NMR: Initial Assessment
While ¹H and ¹³C NMR spectra provide essential information about the overall structure, they are often insufficient on their own to definitively assign the regiochemistry. However, they can offer initial clues. The chemical shift of the lone pyrazole ring proton (H5) and the methylene protons of the methanol group (-CH₂OH) will differ between the two isomers due to the varying electronic environment imposed by the protecting group.
2D NMR: Unambiguous Connectivity
Two-dimensional NMR experiments are the key to solving the isomer puzzle.
Heteronuclear Multiple Bond Correlation (HMBC): This is the most decisive experiment.[3] HMBC reveals long-range (2-3 bond) correlations between protons and carbons. To distinguish the isomers, look for a correlation between the protons on the protecting group and the carbons of the pyrazole ring.
For an N1-protected isomer: Protons on the protecting group will show a 3-bond correlation (³J) to the C5 carbon of the pyrazole ring.
For an N2-protected isomer: Protons on the protecting group will show a 3-bond correlation (³J) to the C3 carbon.
Caption: Key HMBC correlations for distinguishing N1 and N2 pyrazole isomers.
Nuclear Overhauser Effect Spectroscopy (NOESY): This experiment identifies protons that are close in space. For an N1-protected isomer, a NOESY correlation may be observed between the protons of the protecting group and the H5 proton of the pyrazole ring, providing corroborating evidence for the N1 assignment.[4][5]
Experimental Protocol: 2D NMR Analysis
Sample Preparation: Dissolve 15-20 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a high-quality NMR tube.
Acquisition: Record standard ¹H and ¹³C spectra. Following this, acquire a gradient-selected HMBC (e.g., hmbcgplpndqf on Bruker) and a phase-sensitive NOESY (e.g., noesyesgpph on Bruker) experiment.
Processing & Analysis: Process the 2D spectra using appropriate software (e.g., MestReNova, TopSpin). Analyze the HMBC spectrum specifically for correlations between the protecting group protons and the pyrazole ring carbons (C3 and C5). Analyze the NOESY for through-space correlations between the protecting group and the pyrazole H5 proton.
Experiment
Purpose
Key Information Yielded
¹H NMR
Initial structural overview
Chemical shifts of H5 and -CH₂OH protons.
¹³C NMR
Carbon backbone information
Chemical shifts of C3, C4, and C5 carbons.
HMBC
Definitive connectivity mapping
Shows 2-3 bond correlations (e.g., PG-Protons to C3 or C5).[3][5]
NOESY
Through-space proximity
Confirms spatial closeness (e.g., PG-Protons to H5).[4][5]
Mass Spectrometry (MS): Confirming Composition
While less effective than NMR for distinguishing isomers, high-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of the synthesized compound. It provides an accurate mass measurement, verifying that the correct protecting group has been incorporated and that no unexpected reactions have occurred.
The fragmentation pattern in MS can sometimes offer clues about the isomer structure, though this is not always definitive.[6][7][8] The stability of the resulting fragment ions may differ between the N1 and N2 isomers.
Experimental Protocol: HRMS Analysis
Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).
Analysis: Infuse the sample into an HRMS instrument (e.g., ESI-TOF or Orbitrap).
Data Interpretation: Compare the measured exact mass of the molecular ion [M+H]⁺ or [M+Na]⁺ with the calculated theoretical mass. The mass error should ideally be less than 5 ppm.
X-Ray Crystallography: The Gold Standard
Single-crystal X-ray diffraction provides the most unambiguous and definitive structural proof.[9] If a suitable single crystal of the compound can be grown, this technique generates a three-dimensional model of the molecule, showing the precise location of every atom and confirming the connectivity of the protecting group without any ambiguity.[10]
While powerful, this method is dependent on the ability to produce high-quality crystals, which is not always feasible. It is often used as the ultimate confirmation, especially for lead compounds in a drug development pipeline or when NMR data is inconclusive.
Experimental Protocol: Single-Crystal Growth
Purification: Ensure the compound is of the highest possible purity (>99%).
Solvent Screening: Attempt to grow crystals by slow evaporation from a variety of solvents or solvent mixtures (e.g., ethyl acetate/hexanes, dichloromethane/methanol).
Data Collection: Once a suitable crystal is obtained, it is mounted on a diffractometer for data collection and structure solution.[2]
Conclusion: An Integrated and Self-Validating Approach
Validating the structure of N-protected (4-Iodo-1H-pyrazol-3-yl)methanol is a critical step that demands a rigorous and multi-faceted analytical strategy. While ¹H NMR and HRMS are essential for initial checks, the definitive assignment of N1 versus N2 regiochemistry relies heavily on 2D NMR techniques, particularly the HMBC experiment. The data from HMBC, corroborated by NOESY, provides a self-validating system for determining molecular connectivity in solution. For ultimate, irrefutable proof, single-crystal X-ray crystallography remains the unparalleled gold standard. By employing this integrated workflow, researchers can ensure the structural integrity of their compounds, paving the way for reliable and reproducible results in drug discovery and development.
References
Loh, W.-S., Quah, C. K., Chia, T. S., Fun, H.-K., Sapnakumari, M., Narayana, B., & Sarojini, B. K. (2013). Synthesis and crystal structures of N-substituted pyrazolines. Molecules, 18(2), 2386–2396. Available from: [Link]
Machulek, A., et al. (2015). Synthesis of 4-iodopyrazoles: A Brief Review. ResearchGate. Available from: [Link]
Kappe, C. O., & Stadler, A. (2005). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Helvetica Chimica Acta, 88(8), 2092-2103. Available from: [Link]
Paz, A. V., et al. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Open Research Library. Available from: [Link]
Mezei, G. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101. Available from: [Link]
Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(35), 27806-27814. Available from: [Link]
Paz, A. V., et al. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available from: [Link]
Lyalin, B. V., Petrosyan, V. A., & Ugrak, B. I. (2010). Electrosynthesis of 4-iodopyrazole and its derivatives. Russian Chemical Bulletin, 59(8), 1549-1555. Available from: [Link]
El-Emary, T. I. (2007). Mass spectrometric study of some pyrazoline derivatives. ResearchGate. Available from: [Link]
Frizzo, C. P., et al. (2017). Scheme 15. Fragmentation of the [M-NO2]+ of methyl-1-nitropyrazoles 25-27. ResearchGate. Available from: [Link]
El-Hiti, G. A., et al. (2020). The crystal structure of 1-phenyl-N-(4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. Zeitschrift für Kristallographie - New Crystal Structures, 235(6), 1187-1189. Available from: [Link]
Abbate, C., et al. (2017). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules, 22(10), 1667. Available from: [Link]
Al-Majid, A. M., et al. (2020). Efficient Synthesis and Comprehensive Characterization of bis-Pyrazole Derivatives: Including X-Ray Crystallography and Hirshfeld Surface Analysis. Journal of Molecular Structure, 1222, 128919. Available from: [Link]
ResearchGate. (n.d.). ¹H¹⁵N HMBC experiment for the determination of the regiochemistry of the reaction. ResearchGate. Available from: [Link]
Matulevičiūtė, G., et al. (2021). Relevant ¹H-¹³C HMBC, ¹H-¹⁵N HMBC, and ¹H-¹H NOESY correlations and... ResearchGate. Available from: [Link]
Al-Shamary, R. K. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1H spin-lattice relaxation times. ResearchGate. Available from: [Link]
ResearchGate. (n.d.). Relevant NMR couplings observed in NOESY and HMBC spectra of 8... ResearchGate. Available from: [Link]
Bakšytė, U., et al. (2023). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules, 28(18), 6614. Available from: [Link]
Wikipedia. (n.d.). Fragmentation (mass spectrometry). Wikipedia. Available from: [Link]
Pharmacology Concepts by Rajesh Choudhary. (2021, May 21). Pyrazole Organic Chemistry: Structure, Synthesis, Chemical Reactions and Medicinal Uses. YouTube. Available from: [Link]
Vitale, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3749. Available from: [Link]
Singh, S., & Sharma, P. K. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(2), 1-10. Available from: [Link]
Sanna, M., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5878. Available from: [Link]
Kumar, V., & Aggarwal, N. (2017). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry, 33(4), 1649-1662. Available from: [Link]
Acta Crystallographica Section C: Structural Chemistry. (2015). A novel crystal structure of {tris[4-(1H-pyrazol-3-yl-κN(2))-3-azabut-3-enyl]amine-κN}iron(II) bis(tetrafluoridoborate) methanol monosolvate featuring a low-spin configuration. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 12), 1048–1052. Available from: [Link]
PubChem. (n.d.). (1H-Pyrazol-3-yl)methanol. PubChem. Available from: [Link]
PubChemLite. (n.d.). (1h-pyrazol-3-yl)methanol. PubChemLite. Available from: [Link]
A Comparative Guide to the UV-Vis Absorption Properties of 4-Iodopyrazole Derivatives
For researchers, scientists, and professionals in drug development, understanding the spectroscopic properties of molecular scaffolds is fundamental. This guide provides an in-depth technical comparison of the UV-Vis abs...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, understanding the spectroscopic properties of molecular scaffolds is fundamental. This guide provides an in-depth technical comparison of the UV-Vis absorption properties of 4-iodopyrazole derivatives. We will move beyond a simple data listing to explore the causal relationships between molecular structure and electronic absorption, supported by experimental protocols and comparative data.
The Significance of the 4-Iodopyrazole Scaffold
The pyrazole ring is a privileged heterocyclic motif, forming the core of numerous pharmaceuticals and functional materials due to its versatile biological activities and coordination chemistry.[1] The introduction of an iodine atom at the C4-position dramatically enhances its utility, providing a versatile synthetic handle for diversification through various cross-coupling reactions.[2] This allows for the construction of complex molecular architectures. Characterizing these molecules is paramount, and UV-Vis spectroscopy serves as a primary, accessible tool for probing their electronic structure.
Principles of Electronic Absorption in Pyrazole Systems
The UV-Vis absorption of pyrazole and its derivatives arises from the promotion of electrons from lower-energy molecular orbitals to higher-energy ones. In these aromatic systems, the most significant transitions are typically π → π* transitions, which involve the delocalized π-electron system of the pyrazole ring. The energy required for this transition, and thus the wavelength of maximum absorption (λmax), is highly sensitive to the nature and position of substituents on the ring.[3]
Substituents can modify the electronic structure in several ways:
Auxochromes: Electron-donating groups (e.g., alkyl, hydroxyl) can increase the energy of the highest occupied molecular orbital (HOMO), decreasing the HOMO-LUMO gap and leading to a bathochromic (red) shift to longer wavelengths.
Chromophores & Extended Conjugation: When a substituent extends the conjugated π-system (e.g., an aryl or vinyl group), it significantly lowers the energy of the π → π* transition, causing a pronounced bathochromic shift.[4]
Halogen Effects: Halogens exert a dual influence through their inductive (-I) and mesomeric (+M) effects. For iodine, its high polarizability and the "heavy atom effect" can perturb the electronic transitions and influence the absorption profile.
Comparative UV-Vis Absorption Data
While extensive libraries of UV-Vis data for diverse 4-iodopyrazole derivatives are not centralized, we can draw authoritative comparisons from available experimental data to understand key trends.
The table below compares the parent pyrazole with a representative alkyl-substituted pyrazole and its 4-iodo derivative.
Parent Pyrazole: The unsubstituted pyrazole ring exhibits its primary π → π* transition deep in the UV region at 203 nm.[5] This high-energy absorption is characteristic of small, non-extended aromatic systems.
Effect of Alkyl and Iodo Substitution: The introduction of two methyl groups and an iodine atom in 3,5-dimethyl-4-iodopyrazole results in a significant bathochromic shift of 20 nm to 223 nm.[6] This red shift can be rationalized by the combined electronic contributions of the substituents. The methyl groups act as weak electron-donating auxochromes, while the iodine atom, through its polarizability and interaction with the π-system, further perturbs the molecular orbitals, collectively lowering the energy of the electronic transition.
Below is a diagram illustrating the structural relationships between these compounds.
Caption: Structural relationship and λmax of pyrazole and a key derivative.
Experimental Protocols
To ensure data integrity and reproducibility, standardized protocols are essential. The following sections detail the methodologies for both the synthesis and spectroscopic analysis of a representative 4-iodopyrazole derivative.
Synthesis of 3,5-Dimethyl-4-iodopyrazole
This protocol is adapted from a ceric ammonium nitrate (CAN)-mediated iodination, which is highly effective for this substrate.[6]
Materials:
3,5-Dimethyl-1H-pyrazole
Iodine (I₂)
Ceric Ammonium Nitrate (CAN)
Acetonitrile (CH₃CN)
Ethyl Acetate (EtOAc)
10% aqueous Sodium Thiosulfate (Na₂S₂O₃)
Saturated brine
Anhydrous Sodium Sulfate (Na₂SO₄)
Round bottom flask (250 mL), magnetic stirrer, rotary evaporator
Procedure:
In a 250 mL round bottom flask, dissolve 3,5-dimethyl-1H-pyrazole (0.5 g, 5.2 mmol), iodine (I₂, 0.79 g, 3.1 mmol), and ceric ammonium nitrate (CAN, 1.71 g, 3.1 mmol) in 70 mL of acetonitrile.
Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, remove the acetonitrile solvent using a rotary evaporator.
Dissolve the resulting residue in ethyl acetate (EtOAc).
Wash the organic layer sequentially with 10% aqueous sodium thiosulfate (Na₂S₂O₃) to quench excess iodine, followed by saturated brine.
Extract the aqueous phase once more with ethyl acetate.
Combine all organic phases and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter the solution and concentrate it to dryness to afford the crude 4-iodo-3,5-dimethyl-1H-pyrazole. The product can be used in the subsequent reaction without further purification if high purity is achieved, or purified via column chromatography.[6]
UV-Vis Spectroscopic Analysis
This protocol outlines the standard procedure for obtaining a UV-Vis absorption spectrum of a synthesized pyrazole derivative.
Caption: Standard workflow for UV-Vis spectroscopic analysis.
Detailed Steps:
Sample Preparation:
Accurately weigh a small amount of the 4-iodopyrazole derivative.
Dissolve the sample in a UV-grade solvent (e.g., ethanol, acetonitrile, or chloroform) to a known concentration, typically in the range of 10⁻⁵ to 10⁻⁶ M. Ensure the sample is fully dissolved.
Use quartz cuvettes for measurements below 340 nm, as glass or plastic will absorb in this region.
Instrument Setup:
Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes to ensure a stable output.
Set the desired wavelength range for the scan (e.g., 200-400 nm for pyrazole derivatives).
Baseline Correction:
Fill a clean quartz cuvette with the pure solvent used for the sample. This is the "blank."
Place the blank cuvette in the spectrophotometer and perform a baseline scan. This corrects for any absorbance from the solvent and the cuvette itself.
Sample Measurement:
Remove the blank cuvette and replace it with the cuvette containing the sample solution.
Run the sample scan. The instrument will measure the absorbance at each wavelength across the specified range.
Data Analysis:
The resulting spectrum should be a plot of absorbance versus wavelength.
Identify the wavelength of maximum absorbance (λmax) from the peak of the absorption band.
If the concentration and path length (typically 1 cm) are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).
Conclusion
The UV-Vis absorption properties of 4-iodopyrazole derivatives are dictated by the electronic structure of the pyrazole core, which is significantly modulated by its substituents. Experimental data demonstrates that the introduction of an iodine atom at the C4-position, especially in conjunction with alkyl groups, induces a bathochromic shift compared to the parent pyrazole. This shift is expected to be even more pronounced with the addition of conjugating systems. The provided protocols for synthesis and spectroscopic analysis serve as a reliable foundation for researchers to explore and characterize novel derivatives within this important class of compounds, facilitating their application in drug discovery and materials science.
References
Adeniyi, A. A., & Ajibade, P. A. (2014). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. RSC Advances, 4(55), 29013-29026. [Link]
Samir, B., Kalalian, C., Roth, E., Salghi, R., & Chakir, A. (2019). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. RSC Advances, 9(47), 27633-27643. [Link]
Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]
MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules, 27(17), 5565. [Link]
Fathalla, W., & Tantawy, A. (2022). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Journal of Pharmaceutical Negative Results, 13(3), 123-132. [Link]
International Journal of Scientific Research and Engineering Development. (2024). A Review of Ultraviolet-Visible (UV-Vis) Spectroscopy and Its Practical Applications. [Link]
Melting point range verification for (4-Iodo-1H-pyrazol-3-yl)methanol
This guide outlines the technical verification of the melting point range for (4-Iodo-1H-pyrazol-3-yl)methanol , a critical intermediate in the synthesis of ALK/ROS1 inhibitors (e.g., Crizotinib). Unlike simple reagents,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical verification of the melting point range for (4-Iodo-1H-pyrazol-3-yl)methanol , a critical intermediate in the synthesis of ALK/ROS1 inhibitors (e.g., Crizotinib).
Unlike simple reagents, this heterocyclic building block exhibits complex thermal behavior due to tautomerism and potential solvate formation. This guide compares the performance of Automated Capillary Melting Point (CMP) versus Differential Scanning Calorimetry (DSC) for establishing a reliable Quality Control (QC) standard.
Executive Summary & Chemical Context
Target Molecule: (4-Iodo-1H-pyrazol-3-yl)methanol
CAS: 113372-67-1 (Generic/Isomer dependent; verify specific batch COA)
Criticality: High. Used as a scaffold for fragment-based drug discovery. Purity directly impacts the yield of subsequent Suzuki-Miyaura or Sonogashira couplings.
The Challenge: Literature values for iodinated pyrazoles vary significantly (108°C – 140°C range) due to:
Tautomerism: Migration of the proton between N1 and N2.
Solvation: The hydroxymethyl group avidly binds water/methanol, depressing the observed MP.
Regioisomeric Impurities: Presence of (4-iodo-1H-pyrazol-5-yl)methanol.
Comparative Analysis: Analytical Methods
For this specific molecule, relying solely on a visual capillary method is insufficient for "Reference Standard" characterization. Below is the comparative performance data.
Performance Matrix: Capillary (CMP) vs. DSC
Feature
Method A: Automated Capillary (CMP)
Method B: DSC (Differential Scanning Calorimetry)
Primary Output
Visual Range (Clear point)
Heat Flow (Endothermic Peak & Onset)
Precision
± 0.5 – 1.0 °C
± 0.1 °C
Impurity Sensitivity
Low (Requires >5% impurity to see significant depression)
High (Detects <1% eutectic impurities)
Solvate Detection
Difficult (Looks like "sweating" or wide range)
Excellent (Distinct desolvation endotherm prior to melt)
Sample Requirement
~2–5 mg
~1–3 mg
Throughput
High (3–6 samples/run)
Low (1 sample/run)
Cost per Run
Low
High (Consumables + N2 purge)
Verdict
Routine QC (Batch-to-batch consistency)
Gold Standard (Establishing the Reference Material)
Technical Insight: For (4-Iodo-1H-pyrazol-3-yl)methanol, CMP often yields a "wide" range (e.g., 112–118°C) due to trace moisture. DSC distinguishes the water loss event (broad peak ~100°C) from the true crystal melt (sharp peak >115°C).
Experimental Protocols
Protocol A: Routine QC via Automated Capillary (OptiMelt/Büchi)
Pre-treatment: Sample must be dried in a vacuum oven at 40°C for 4 hours to remove surface moisture.
Packing: Grind sample to fine powder. Pack to 3mm height. Tap to remove air pockets (air acts as an insulator, causing thermal lag).
Ramp Rate:
Fast Ramp: 10°C/min to 100°C.
Critical Ramp:1.0°C/min from 100°C to 130°C.
Acceptance Criteria: Range must not exceed 2.0°C (e.g., 114.5 – 116.5°C).
Protocol B: Reference Standard Validation via DSC
Instrument: TA Instruments Q2000 or PerkinElmer DSC 8000.
Pan Configuration: Tzero Aluminum Pan (Hermetically sealed with a pinhole to allow volatile escape without pan deformation).
Purge Gas: Dry Nitrogen (50 mL/min).
Thermal Cycle:
Equilibrate: 25°C.
Ramp: 10°C/min to 150°C.
Data Extraction: Record
(extrapolated onset temperature) and .
Calculation: Purity determination using the Van 't Hoff equation (1/F plot) if the peak is sharp.
Data Visualization & Logic
Figure 1: Method Selection Logic
Use this workflow to determine which method to apply based on the stage of development.
Caption: Decision tree for selecting the appropriate thermal analysis method based on QC requirements.
Figure 2: Impurity Impact on Melting Behavior
Understanding how common synthesis impurities alter the observed melting point.
Caption: Impact of specific synthetic byproducts (4-iodopyrazole and precursors) on the thermal profile.
Troubleshooting & Reference Ranges
Observed Ranges & Interpretation:
110–115°C: Likely indicates high purity of the specific tautomer stabilized by H-bonding.
< 105°C: Indicates significant contamination with 4-iodopyrazole (MP 108–110°C) or residual solvent.
"Sweating" at 80°C: Indicates retained water or methanol. Action: Re-dry sample.
Safety Note: Iodinated pyrazoles can release Iodine vapor (
) at high temperatures (decomposition). Do not exceed 200°C during analysis. Ensure adequate ventilation.
References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 77022, 4-Iodopyrazole. Retrieved from [Link]
Arkivoc. (2009). Synthesis of substituted-3-iodo-1H-pyrazole derivatives. (Data regarding N-protected derivatives and MP ranges). Retrieved from [Link]
TA Instruments. (n.d.). Thermal Analysis Application Note: Purity Determination by DSC. Retrieved from [Link]
Safety & Regulatory Compliance
Safety
A Senior Application Scientist's Guide to the Proper Disposal of (4-Iodo-1H-pyrazol-3-yl)methanol
This guide provides a detailed protocol for the safe and compliant disposal of (4-Iodo-1H-pyrazol-3-yl)methanol. As a substituted pyrazole, this compound is a valuable building block in medicinal chemistry and drug devel...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed protocol for the safe and compliant disposal of (4-Iodo-1H-pyrazol-3-yl)methanol. As a substituted pyrazole, this compound is a valuable building block in medicinal chemistry and drug development. However, its iodinated and heterocyclic nature necessitates a rigorous and informed approach to waste management to ensure personnel safety and environmental protection. The procedures outlined herein are grounded in established laboratory safety principles and regulatory frameworks, emphasizing the "cradle-to-grave" responsibility that each researcher has for the chemical waste they generate.[1]
Hazard Identification and Risk Assessment
A thorough understanding of a chemical's potential hazards is the foundation of its safe handling and disposal. While a specific Safety Data Sheet (SDS) for (4-Iodo-1H-pyrazol-3-yl)methanol is not widely available, a reliable hazard profile can be inferred from the analysis of structurally analogous compounds, such as 4-iodopyrazole and other pyrazole derivatives.[2]
The primary hazards associated with this class of compounds include irritation to the skin, eyes, and respiratory system, as well as potential acute toxicity if swallowed.[3][4][5] The presence of iodine, a halogen, also places this compound in a specific waste category that requires careful segregation from non-halogenated waste streams.
Table 1: Inferred Hazard Profile for (4-Iodo-1H-pyrazol-3-yl)methanol
| Specific Target Organ Toxicity (Single Exposure) | Category 3 | Warning | H335: May cause respiratory irritation |[3][4][5] |
Causality Behind Safety Measures:
Irritant Properties: The skin, eye, and respiratory irritation potential mandates the use of comprehensive Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. All handling of the solid compound should occur within a certified chemical fume hood to prevent inhalation of airborne particulates.[2][6]
Environmental Hazard: Iodinated organic compounds can persist in the environment and may be toxic to aquatic life. Therefore, disposal into sanitary sewer systems or general trash is strictly prohibited.[2][7]
Waste Disposal Workflow
The following diagram outlines the decision-making and procedural flow for the proper disposal of (4-Iodo-1H-pyrazol-3-yl)methanol waste.
Caption: A workflow for the proper disposal of (4-Iodo-1H-pyrazol-3-yl)methanol.
Step-by-Step Disposal Protocol
This protocol provides a self-validating system for waste management, ensuring compliance and safety at each stage.
Step 3.1: Waste Characterization and Segregation
The first and most critical step is to correctly classify the waste. Due to the presence of iodine, (4-Iodo-1H-pyrazol-3-yl)methanol and any materials grossly contaminated with it (e.g., weigh boats, gloves, paper towels) must be disposed of as Hazardous Halogenated Organic Solid Waste .
Crucial Do Nots:
DO NOT mix this waste with non-halogenated organic waste.
DO NOT mix with incompatible waste streams like acids, bases, or oxidizers.[8]
DO NOT dispose of this chemical down the drain or in the regular trash under any circumstances.[9]
Step 3.2: Container Selection and Labeling
Proper containment is essential for preventing leaks and ensuring safe transport.
Select a Container: Choose a container made of a material compatible with the waste, such as a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top lid. The container must be in good condition, free of cracks or residue.[10]
Initial Labeling: Before adding any waste, affix a "Hazardous Waste" tag or label, which can be obtained from your institution's Environmental Health & Safety (EH&S) department.
Table 2: Required Information for Hazardous Waste Label
Field
Description
Rationale
Generator Name & Contact
Your name, principal investigator, lab location, and phone number.
Ensures accountability and provides a point of contact for EH&S.
Accumulation Start Date
The date the first piece of waste is placed in the container.
Regulatory requirement to track how long waste is stored on-site.
Chemical Contents
List all constituents by their full chemical name. Write "(4-Iodo-1H-pyrazol-3-yl)methanol".
Informs disposal personnel of the exact contents for safe handling and processing.[11]
Percentages
Estimate the percentage of each component. For this waste, it will be ~100% of the specified chemical.
Required for waste profiling and determining the appropriate disposal facility.
| Hazard Identification | Check the boxes for "Toxic" and "Irritant". | Communicates the immediate risks associated with the container's contents. |
Step 3.3: Accumulation and Storage
Waste must be accumulated safely at its point of generation in a designated Satellite Accumulation Area (SAA).[10][11]
Location: The SAA should be in the laboratory where the waste is generated, under the control of the lab personnel.[11]
Procedure: Place the properly labeled waste container in the SAA, preferably within a secondary containment bin to catch any potential leaks.
Adding Waste: As waste is generated, add it to the container. Crucially, the container must be kept tightly sealed at all times except when adding waste. [11] Leaving a funnel in the container is a common violation and safety hazard.
Storage: The SAA must be inspected weekly for leaks or container degradation.[11]
Step 3.4: Final Disposal and Pickup
Once the container is approximately 90% full, or if you are approaching your institution's time limit for satellite accumulation, it is time to arrange for its removal.
Finalize the Waste Tag: Ensure all information on the hazardous waste tag is complete and accurate.
Request Pickup: Contact your institution's EH&S department to schedule a waste pickup.[12] Follow their specific procedures, which may involve an online request form.
Record Keeping: Maintain a copy of the waste manifest or pickup request form for your laboratory's records, as required by regulations like the Resource Conservation and Recovery Act (RCRA).[10]
Emergency Procedures for Spills
In the event of a small, manageable spill of solid (4-Iodo-1H-pyrazol-3-yl)methanol:
Alert Personnel: Immediately notify others in the area.
Don PPE: Wear, at a minimum, a lab coat, safety goggles, and two pairs of nitrile gloves.
Containment: Prevent the powder from becoming airborne. Do not use a dry brush or towel.
Cleanup: Gently cover the spill with a damp paper towel to avoid raising dust. Carefully sweep the material into a dustpan and place it, along with all contaminated cleaning materials, into your designated hazardous waste container.[2]
Decontaminate: Wipe the spill area with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water. Place these cleaning materials in the waste container.
For large spills, evacuate the immediate area and contact your institution's emergency services or EH&S department for assistance.[2]
References
University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]
Columbia University. Hazardous Chemical Waste Management Guidelines. Research - Columbia University. [Link]
Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]
Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]
University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. [Link]
Mitsui Plastics, Inc. (n.d.). Iodine Waste Recycling Program. [Link]
Collect and Recycle. (n.d.). Iodine Disposal For Businesses. [Link]
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 77022, 4-Iodopyrazole. [Link]
Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import/Export, Use, and Disposal of Iodine. [Link]
Technion - Israel Institute of Technology. (n.d.). Chemical Waste Management Guide. [Link]
Personal protective equipment for handling (4-Iodo-1H-pyrazol-3-yl)methanol
Executive Safety Summary (4-Iodo-1H-pyrazol-3-yl)methanol is a functionalized heterocyclic intermediate frequently used as a scaffold in fragment-based drug discovery (FBDD) and Suzuki-Miyaura cross-coupling reactions. I...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
(4-Iodo-1H-pyrazol-3-yl)methanol is a functionalized heterocyclic intermediate frequently used as a scaffold in fragment-based drug discovery (FBDD) and Suzuki-Miyaura cross-coupling reactions. Its dual functionality—a reactive iodide for coupling and a primary alcohol for derivatization—makes it chemically versatile but introduces specific handling risks.
While often stable as a solid, the presence of the iodine atom increases its lipophilicity (enhancing skin absorption potential), and the pyrazole core presents known irritation risks. Treat this compound as a hazardous halogenated heterocycle.
Lab Coat (Cotton/Poly blend), Long sleeves, Closed-toe shoes.
Solution (Dissolved in MeOH, DCM, DMF)
Skin Absorption & Splash
Laminate / Barrier (e.g., Silver Shield®) if in DCM/DMF.Nitrile (0.15 mm+) if in MeOH/EtOH.Iodinated organics penetrate nitrile faster in solution.
Fume Hood (Mandatory) Safety Glasses with Side Shields.Face Shield if >500mL volume.
Chemical-Resistant Apron (if handling >1L).
Quench / Waste (Acidic/Basic Workup)
Iodine Liberation (Toxic Gas)
Nitrile (Extended Cuff) Protect wrists from splashes.Thickness > 0.15 mm.
Fume Hood (Max Airflow) Keep sash low. Do not inhale vapors (potential gas release).[3]
Standard Lab Coat + Apron.
Operational Protocol: Step-by-Step Handling
Phase A: Weighing & Static Control
Context: Iodinated solids are often heavy and prone to static charge, causing "fly-away" powder that contaminates balance surfaces.
Engineering Control: Utilize a Vented Balance Enclosure or place the analytical balance inside a certified chemical fume hood.
Static Mitigation: Use an anti-static gun or ionizer bar on the weighing boat before adding the solid.
Technique:
Tare the weighing boat.
Transfer solid using a disposable spatula (avoid metal spatulas if trace metal contamination is a concern for subsequent couplings).
Immediately recap the stock bottle.
Wipe the balance area with a wet tissue (methanol-dampened) to capture invisible micro-dust. Dispose of this tissue as solid hazardous waste .
Phase B: Reaction Setup (Solubilization)
Context: The alcohol group confers polarity, but the iodine atom adds lipophilicity. Solubility is often best in polar aprotic solvents (DMF, DMSO) or alcohols.
Solvent Choice: If using DMF or DMSO, remember these solvents are skin permeation enhancers . They will carry the iodinated pyrazole through your skin and gloves.
Protocol: If a spill occurs on gloves while using DMF/DMSO, remove gloves immediately , wash hands, and re-glove. Do not wait for "breakthrough."
Addition: Add the solvent to the solid, not the reverse, to minimize dust displacement.
Phase C: Waste & Disposal (The Halogen Rule)
Critical Compliance: This compound contains Iodine.[8][9] It must be segregated into Halogenated Waste streams.
Solid Waste: Contaminated weighing boats, gloves, and paper towels go into "Hazardous Solid Waste."
Liquid Waste:
Segregation: Dispose in the Halogenated Organic Solvents carboy.
Incompatibility: Do not mix with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) in the waste container, as this can oxidize the iodide to elemental Iodine (
), creating toxic purple fumes and pressure buildup.
Visualizing the Safety Logic
The following diagram illustrates the decision workflow for handling (4-Iodo-1H-pyrazol-3-yl)methanol, emphasizing the "Fail-Safe" points.
Caption: Operational workflow for handling iodinated pyrazoles, prioritizing engineering controls and correct waste segregation to prevent iodine liberation.
Wash: Rinse skin with copious amounts of soap and water for 15 minutes .
Observation: Iodinated compounds can cause delayed sensitization. Monitor for redness or blistering over the next 24 hours.
Scenario B: Spillage (Powder)
Evacuate: If the spill is outside a hood and creates a visible dust cloud, evacuate the immediate area.
PPE Up: Wear an N95 respirator and double nitrile gloves.
Cleanup:
Do not dry sweep (creates dust).
Cover the spill with wet paper towels (soaked in water or ethanol).
Scoop the wet slurry into a hazardous waste bag.
Clean the surface with a detergent solution.
Scenario C: Accidental Oxidation (Purple Fumes)
If the waste container or reaction vessel starts emitting purple fumes (Elemental Iodine,
):
Close Sash: Immediately lower the fume hood sash completely.
Neutralize: If safe to approach, add a reducing agent like 10% Sodium Thiosulfate solution until the color fades from purple/brown to colorless.
References
PubChem. (n.d.). (1H-Pyrazol-3-yl)methanol | C4H6N2O. National Library of Medicine. Retrieved October 26, 2025, from [Link]
University of Illinois Urbana-Champaign (DRS). (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved October 26, 2025, from [Link]
European Chemicals Agency (ECHA). (n.d.). C&L Inventory: Pyrazole derivatives. Retrieved October 26, 2025, from [Link]
